APIEZON GREASE L

• CAS: 12678-02-3

Core Science & Biosynthesis

A-L Grease: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Apiezon L grease is a silicone- and halogen-free ultra-high vacuum grease renowned for its exceptionally low vapor pressure and excellent lubricating properties at ambient temperatures.[1][2][3] This guide provides a detailed overview of the core properties of Apiezon L grease, including its physical, thermal, electrical, and chemical characteristics, making it an essential resource for professionals in research, science, and drug development.

Core Physical and Thermal Properties

Apiezon L grease is a hydrocarbon-based grease with a semi-solid, yellow appearance and no odor.[4][5] It is specifically designed for use in high and ultra-high vacuum applications at ambient temperatures, generally within the range of 10 to 30°C (50 to 86°F).[1][6][7] Its low melting point of 42 to 52°C means it is not recommended for applications where temperatures may exceed 30°C.[4][5][8]

One of the most critical properties of Apiezon L grease is its extremely low vapor pressure, which is quoted as 7 x 10-11 Torr at 20°C.[1][2][3][4][5][6][7][9] Some sources also report a vapor pressure of 2 x 10-11 Torr or 8 x 10-11 Torr at the same temperature.[8][10][11] This characteristic is crucial for maintaining a high vacuum without contamination from the grease itself.

The following tables summarize the key quantitative data for Apiezon L grease.

Table 1: Thermal and Physical Properties

Property	Value	Standard Test Method
Recommended Operating Temperature	10 to 30°C (50 to 86°F)	-
Melting Point	42 to 52°C	ASTM D566
Vapor Pressure @ 20°C	7 x 10-11 Torr	-
Relative Density @ 20°C	0.896	-
Thermal Conductivity @ 20°C	0.194 W/m°C	ASTM D5470
Flash Point	>200°C	-
Auto-ignition Temperature	>250°C	-
Boiling Point	>500°C	-

Table 2: Viscosity of Molten Apiezon L Grease

Temperature	Viscosity (cSt)
50°C	766
100°C	62.3

Electrical Properties

Apiezon L grease is a good electrical insulator. Its electrical properties are detailed in the table below.

Table 3: Electrical Properties

Property	Value
Electrical Strength	720 volts per mil

Chemical Properties and Compatibility

Apiezon L is a hydrocarbon grease and is therefore compatible with a wide range of materials commonly used in laboratory and industrial settings.[1] However, its hydrocarbon base also makes it incompatible with certain elastomers and plastics.[1]

Table 4: Material Compatibility

Compatible Materials	Incompatible Materials
Viton	EPDM (ethylene propylene (B89431) diene M-class rubber)
Silicone	EPR (ethylene propylene rubber)
Nitrile (>30% nitrile content)	Butyl rubber
Nylon	PVC seals
Polyurethane
Polyethylene
Polypropylene

Apiezon L grease is resistant to acidic vapors and chlorine.[2] It is soluble in aromatic hydrocarbon solvents such as toluene (B28343) and xylene, which facilitates its removal and cleaning.[1][4][5] For a more environmentally friendly cleaning option, d-limonene can be used.[10] It is insoluble in alcohols and ketones.[1]

Key Features and Applications

Beyond its fundamental properties, Apiezon L grease offers several advantageous features:

• Silicone-Free: This prevents the issues of 'creep' and 'carry over' associated with silicone-based greases, which can contaminate samples and surfaces.[1][2][3] This is particularly important in applications like mass spectrometry and surface science.

• Halogen-Free and Radiation Resistance: Apiezon L grease exhibits good resistance to irradiation, maintaining its lubricating properties even after exposure to significant radiation doses.[2][3]

• 'Gettering' Action: The complex hydrocarbon structure of the grease allows it to absorb potentially harmful grease and chemical impurities from metal and glass surfaces.[1][2][3]

• Excellent Lubrication: It provides effective lubrication for moving parts within a vacuum system.[1][2][3]

These properties make Apiezon L grease suitable for a variety of applications, including:

• Sealing ground glass joints in vacuum systems.[8]

• Lubricating stopcocks and other moving parts under vacuum.

• Use as a stationary phase in gas chromatography.[3]

• Protecting electrical contacts.[8]

Experimental Methodologies

The properties of Apiezon L grease are determined using standardized test methods, primarily those developed by ASTM International.

• Dropping Point: The dropping point, which indicates the temperature at which the grease passes from a semi-solid to a liquid state, is determined using ASTM D566 . This test involves heating a sample of the grease in a cup with a small orifice at a controlled rate. The temperature at which the first drop of molten grease falls from the orifice is recorded as the dropping point.

• Thermal Conductivity: The thermal conductivity of Apiezon L grease is measured according to ASTM D5470 . This standard test method covers the determination of thermal transmission properties of thin, thermally conductive solid electrical insulation materials.

• Lubricity: The lubricating properties can be assessed using the 4-Ball Test as per ASTM D2596 . This method evaluates the anti-wear properties of lubricating greases by measuring the wear scars produced on three steel balls that are in contact with a fourth rotating ball under a specified load, speed, temperature, and time.

• Vapor Pressure: While a specific ASTM method for the vapor pressure of greases like Apiezon L is not consistently cited, ASTM D2878 is a standard test method for estimating the apparent vapor pressure of lubricating oils. However, its applicability to greases is not definitively established. The extremely low vapor pressure of Apiezon L requires specialized high-vacuum techniques for accurate measurement.

Visualizing Property Relationships

The following diagrams illustrate the conceptual relationships between temperature and key properties of Apiezon L grease.

References

• 1. Apiezon® L Greases [sisweb.com]
• 2. store.astm.org [store.astm.org]
• 3. proscitech.com.au [proscitech.com.au]
• 4. apiezon.com [apiezon.com]
• 5. Reid Vapor Pressure Testing [intertek.com]
• 6. prime.erpnext.com [prime.erpnext.com]
• 7. ajvs.com [ajvs.com]
• 8. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 9. emsdiasum.com [emsdiasum.com]
• 10. digivac.com [digivac.com]
• 11. ASTM C177 | Thermal Conductivity Testing | VTEC Laboratories [vteclabs.com]

An In-depth Technical Guide to Apiezon L Grease

Apiezon L Grease is a premier, silicone and halogen-free ultra-high vacuum (UHV) grease renowned for its exceptional performance in scientific and industrial applications.[1][2][3] Esteemed by organizations such as NASA, The European Space Agency, and NATO, this grease is engineered for ambient temperature applications requiring excellent lubrication and minimal contamination.[2][3][4] Its unique formulation as a hydrocarbon-based grease provides significant advantages in sensitive vacuum systems and analytical techniques.

Core Properties and Applications

Apiezon L Grease is specifically designed for use in UHV systems, offering the lowest vapor pressure among all Apiezon products.[1][4] This makes it an ideal choice for applications where a high vacuum is critical. It is widely used for lubricating and sealing ground glass joints in vacuum systems, as well as in the manufacturing and servicing of high-performance vacuum pumps.[4][5]

One of the key features of Apiezon L is its freedom from silicone. This eliminates the issues of 'creep' and 'carry over' commonly associated with silicone-based greases, which can lead to sample contamination.[1][2] Consequently, it is frequently used in analytical techniques like mass spectrometry and infrared spectroscopy, where sample purity is paramount.[4][6]

The grease also exhibits a powerful 'gettering' action, meaning it can absorb harmful greasy and chemical impurities from metal and glass surfaces, which is particularly beneficial in the electronics industry.[1][2] Furthermore, its hydrocarbon base provides inherent radiation resistance.[2][4] While other greases like esters and silicones may decompose at radiation levels of 0.1 MGy or less, Apiezon L maintains its lubricating properties with only a minor increase in stiffness when exposed to 4 MeV electrons up to 1 MGy.[2][4][7]

Quantitative Data

The physical, thermal, and electrical properties of Apiezon L Grease are summarized in the tables below for easy reference and comparison.

Physical and Thermal Properties

Property	Value	Test Method
Vapor Pressure at 20°C	7 x 10⁻¹¹ Torr	-
Typical Working Temperature Range	10 to 30°C (50 to 86°F)	-
Dropping Point	42 to 52°C	ASTM D566
Relative Density at 20°C	0.896	-
Thermal Conductivity at 20°C	0.194 W/m°C	-
Coefficient of Expansion per °C (20-30°C)	0.00076	-
Outgassing Characteristics	<1% TML, <0.1% CVCM	ASTM E595

Mechanical and Electrical Properties

Property	Value	Test Method
Lubricity (4 Ball Test)	150 kg	ASTM D2596
Volume Resistivity	1.2 x 10¹⁶ Ω cm	-
Permittivity	2.3	-
Loss Tangent	<0.0001	-
Surface Breakdown at Flash Over	24 kV	-
Electrical Strength	730 V/mil	-

Experimental Protocols

The technical data for Apiezon L Grease often references standardized test methods from ASTM International. The specific experimental protocols are detailed within the documentation for each standard.

• ASTM D566 - Standard Test Method for Dropping Point of Lubricating Grease: This test determines the temperature at which a grease passes from a semi-solid to a liquid state under specific test conditions. A sample of the grease in a cup is heated at a prescribed rate, and the temperature at which the first drop of material falls from the cup is recorded as the dropping point.

• ASTM E595 - Standard Test Method for Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment: This method is used to determine the outgassing properties of materials in a vacuum. A material sample is heated to 125°C at a vacuum of less than 5 x 10⁻⁵ torr for 24 hours. The total mass loss (TML) and the amount of collected volatile condensable materials (CVCM) on a cooled collector plate are measured.

• ASTM D2596 - Standard Test Method for Measurement of Extreme-Pressure Properties of Lubricating Grease (Four-Ball Method): This test evaluates the load-carrying capacity of a lubricating grease. It involves rotating a steel ball under a specified load against three stationary steel balls, all lubricated with the grease sample. The test measures the load at which welding of the balls occurs.

Material Compatibility and Cleaning

The compatibility of Apiezon L Grease with various materials is a critical consideration for its application. The following diagram illustrates its compatibility and incompatibility with common O-ring materials and seals.

Caption: Material compatibility of Apiezon L Grease.

Proper cleaning and removal of Apiezon L Grease are essential to maintain the cleanliness of vacuum systems. The grease is soluble in hydrocarbon solvents but not in alcohols or ketones.[1][8] The recommended cleaning procedure is outlined below.

Caption: Recommended cleaning workflow for Apiezon L Grease.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. Apiezon-L Vacuum Lubricant Grease [accuglassproducts.com]
• 4. agarscientific.com [agarscientific.com]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. Apiezon L Grease - Labquip (M) Sdn Bhd [labquip.com.my]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. static.mimaterials.com [static.mimaterials.com]

An In-depth Technical Guide on the Vapor Pressure of Apiezon L Grease

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of Apiezon L grease at 20°C, a critical parameter for its use in high-vacuum applications. The information is tailored for researchers, scientists, and drug development professionals who rely on precise environmental control in their experimental setups.

Introduction to Apiezon L Grease

Apiezon L grease is a silicone- and halogen-free hydrocarbon grease widely used for sealing and lubricating joints in high-vacuum systems.[1][2] Its extremely low vapor pressure at ambient temperatures makes it an ideal choice for applications where contamination from outgassing must be minimized, such as in mass spectrometry, electron microscopy, and various processes in the electronics and aerospace industries.[1][2] The grease is known for its excellent lubrication properties, radiation resistance, and powerful "gettering" action, which allows it to absorb greasy or chemical impurities on metal and glass surfaces.

Vapor Pressure of Apiezon L Grease at 20°C

The vapor pressure of a substance is the pressure exerted by its vapor when in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature. For high-vacuum applications, a low vapor pressure is essential to prevent the grease from volatilizing and contaminating the vacuum system.

The table below summarizes the reported vapor pressure values for Apiezon L grease at 20°C from various sources.

Vapor Pressure at 20°C (Torr)	Source
7 x 10⁻¹¹	M&I Materials Technical Data Sheet, Agar Scientific, Apiezon
8 x 10⁻¹¹	Scientific Instrument Services

It is important to note that the vapor pressure of Apiezon L grease, like all materials, is highly dependent on temperature. As the temperature increases, the vapor pressure rises significantly.[3] Therefore, while it is well-suited for applications at ambient temperatures (typically 10 to 30°C), its use at elevated temperatures requires careful consideration of its vapor pressure curve.[2]

Experimental Determination of Vapor Pressure

The extremely low vapor pressure of materials like Apiezon L grease necessitates specialized techniques for accurate measurement. The most common and appropriate methods are the Knudsen effusion method and thermogravimetric analysis (TGA) .[4][5] These methods are designed to measure the very small mass loss of a substance due to sublimation or evaporation under vacuum conditions.

The Knudsen effusion method is a well-established technique for determining the vapor pressure of low-volatility substances.[5] The principle involves measuring the rate of mass loss of a sample that effuses through a small orifice in a temperature-controlled cell into a high-vacuum environment.

3.1.1. Apparatus

• Knudsen Cell: A small, isothermal container, typically made of a non-reactive material like stainless steel or copper, with a precisely machined small, thin orifice in its lid.

• High-Vacuum System: A vacuum chamber capable of reaching and maintaining a pressure significantly lower than the vapor pressure of the sample, usually in the range of 10⁻⁷ to 10⁻⁸ Torr. This is typically achieved with a turbomolecular pump backed by a roughing pump.

• Microbalance: A highly sensitive balance, often a quartz crystal microbalance (QCMB) or a thermogravimetric analyzer, capable of measuring mass changes in the microgram to nanogram range.

• Temperature Control System: A furnace or cryostat to precisely control the temperature of the Knudsen cell.

• Data Acquisition System: To record the mass, temperature, and time data.

3.1.2. Procedure

• Sample Preparation: A small amount of Apiezon L grease is placed into the Knudsen cell. The cell is then carefully sealed with the lid containing the effusion orifice.

• System Evacuation: The Knudsen cell is placed inside the vacuum chamber, and the system is evacuated to a high vacuum.

• Temperature Stabilization: The temperature of the Knudsen cell is raised to the desired measurement temperature (e.g., 20°C) and allowed to stabilize.

• Mass Loss Measurement: The mass of the Knudsen cell is continuously monitored by the microbalance. The rate of mass loss ( dm/dt ) due to the effusion of the grease vapor through the orifice is recorded over a specific period.

• Data Analysis: The vapor pressure (P) is calculated using the Hertz-Knudsen equation:

  P = ( dm/dt ) * (1/A) * sqrt(2πRT/M)

  where:

  • dm/dt is the rate of mass loss

  • A is the area of the orifice

  • R is the ideal gas constant

  • T is the absolute temperature in Kelvin

  • M is the molar mass of the effusing vapor

3.1.3. Considerations

• The dimensions of the orifice must be such that the mean free path of the vapor molecules inside the cell is much larger than the diameter of the orifice to ensure molecular flow conditions.

• The molar mass of the effusing vapor must be known or estimated. For a complex mixture like Apiezon L grease, an average molar mass may be used.

• Accurate temperature measurement and control are critical, as vapor pressure is highly sensitive to temperature fluctuations.

Mandatory Visualizations

The following diagrams illustrate the key experimental workflow for determining the vapor pressure of Apiezon L grease using the Knudsen effusion method.

Caption: Workflow for Knudsen Effusion Method.

This guide provides essential information on the vapor pressure of Apiezon L grease, a critical parameter for its effective use in high-vacuum environments. By understanding its properties and the methods used for their determination, researchers and scientists can ensure the integrity and reliability of their experimental setups.

References

• 1. agarscientific.com [agarscientific.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. apiezon.com [apiezon.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. surfacemeasurementsystems.com [surfacemeasurementsystems.com]

Apiezon L Grease: A Comprehensive Technical Guide for Researchers

Apiezon L grease is a silicone- and halogen-free ultra-high vacuum grease renowned for its exceptional performance in a variety of scientific and industrial applications. This guide provides an in-depth overview of its properties, experimental applications, and selection criteria for researchers, scientists, and drug development professionals.

Core Properties of Apiezon L Grease

Apiezon L grease is specifically designed for use at ambient temperatures, typically within the range of 10 to 30°C (50 to 86°F).[1][2] Its primary advantages lie in its extremely low vapor pressure and excellent lubrication capabilities, making it a preferred choice for high-vacuum systems where contamination is a critical concern.

Quantitative Data Summary

The physical and electrical properties of Apiezon L grease are summarized in the tables below for easy reference and comparison.

Table 1: Thermal and Physical Properties

Property	Value	Conditions
Typical Working Temperature Range	10 to 30°C (50 to 86°F)
Vapor Pressure	7 x 10⁻¹¹ Torr	at 20°C
Relative Density	0.896	at 20°C
Thermal Conductivity	0.194 W/m°C	at 20°C
Viscosity of Molten Grease	766 cSt	at 50°C
62.3 cSt	at 100°C
Coefficient of Expansion	0.00076 per °C	over 20-30°C
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM

Table 2: Electrical Properties

Property	Value
Volume Resistivity	1.2 x 10¹⁶ Ω cm
Permittivity	2.3
Loss Tangent	<0.0001
Surface Breakdown at Flash Over	24 kV
Electrical Strength	730 V/mil

Experimental Protocols and Applications

While specific experimental protocols can vary based on the application, the following sections detail the generalized procedures for common uses of Apiezon L grease.

Application for High-Vacuum Sealing of Ground Glass Joints

Apiezon L grease is widely used to create a reliable seal in ground glass joints, preventing leaks and ensuring the integrity of the vacuum system.

Methodology:

• Surface Preparation: Thoroughly clean the male and female ground glass joints to remove any residual grease, dirt, or other contaminants. A solvent such as isopropanol (B130326) or acetone (B3395972) can be used, followed by complete drying.

• Grease Application: Apply a small, sparing amount of Apiezon L grease. A common technique is to apply two thin, parallel streaks of grease to the upper half of the male joint.[3]

• Joint Assembly: Insert the male joint into the female joint and gently rotate them together. This action spreads the grease into a thin, uniform, and transparent layer.[3][4] A properly greased joint will appear clear and free of striations.[5]

• Inspection: Visually inspect the joint to ensure a continuous seal has been formed. If there are any gaps or an excessive amount of grease that could contaminate the system, the joint should be disassembled, cleaned, and the process repeated.

Apiezon L Grease Application Workflow for Ground Glass Joints

Use in Cryogenic Sample Mounting

While Apiezon N is the preferred grease for cryogenic applications due to its resistance to crazing at very low temperatures, Apiezon L can be used for temporary sample mounting at moderately low temperatures.[6][7][8]

Methodology:

• Substrate Preparation: Ensure the sample holder or substrate is clean and free of any contaminants.

• Grease Application: Apply a very thin, uniform layer of Apiezon L grease to the area where the sample will be mounted. The principle of "less is more" is crucial here to avoid creating an insulating layer.[8]

• Sample Mounting: Carefully place the sample onto the greased area of the substrate.

• Thermal Cycling: When cooling, the grease will solidify, holding the sample in place. It is important to note that Apiezon L is not designed for extreme cryogenic temperatures and may become brittle.

• Sample Removal: To remove the sample, allow the assembly to return to room temperature. The grease will soften, allowing for easy removal of the sample. Any residue can be cleaned with a hydrocarbon solvent.

Apiezon Grease Selection Guide

Choosing the correct Apiezon grease is critical for optimal performance. The primary factors to consider are the operating temperature and the required vacuum level. The diagram below illustrates a simplified decision-making process for selecting between Apiezon L, H, and N greases.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. ajvs.com [ajvs.com]
• 3. Chemistry Teaching Labs - Applying grease [chemtl.york.ac.uk]
• 4. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 5. labdepotinc.com [labdepotinc.com]
• 6. apiezon.com [apiezon.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. General tips on temporarily mounting probe station samples? | Lake Shore [forums.lakeshore.com]

Core Composition and General Chemical Resistance

An In-depth Technical Guide to the Chemical Compatibility of Apiezon L Grease

For researchers, scientists, and drug development professionals, ensuring the integrity of experimental conditions is paramount. Apiezon L grease is a widely used ultra-high vacuum grease, valued for its low vapor pressure and excellent lubrication properties.[1][2] However, its compatibility with the diverse range of chemicals used in laboratory and manufacturing settings is a critical consideration. This guide provides a comprehensive overview of the chemical compatibility of Apiezon L grease, presenting available data in a structured format, outlining typical experimental protocols for chemical resistance testing, and offering a logical workflow for material selection.

Apiezon L is a silicone and halogen-free hydrocarbon grease.[2][3] Its chemical nature as a long-chain, branched hydrocarbon dictates its general resistance profile.[4][5] It is largely non-polar, which explains its solubility in hydrocarbon solvents and its resistance to polar solvents such as alcohols and ketones.[4] The material safety data sheet (MSDS) for Apiezon L grease indicates that it may react with strong oxidizing agents.[6][7]

Compatibility with Elastomers (O-Rings and Seals)

The selection of appropriate elastomers for sealing applications in the presence of Apiezon L grease is crucial to prevent leaks and system contamination. The manufacturer and various suppliers provide clear guidance on compatible and incompatible materials.

Table 1: Apiezon L Grease Compatibility with Common Elastomers

Material	Compatibility Rating	Notes
Viton™ (Fluoroelastomer)	Compatible	Widely recommended for use with Apiezon hydrocarbon greases.[4]
Silicone	Compatible	Suitable for use with Apiezon L grease.[4]
Nitrile (>30% nitrile content)	Compatible	Higher nitrile content is recommended for better compatibility.[4]
Nylon	Compatible
Polyurethane	Compatible
Polyethylene	Compatible
Polypropylene	Compatible
EPDM (Ethylene Propylene Diene Monomer)	Not Compatible	Due to its hydrocarbon base, Apiezon L will cause swelling and degradation.[4]
EPR (Ethylene Propylene Rubber)	Not Compatible	[4]
Butyl Rubber	Not Compatible	[4]
PVC (Polyvinyl Chloride) Seals	Not Compatible	[4]

Solvent and Chemical Reagent Compatibility

The solubility of Apiezon L grease in various solvents determines the appropriate cleaning agents and highlights potential incompatibilities in experimental setups.

Table 2: Solubility and Compatibility of Apiezon L Grease with Solvents and Reagents

Chemical/Solvent Class	Specific Examples	Compatibility/Solubility	Notes
Aromatic Hydrocarbons	Toluene, Xylene	Soluble (Recommended for cleaning)	These solvents are effective for dissolving and removing Apiezon L grease residues.[4]
Aliphatic Hydrocarbons	Hexane (B92381)	Soluble	Apiezon L will dissolve in hexane up to 11% by weight. The solution may become cloudy when heated to 50°C.[3]
Terpenes	d-Limonene	Soluble (Recommended for cleaning)	An environmentally friendly solvent option. Forms a gel at room temperature at 11% w/w and becomes a clear solution at 50°C.[3]
Alcohols	Ethanol, Isopropanol (IPA)	Insoluble (Not for cleaning)	Apiezon L grease is not soluble in these polar solvents.[4]
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Insoluble (Not for cleaning)	Apiezon L grease is resistant to these ketones.[4]
Water	Deionized Water, Tap Water	Insoluble	Can be washed with warm soapy water to remove residues after initial solvent cleaning.[4]
Strong Oxidizing Agents	May React / Incompatible	The safety data sheet advises against use with strong oxidizing agents.[6][7]
Acids (Dilute)	Dilute inorganic acids	Generally Resistant	Hydrocarbon greases are generally resistant to dilute acids.[8]
Bases (Dilute)	Dilute alkalis	Generally Resistant	Hydrocarbon greases are generally resistant to dilute alkalis.[8]

Experimental Protocols for Chemical Compatibility Testing

While specific experimental protocols from the manufacturer for Apiezon L are not publicly available, a general methodology for testing the chemical resistance of materials like greases can be described based on industry standards such as ASTM D543, "Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents."

A Typical Experimental Workflow for Grease Compatibility Testing:

Caption: A generalized workflow for determining the chemical compatibility of a grease.

Methodology Details:

• Sample Preparation: A thin film of Apiezon L grease is applied to a standard, non-reactive substrate (e.g., glass or stainless steel). For elastomer compatibility, the grease is applied to a pre-weighed and measured sample of the elastomer.

• Chemical Exposure: The prepared samples are exposed to the chemical reagent under controlled conditions. This can be through full immersion in the liquid or exposure to its vapor.

• Controlled Conditions: The exposure is carried out for a specified duration (e.g., 24, 48, or 72 hours) and at a controlled temperature, typically ambient or slightly elevated, but below the grease's melting point (42-52°C for Apiezon L).

• Post-Exposure Evaluation: After exposure, the samples are removed, cleaned of excess reagent, and evaluated for changes in:

  • Weight: To determine if the grease has absorbed the chemical or has been dissolved by it.

  • Dimensions: For elastomers, to measure any swelling or shrinkage.

  • Appearance: Visual inspection for any changes in color, texture, or signs of degradation.

  • Mechanical Properties: For elastomers, changes in hardness (durometer) or tensile strength are measured and compared to control samples.

• Compatibility Classification: Based on the extent of these changes, the compatibility is classified (e.g., Excellent, Good, Fair, Poor/Not Recommended).

Logical Workflow for Grease Selection

The following diagram illustrates a decision-making process for selecting a vacuum grease based on chemical compatibility requirements.

Caption: A decision-making workflow for selecting a vacuum grease based on chemical compatibility.

This guide provides a foundational understanding of the chemical compatibility of Apiezon L grease based on currently available data. For critical applications, especially with chemicals not listed here, it is strongly recommended to perform compatibility testing under conditions that mimic the intended use.

References

• 1. agilent.com [agilent.com]
• 2. agarscientific.com [agarscientific.com]
• 3. digivac.com [digivac.com]
• 4. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 5. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 6. idealvac.com [idealvac.com]
• 7. apiezon.com [apiezon.com]
• 8. Chemical Resistant Lubricants | MOLYKOTE® Chemical Resistance [dupont.com]

Apiezon L Grease: A Comprehensive Technical Review for Laboratory Professionals

An in-depth examination of the composition and properties of Apiezon L grease confirms its silicone-free nature, making it a critical component for high-vacuum applications where contamination is a primary concern. This guide provides researchers, scientists, and drug development professionals with a detailed analysis of Apiezon L grease, including its physical and chemical properties, to facilitate its effective use in sensitive experimental setups.

Apiezon L grease is a hydrocarbon-based lubricant specifically designed for use in ultra-high vacuum environments.[1][2][3][4][5] Its formulation, devoid of silicone and halogens, is a key differentiator from other vacuum greases.[1][2][3][4][6] This characteristic is particularly advantageous in applications such as mass spectrometry, infrared spectroscopy, and electron microscopy, where the migration of silicone molecules, a phenomenon known as "creep," can lead to significant sample contamination and interference with analytical results.[1][2][7] The absence of silicone also prevents the issue of "carry over," ensuring the integrity of experimental data.[1][2]

The grease is composed of a complex mixture of hydrocarbons, identified by its CAS number 8009-03-8, which corresponds to petrolatum.[8][9] This hydrocarbon base imparts excellent lubrication properties while maintaining a very low vapor pressure, essential for achieving and maintaining high vacuum conditions.[1][10]

Quantitative Data Summary

The physical and chemical properties of Apiezon L grease are summarized in the table below, compiled from various technical and safety data sheets. This data provides a clear, comparative overview of its performance characteristics.

Property	Value	References
Composition
Primary Constituent	Petrolatum (Hydrocarbon Grease)	[9][11][12]
Silicone Content	Silicone-free	[1][2][3][4][5][6]
Halogen Content	Halogen-free	[1][2][3][4][5]
Additives	None reported	[5][6][10]
Physical Properties
Appearance	Yellow semi-solid grease	[8][11][13]
Melting Point	42 to 52°C	[8][10][13]
Typical Working Temperature Range	10 to 30°C	[1][3][10]
Vapor Pressure at 20°C	7 x 10⁻¹¹ Torr	[1][3][8][10][13]
Relative Density at 20°C	0.896	[3][8][10][13]
Chemical Properties
Solubility	Soluble in aromatic hydrocarbon solvents; Insoluble in water	[8][13]
Safety Data
Acute Oral Toxicity (LD50)	>2000mg/kg	[8][13]
Acute Dermal Toxicity (LD50)	>2000mg/kg	[8][13]

Experimental Protocols

While specific proprietary details of the manufacturing process for Apiezon L grease are not publicly available, the characterization of its properties is performed using standardized testing methods. For instance, the dropping point is determined according to ASTM D566, and outgassing characteristics are measured by ASTM E595.[10] The lubricity is assessed using the 4 Ball Test as per ASTM D2596.[10] These standard protocols ensure consistent and reliable data on the grease's performance.

Logical Confirmation of Silicone-Free Composition

The determination of Apiezon L grease as silicone-free is a critical aspect for its application in sensitive research environments. The following diagram illustrates the logical workflow to confirm this characteristic.

Apiezon L Grease Silicone-Free Verification Workflow

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. ajvs.com [ajvs.com]
• 4. nanovactech.com [nanovactech.com]
• 5. digivac.com [digivac.com]
• 6. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. sisweb.com [sisweb.com]
• 9. agilent.com [agilent.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. uwaterloo.ca [uwaterloo.ca]
• 12. Apiezon L Grease [ldsvacuumshopper.com]
• 13. apiezon.com [apiezon.com]

A Technical Guide to the Radiation Resistance Properties of Apiezon L Grease

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the radiation resistance properties of Apiezon L grease, a hydrocarbon-based, silicone-free ultra-high vacuum grease. Its inherent radiation stability makes it a suitable candidate for applications in environments where exposure to ionizing radiation is a concern, such as in particle accelerators, nuclear facilities, and space applications.[1][2] This document collates available data on its performance under irradiation, outlines typical experimental methodologies for assessing radiation damage in lubricating greases, and presents this information in a clear, structured format for technical professionals.

Core Radiation Resistance Properties

Apiezon L grease exhibits notable resilience to radiation, a characteristic attributed to its halogen-free, hydrocarbon composition.[3][4][5] Unlike silicone, ester, or halogenated paraffin-based greases which can decompose at radiation levels of 0.1 MGy or less, Apiezon L maintains its essential properties at significantly higher doses.[3][4][5]

The primary effects of radiation on Apiezon L grease are an increase in stiffness and, at higher doses, the evolution of gases.[1][4][6] Despite these changes, its lubrication capabilities remain effective up to considerable radiation levels.[1][4][6]

Quantitative Data on Radiation-Induced Changes

The most specific quantitative data available pertains to the irradiation of Apiezon L grease with 4 MeV electrons. A summary of these findings is presented in the table below.

Property Change	Radiation Dose	Radiation Type	Reported Effect	Source
Viscosity Increase	~1 MGy (100 Mrads)	4 MeV Electrons	~30% increase	[7]
Stiffness	~1 MGy (100 Mrads)	4 MeV Electrons	"Comparatively small increase"	[4][6]
Lubrication	~1 MGy (100 Mrads)	4 MeV Electrons	Satisfactory	[1][4][6]
Gas Evolution	High Levels	4 MeV Electrons	Evolution of methane (B114726) and ethylene	[1][4][7]
Vapor Pressure	High Levels	4 MeV Electrons	Loss of very low vapor pressure characteristics	[1][4][7]

It is important to note that while the lubrication properties are satisfactory at approximately 1 MGy, the stiffness of the grease increases more rapidly at higher, unspecified levels of irradiation.[1][4][6] The evolution of gases at these higher levels can also compromise the ultra-high vacuum compatibility of the grease.[1][4][7]

Experimental Protocols for Assessing Radiation Resistance

While the specific experimental protocol for the electron irradiation of Apiezon L grease is not publicly detailed, a representative methodology for testing the radiation resistance of lubricating greases can be described based on studies of similar materials, such as Apiezon M, in mixed neutron and gamma radiation fields.[8][9]

Generalized Experimental Protocol

A typical experiment to determine the radiation hardness of a lubricating grease involves the following key stages:

• Sample Preparation and Encapsulation: A measured quantity of the grease is placed into a suitable container, such as a syringe or a small vial, which is then sealed.[8] For tests involving neutron radiation, the elemental composition of the grease, particularly the hydrogen content, is determined as it significantly influences the absorbed dose.[8]

• Irradiation: The encapsulated samples are placed in a controlled radiation environment, such as the core of a research nuclear reactor for mixed neutron/gamma radiation, or in the beamline of an electron accelerator.[8] The total absorbed dose and dose rate are carefully calculated and monitored. For instance, in a TRIGA Mark II nuclear reactor, dose rates can range from approximately 300 kGy/h to 900 kGy/h depending on the grease's composition.[8]

• Dosimetry: The absorbed dose is calculated using simulation codes like MCNP5, taking into account the radiation field and the elemental composition of the grease.[8] The overall systematic error in such calculations is typically estimated to be less than 15%.[8]

• Post-Irradiation Analysis: After irradiation, the physical properties of the grease are measured and compared to an unirradiated control sample. A key property evaluated is the consistency, which is often measured using a penetrometer according to the ASTM D217 standard.[8][10][11] This test measures the depth a standard cone penetrates the grease under a specific load for a set time.[10][11] The result, given in tenths of a millimeter, provides a quantitative measure of the grease's stiffness.[10][11]

• Evolved Gas Analysis (EGA): To characterize the gaseous byproducts of irradiation, techniques such as Evolved Gas Analysis coupled with Mass Spectrometry (EGA-MS) can be employed. This involves heating the irradiated sample in a controlled manner and analyzing the gases that are released.

The following diagram illustrates a generalized workflow for such an experiment.

A generalized workflow for testing the radiation resistance of lubricating grease.

Selection Criteria for Radiation Environments

The decision to use Apiezon L grease in a radiation environment should be based on a careful evaluation of the expected total dose and the criticality of maintaining ultra-high vacuum.

The following diagram provides a simplified decision-making framework:

Decision framework for using Apiezon L grease in radiation environments.

References

• 1. apiezon.com [apiezon.com]
• 2. apiezon.com [apiezon.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. apiezon.com [apiezon.com]
• 5. agarscientific.com [agarscientific.com]
• 6. apiezon.com [apiezon.com]
• 7. Apiezon® Greases [sisweb.com]
• 8. researchgate.net [researchgate.net]
• 9. indico.cern.ch [indico.cern.ch]
• 10. support.newgatesimms.com [support.newgatesimms.com]
• 11. ASTM D217 - Standard Test Methods for Cone Penetration of Lubricating Grease - Savant Labs [savantlab.com]

A Technical Guide to the Shelf Life and Properties of Apiezon L Grease

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Apiezon L grease, focusing on its shelf life after opening, key physical and chemical properties, and the experimental protocols for their evaluation. This document is intended to serve as a valuable resource for professionals in research, scientific, and drug development fields where high-vacuum applications are critical.

Shelf Life of Apiezon L Grease

Apiezon L is a hydrocarbon-based, silicone and halogen-free ultra-high vacuum grease renowned for its extremely low vapor pressure.[1][2][3][4][5][6] Understanding its shelf life is crucial for maintaining the integrity of high-vacuum systems.

Unopened Containers: The manufacturer, M&I Materials, specifies a shelf life of ten years from the date of manufacture for Apiezon L grease in its original, unopened packaging when stored at ambient temperatures (10 to 30°C).[7]

Opened Containers: Once the packaging is opened, a definitive shelf life cannot be provided by the manufacturer.[1] This is primarily due to Apiezon L grease's inherent "gettering" properties, which means it readily absorbs airborne vapors, particularly water and hydrocarbons.[1] This absorption can compromise the grease's excellent vapor pressure characteristics.[1] However, with proper handling, a long service life can be expected.[1] To maximize the life of opened Apiezon L grease, it is imperative to recap the tube immediately after use and store it in an environment free from volatile substances.[1][8] Apart from the absorption of volatiles, the grease is chemically stable, and other significant changes to its properties are not anticipated over the long term.[1]

Quantitative Data on Apiezon L Grease Properties

The following tables summarize the key quantitative properties of fresh Apiezon L grease. These values are critical for assessing its suitability for specific applications and for monitoring any changes over time after the container has been opened.

Table 1: Vapor Pressure and Outgassing Characteristics

Property	Value	Test Method
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	-
Total Mass Loss (TML)	<1.0%	ASTM E595
Collected Volatile Condensable Materials (CVCM)	<0.1%	ASTM E595

Data sourced from multiple technical data sheets.[4][9][10]

Table 2: Physical and Mechanical Properties

Property	Value	Test Method
Dropping Point	42 to 52°C	ASTM D566
Typical Working Temperature Range	10 to 30°C	-
Relative Density @ 20°C	0.896	-
Lubricity (4 Ball Test)	150 kg	ASTM D2596

Data sourced from multiple technical data sheets.[4][9][10]

Table 3: Thermal and Electrical Properties

Property	Value
Viscosity of Molten Grease @ 50°C	766 cSt
Viscosity of Molten Grease @ 100°C	62.3 cSt
Coefficient of Expansion per °C (20-30°C)	0.00076
Thermal Conductivity @ 20°C	0.194 W/m°C
Volume Resistivity	1.2 x 10¹⁶ Ω cm
Permittivity	2.3
Loss Tangent	<0.0001
Surface Breakdown at Flash Over	24 kV
Electrical Strength	730 V/mil

Data sourced from multiple technical data sheets.[4][9][11]

Experimental Protocols for Property Evaluation

To ensure the continued performance of Apiezon L grease, particularly after its container has been opened, periodic testing of its key properties may be necessary. The following are detailed methodologies for the key experiments cited.

Outgassing Characteristics (ASTM E595-15)

This test method is a screening technique to determine the total mass loss (TML) and collected volatile condensable materials (CVCM) from a material when exposed to a vacuum environment.[12][13][14][15][16]

Experimental Workflow:

ASTM E595 Experimental Workflow

Methodology:

• Sample Conditioning: The Apiezon L grease sample is conditioned at 23°C and 50% relative humidity for 24 hours.[16]

• Initial Mass Measurement: The initial mass of the conditioned sample is accurately measured.[12]

• Vacuum Exposure: The sample is placed in a vacuum chamber which is then evacuated to a pressure of less than 7 x 10⁻³ Pa. The sample is heated to 125°C for 24 hours.[14][15]

• Volatile Condensation: During the heating phase, any outgassed volatile materials are condensed on a collector plate maintained at 25°C.[14]

• Final Mass Measurement: After 24 hours, the apparatus is cooled, and the chamber is vented with a dry, inert gas. The final mass of the sample and the mass of the collector plate are measured.[16]

• Calculation:

  • TML (%) is calculated as the percentage of the initial sample mass that was lost during the test.

  • CVCM (%) is calculated as the percentage of the initial sample mass that condensed on the collector plate.

Lubricity - Extreme Pressure Properties (ASTM D2596-10)

This test method determines the load-carrying properties of lubricating greases using the Four-Ball Extreme-Pressure (EP) Tester.[17][18][19][20] It provides a measure of the grease's ability to prevent wear under high loads.

Experimental Workflow:

ASTM D2596 Experimental Workflow

Methodology:

• Apparatus Setup: The Four-Ball EP Tester is assembled with one steel ball positioned to rotate against three stationary steel balls held in a cup.[19]

• Sample Application: The test cup is filled with Apiezon L grease, ensuring the stationary balls are completely covered.

• Test Execution: The top ball is rotated at a speed of 1770 ± 60 rpm. A series of 10-second tests are conducted with incrementally increasing loads until the balls weld together.[20]

• Data Collection: The load at which welding occurs is recorded as the Weld Point. After each run at loads below the weld point, the wear scars on the three stationary balls are measured.

• Calculation: The Load-Wear Index (LWI) is calculated based on the wear scar diameters and the applied loads.

Kinematic Viscosity (ASTM D445-17)

This method determines the kinematic viscosity of liquid petroleum products by measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.[2][5][21][22][23] For Apiezon L grease, this test would be performed on the molten grease at a specified temperature.

Experimental Workflow:

ASTM D445 Experimental Workflow

Methodology:

• Sample Preparation: A sample of Apiezon L grease is heated to the desired test temperature (e.g., 50°C or 100°C) until it is completely molten and free of air bubbles.

• Viscometer Selection: A calibrated glass capillary viscometer suitable for the expected viscosity range is selected.

• Measurement:

  • The viscometer is charged with the molten grease.

  • The charged viscometer is placed in a constant temperature bath until it reaches thermal equilibrium.

  • The time taken for the grease to flow between two marked points on the viscometer is accurately measured.[5]

• Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Vapor Pressure Measurement (Knudsen Effusion Method)

The Knudsen effusion method is a technique used to determine the vapor pressure of materials with low volatility.[24][25][26][27][28]

Logical Relationship of Factors:

Knudsen Effusion Method Principle

Methodology:

• Sample Placement: A small sample of Apiezon L grease is placed in a Knudsen cell, which is a container with a small, well-defined orifice.[24][26]

• Vacuum and Temperature Control: The cell is placed in a high-vacuum chamber and heated to a precise, constant temperature.[24][26]

• Mass Loss Measurement: As the grease molecules effuse through the orifice into the vacuum, the rate of mass loss of the cell is measured over time using a sensitive microbalance.[24][26]

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the temperature, and the molar mass of the substance using the Knudsen equation.[26]

Conclusion

While the shelf life of unopened Apiezon L grease is well-defined, the performance of the grease after the container has been opened is dependent on proper storage and handling to minimize the absorption of atmospheric volatiles. For critical applications, periodic verification of key properties such as vapor pressure, outgassing characteristics, and lubricity is recommended. The standardized experimental protocols outlined in this guide provide a framework for conducting such evaluations, ensuring the continued reliability of Apiezon L grease in demanding research and development environments.

References

• 1. apiezon.com [apiezon.com]
• 2. store.astm.org [store.astm.org]
• 3. agarscientific.com [agarscientific.com]
• 4. emsdiasum.com [emsdiasum.com]
• 5. shxf17.com [shxf17.com]
• 6. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. apiezon.com [apiezon.com]
• 9. proscitech.com.au [proscitech.com.au]
• 10. apiezon.com [apiezon.com]
• 11. tedpella.com [tedpella.com]
• 12. scribd.com [scribd.com]
• 13. ASTM E595-15 Outgassing test_Testing & Certification_Business Service_Product_FireTC.net [firetc.net]
• 14. standards.iteh.ai [standards.iteh.ai]
• 15. ASTM E595-15 Standard Test Method for Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment [kssn.net]
• 16. store.astm.org [store.astm.org]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. store.astm.org [store.astm.org]
• 19. shxf17.com [shxf17.com]
• 20. minglanchem.com [minglanchem.com]
• 21. ASTM D445 - eralytics [eralytics.com]
• 22. ppapco.ir [ppapco.ir]
• 23. scribd.com [scribd.com]
• 24. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 25. scranton.edu [scranton.edu]
• 26. pragolab.cz [pragolab.cz]
• 27. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 28. azom.com [azom.com]

The "Gettering" Action of Apiezon L Grease: An In-depth Technical Guide

For researchers, scientists, and drug development professionals working within the demanding environments of high and ultra-high vacuum systems, maintaining the purity of the vacuum is paramount. Residual gases and contaminants can significantly impact experimental results, thin-film deposition, and the performance of sensitive analytical instrumentation. Apiezon L, a hydrocarbon-based grease, is widely utilized in these systems not only for its excellent lubrication and sealing properties but also for a phenomenon known as "gettering." This guide provides a detailed technical exploration of the gettering action of Apiezon L grease, its underlying mechanisms, quantitative properties, and proposed methodologies for its characterization.

Understanding the "Gettering" Phenomenon in the Context of Apiezon L Grease

In vacuum technology, a "getter" is a material that removes gas molecules from the vacuum space through chemical reaction (chemisorption) or physical capture (physisorption).[1][2] Traditional getters are often reactive metals that form stable compounds with active gases like oxygen and nitrogen.[3][4]

The gettering action of Apiezon L grease, however, is primarily a physisorption phenomenon.[5][6] It does not chemically react with the gases it removes. Instead, its efficacy as a getter stems from its unique chemical composition and physical properties.

Chemical Composition and Molecular Structure

Apiezon L is a hydrocarbon grease derived from a unique feedstock, resulting in a complex mixture of high molecular weight hydrocarbons.[3][4][7] A key feature of its composition is a high proportion of branched and unsaturated hydrocarbon chains .[3][5][8]

• High Molecular Weight: The large and complex molecules result in strong intermolecular van der Waals forces. These forces are not only responsible for the grease's low vapor pressure but also contribute to its ability to attract and hold other molecules.[7][9]

• Branched and Unsaturated Structures: These features create a complex, three-dimensional molecular matrix with a large effective surface area at the molecular level. This intricate structure provides numerous sites for gas molecules to become physically entrapped.[3][5][8]

Mechanism of Gettering by Physisorption

The gettering action of Apiezon L grease can be described as a process of absorption and adsorption of residual gas molecules, particularly those with a hydrocarbon nature, as well as other volatile organic compounds and water vapor.[1] The process is driven by weak intermolecular forces, primarily van der Waals interactions.[5][6]

Gas molecules in the vacuum chamber that come into contact with the surface of the Apiezon L grease can become trapped within its complex hydrocarbon matrix. This is a reversible process, and the trapped molecules can be released if the temperature is significantly increased.[1] However, at its recommended operating temperatures, the grease effectively removes these contaminants from the vacuum environment.

Figure 1: Physisorption and absorption of residual gases by the complex hydrocarbon matrix of Apiezon L grease.

Quantitative Data

Property	Value	Significance for Gettering Action
Vapor Pressure @ 20°C	7 x 10-11 Torr[10][11]	The extremely low vapor pressure ensures that the grease itself does not become a significant source of contamination in high and ultra-high vacuum systems.
Typical Working Temperature	10 to 30°C[4][10]	Within this range, the grease maintains its consistency and low vapor pressure, allowing for effective gettering. Exceeding this temperature can lead to outgassing of absorbed species.
Outgassing Characteristics (ASTM E595)
Total Mass Loss (TML)	<1%[12]	Indicates a low level of volatile components within the grease itself that could be released into the vacuum.
Collected Volatile Condensable Material (CVCM)	<0.1%[12]	Demonstrates that very little of the outgassed material will condense on nearby surfaces, minimizing cross-contamination.
Chemical Composition	Silicone and halogen-free hydrocarbon[10][11]	The absence of silicones prevents the issue of "creep," where lubricant molecules migrate and contaminate surfaces. The hydrocarbon nature provides the absorption capacity for similar molecules.
Molecular Structure	High proportion of branched and unsaturated structures[3][5][8]	This complex structure is directly linked to its "powerful 'gettering' action" by providing a high capacity for absorbing greasy and chemical impurities.[4]

Experimental Protocols for Quantifying Gettering Action

To quantitatively assess the gettering capacity of Apiezon L grease, a standardized experimental approach is necessary. The following proposed methodologies are based on established techniques for evaluating getter materials and gas sorption.

Proposed Methodology for Quantifying Gas Sorption Capacity

This protocol adapts the principles of ASTM F798-97, "Standard Practice for Determining Gettering Rate, Sorption Capacity, and Gas Content of Nonevaporable Getters in the Molecular Flow Region," for the evaluation of Apiezon L grease.[10]

Objective: To determine the sorption capacity of Apiezon L grease for a specific test gas (e.g., a representative hydrocarbon contaminant or water vapor).

Apparatus:

• A high-vacuum test chamber with a base pressure capability of <1 x 10-8 Torr.

• A sample holder to expose a known surface area of Apiezon L grease.

• A calibrated gas inlet system for introducing the test gas at a controlled rate.

• A residual gas analyzer (RGA) to monitor the partial pressure of the test gas and other residual gases.[7][13][14]

• A calibrated total pressure gauge (e.g., an ionization gauge).

Procedure:

• Sample Preparation:

  • Apply a known mass and surface area of Apiezon L grease to the sample holder.

  • Install the sample holder in the test chamber.

• System Bakeout and Degassing:

  • Bake out the vacuum chamber to achieve the desired base pressure.

  • Degas the Apiezon L sample by heating it gently (within its recommended temperature range) to remove any pre-adsorbed atmospheric gases.

• Gas Sorption Measurement:

  • Isolate the high-vacuum pump from the test chamber.

  • Introduce the test gas into the chamber at a constant, known flow rate.

  • Monitor the partial pressure of the test gas using the RGA as a function of time.

  • Continue gas introduction until the partial pressure of the test gas remains constant, indicating that the Apiezon L grease is saturated.

• Data Analysis:

  • Calculate the total amount of gas introduced into the chamber.

  • By integrating the partial pressure over time and knowing the chamber volume, determine the amount of gas sorbed by the Apiezon L grease.

  • The sorption capacity can be expressed in units such as Torr-liters per gram or molecules per square centimeter.

Figure 2: Experimental workflow for the quantitative evaluation of the gettering capacity of Apiezon L grease.

Conclusion

The "gettering" action of Apiezon L grease is a significant, value-added property for high and ultra-high vacuum applications. This capability arises from its unique molecular structure, characterized by a high proportion of branched and unsaturated hydrocarbons, which facilitates the physisorption of residual gases and contaminants. While primarily known for its excellent lubrication and sealing properties, its ability to contribute to a cleaner vacuum environment makes it a multifaceted tool for researchers and scientists. The proposed experimental protocol provides a framework for the quantitative characterization of this gettering action, enabling a more comprehensive understanding and comparison of its performance in critical applications.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. andrewstiefel.com [andrewstiefel.com]
• 4. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 5. Physisorption - Wikipedia [en.wikipedia.org]
• 6. Adsorption – Physisorption and Chemisorption Explained [gcea.de]
• 7. pfeiffer-vacuum.com [pfeiffer-vacuum.com]
• 8. static.mimaterials.com [static.mimaterials.com]
• 9. Langmuir adsorption model - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nanovactech.com [nanovactech.com]
• 12. proscitech.com.au [proscitech.com.au]
• 13. cores.research.asu.edu [cores.research.asu.edu]
• 14. svc.org [svc.org]

Apiezon L Grease: A Comprehensive Technical Guide for Ultra-High Vacuum Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Apiezon L grease, a critical component in achieving and maintaining ultra-high vacuum (UHV) environments. This document details the grease's core properties, outlines its various applications, and offers a comparative analysis with other Apiezon products. Furthermore, it provides detailed methodologies for key quality control experiments and visual workflows to aid in product selection and application.

Introduction to Apiezon L Grease

Apiezon L is a silicone and halogen-free hydrocarbon grease specifically formulated for use in ultra-high vacuum systems.[1][2] Renowned for its exceptionally low vapor pressure, Apiezon L is a preferred choice for applications where a pristine vacuum environment is paramount.[1][2][3] Its unique formulation, composed of lower molecular weight wax without any additives, contributes to its superior vacuum performance.[4][5] The grease is widely used in sensitive scientific instrumentation and by leading organizations such as The European Space Agency, NASA, and NATO.[1][2][3][6]

A key advantage of Apiezon L is its resistance to the "creep" and "carry over" phenomena often associated with silicone-based greases.[1][2] This property is crucial in applications like mass spectrometry and infrared spectroscopy, where sample contamination can significantly impact results.[1][2][3] Additionally, its hydrocarbon base provides inherent radiation resistance, making it suitable for use in environments with high levels of radiation where other greases might decompose.[1][2][3][7]

Core Properties and Technical Data

The performance of Apiezon L grease in UHV applications is defined by a set of key physical, electrical, and thermal properties. The following tables summarize the quantitative data for Apiezon L and provide a comparison with other common Apiezon greases.

Table 1: Key Physical and Vacuum Properties of Apiezon Greases

Property	Apiezon L	Apiezon M	Apiezon N	Apiezon H
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1][2][3][5][6][8][9]	1.7 x 10⁻⁹[3][10][11]	6 x 10⁻¹⁰[6][12]	1.7 x 10⁻⁹[13][14]
Typical Working Temperature Range (°C)	10 to 30[1][2][5][6][8]	10 to 30[3][10]	-269 to 30[12]	-10 to 240[2][4][13][14][15]
Dropping Point (°C) (ASTM D566)	42 to 52[8][13]	-	42 to 52[12]	Does not melt[13]
Relative Density @ 20°C	0.896[8][9]	-	0.911[12]	0.918[13]
Outgassing (ASTM E595)
Total Mass Loss (TML)	<1%[8][13]	-	<1%[12]	<1%[13]
Collected Volatile Condensable Materials (CVCM)	<0.1%[8][13]	-	<0.1%[12]	<0.1%[13]

Table 2: Thermal and Electrical Properties of Apiezon L Grease

Property	Value
Thermal Conductivity @ 20°C (W/m°C)	0.194[8][13]
Coefficient of Expansion per °C (20°C - 30°C)	0.00076[8][13]
Volume Resistivity (Ω cm)	1.2 x 10¹⁶[8][13]
Permittivity	2.3[8][13]
Loss Tangent	<0.0001[8][13]
Surface Breakdown at Flash Over (kV)	24[8][13]
Electrical Strength (V/mil)	730[8][13]

Table 3: Lubricity and Compatibility of Apiezon L Grease

Property	Value
Lubricity - 4 Ball Test (ASTM D2596) (kg)	150[8][13]
Compatible O-Ring Materials	Viton, Silicone, Nitrile (>30% content), Nylon, Polyurethane, Polyethylene, Polypropylene[1][2]
Incompatible Materials	EPDM, EPR, Butyl rubber, PVC seals[1][2]

Experimental Protocols

The quality and performance of Apiezon L grease are verified through standardized testing procedures. The following sections detail the methodologies for key experiments cited in the technical data.

ASTM E595: Total Mass Loss (TML) and Collected Volatile Condensable Materials (CVCM)

This test method is a screening technique to determine the volatile content of materials in a vacuum environment.[3][10]

• Objective: To measure the total mass lost by a material and the mass of volatile materials that condense on a cool surface under controlled vacuum and temperature conditions.[3][10]

• Apparatus: A vacuum chamber capable of reaching pressures less than 7 x 10⁻³ Pa (5 x 10⁻⁵ torr), a heated sample holder maintained at 125°C, and a collector plate maintained at 25°C.[3][10]

• Procedure:

  • A pre-weighed sample of the material is placed in the heated holder within the vacuum chamber.

  • The chamber is evacuated and the sample is heated to 125°C for 24 hours.[3][10]

  • During this period, any outgassed products can condense on the collector plate which is positioned near the sample.[4]

  • After 24 hours, the system is brought back to ambient conditions.

  • The sample is re-weighed to determine the Total Mass Loss (TML).[4]

  • The collector plate is re-weighed to determine the mass of Collected Volatile Condensable Materials (CVCM).[4]

• Significance: This test is critical for screening materials for use in spacecraft and other sensitive applications where outgassing can contaminate surfaces and degrade performance.[3][6] Historically, a TML of less than 1.00% and a CVCM of less than 0.10% are used as screening levels for spacecraft materials.[3][6]

ASTM D566: Dropping Point of Lubricating Grease

This test method determines the temperature at which a grease passes from a semi-solid to a liquid state.[1][7][13]

• Objective: To determine the dropping point of a lubricating grease, which assists in identifying the grease type and for quality control.[1][7]

• Apparatus: A grease cup, a test tube, two thermometers, a container, a stirrer, and a heater.

• Procedure:

  • A sample of the grease is placed in the grease cup.

  • The cup is suspended in a test tube, which is then immersed in an oil bath.[2]

  • The oil bath is heated at a prescribed rate.[2]

  • The temperature at which a drop of material falls from the opening in the bottom of the cup is recorded.

  • The dropping point is the average of the temperature of the grease in the cup and the temperature of the oil bath at the moment the drop falls.[2]

• Significance: The dropping point has limited significance for service performance but is a useful benchmark for quality control.[1] It is important to note that for many greases, the dropping point does not correlate with the maximum upper operating temperature.[1]

ASTM D2596: Measurement of Extreme-Pressure Properties of Lubricating Grease (Four-Ball Method)

This test method assesses the load-carrying capabilities of lubricating greases under extreme pressure conditions.[15]

• Objective: To determine the Load-Wear Index and the Weld Point of a lubricating grease.[15]

• Apparatus: A Four-Ball Extreme-Pressure (EP) Tester, which consists of one steel ball rotating under load against three stationary steel balls.[11][15]

• Procedure:

  • The test grease is brought to a temperature of 27 ± 8°C.

  • The four-ball apparatus is assembled with the test grease lubricating the contact points.

  • The tester is operated at a rotational speed of 1770 ± 60 rpm.[15]

  • A series of 10-second tests are conducted with increasing loads until the rotating ball welds to the stationary balls.[15]

  • The Load-Wear Index is calculated based on the wear scars on the stationary balls at different loads.

  • The Weld Point is the lowest applied load at which welding occurs.[15]

• Significance: This test provides a measure of the grease's ability to prevent wear and seizure under high loads, which is a critical performance characteristic for a lubricant.[11]

Applications and Use Cases

Apiezon L grease is a versatile material with a range of applications in scientific and industrial settings.

Ultra-High Vacuum Sealing

The primary application of Apiezon L is as a sealant for joints and stopcocks in UHV systems. Its extremely low vapor pressure ensures that it does not contribute to the gas load in the vacuum chamber, allowing for the attainment of lower ultimate pressures. It is particularly well-suited for ground glass joints in vacuum systems.[4][5]

Lubrication in Vacuum

In addition to sealing, Apiezon L provides excellent lubrication for moving parts within a vacuum environment, such as in the manufacture and servicing of high-performance vacuum pumps.[1][3]

Analytical Instrumentation

Due to its non-contaminating nature, Apiezon L is frequently used in sensitive analytical techniques like mass spectrometry and infrared spectroscopy, where the absence of silicone is critical to avoid interference.[1][2][3]

Gas Chromatography

The strong absorption properties of Apiezon L make it a suitable stationary phase in gas chromatography for the separation of various organic compounds.[3][7][11]

Logical Workflows and Diagrams

To aid in the proper selection and use of Apiezon L grease, the following diagrams illustrate key decision-making and application processes.

Caption: Apiezon Grease Selection Workflow.

Caption: Apiezon L Grease Application and Removal Process.

Storage and Handling

For optimal performance and longevity, Apiezon L grease should be stored in its original, unopened packaging at ambient temperatures between 10 to 30°C.[1][15] The shelf life of an unopened container is ten years from the date of manufacture.[1][15] Once opened, the complex hydrocarbon structure of the grease can absorb airborne vapors, which may affect its vapor pressure characteristics.[2] Therefore, it is crucial to reseal the container promptly after use to minimize exposure to volatiles.[2]

Conclusion

Apiezon L grease stands out as a superior choice for a wide range of ultra-high vacuum applications. Its exceptionally low vapor pressure, excellent lubrication properties, and resistance to creep and radiation make it an indispensable tool for researchers and scientists working in fields that demand pristine vacuum conditions. By understanding its core properties and following the recommended application and handling procedures, users can fully leverage the benefits of Apiezon L to achieve reliable and reproducible results in their critical experiments and processes.

References

• 1. store.astm.org [store.astm.org]
• 2. kelid1.ir [kelid1.ir]
• 3. ASTM E595 Standard Test Method | Materials Characterization Services [mat-cs.com]
• 4. konarksilicones.com [konarksilicones.com]
• 5. pacifictesting.com [pacifictesting.com]
• 6. standards.iteh.ai [standards.iteh.ai]
• 7. store.astm.org [store.astm.org]
• 8. Wear Preventive Characteristics - Savant Labs [savantlab.com]
• 9. eurolab.net [eurolab.net]
• 10. store.astm.org [store.astm.org]
• 11. standards.iteh.ai [standards.iteh.ai]
• 12. shxf17.com [shxf17.com]
• 13. ASTM D2596 - Measurement of Extreme Pressure Properties of Lubricating Grease - Rtec Instruments [rtec-instruments.com]
• 14. minglanchem.com [minglanchem.com]
• 15. azom.com [azom.com]

A-L Grease: An In-depth Technical Guide to its Outgassing Characteristics

This technical guide provides a comprehensive overview of the outgassing characteristics of Apiezon L grease, a petroleum-based hydrocarbon grease renowned for its extremely low vapor pressure and suitability for high-vacuum applications. This document is intended for researchers, scientists, and drug development professionals who utilize high-vacuum systems and require materials with minimal outgassing to ensure experimental integrity and prevent contamination.

Core Properties of Apiezon L Grease

Apiezon L is a silicone and halogen-free grease, composed of petroleum hydrocarbons with no additives.[1][2] This composition contributes to its desirable vacuum properties, including resistance to radiation and a "gettering" action, where it can absorb chemical impurities on surfaces.[2][3]

Physical and Thermal Properties

The physical and thermal properties of Apiezon L grease are critical to its performance in vacuum environments. The grease is designed for use at ambient temperatures, typically between 10°C and 30°C.[3] Exceeding this temperature range can lead to a significant increase in outgassing.[4]

Property	Value	Reference
Vapor Pressure at 20°C	7 x 10-11 Torr	[3]
Typical Working Temperature Range	10 to 30 °C	[3]
Melting Point (ASTM D566)	42 to 52 °C	[5]
Thermal Conductivity at 20°C	0.194 W/m°C	[5]
Coefficient of Expansion (20-30°C)	0.00076 per °C	[5]

Outgassing Specifications (ASTM E595)

The standard method for quantifying the outgassing of materials in a vacuum is ASTM E595. This test measures the Total Mass Loss (TML) and Collected Volatile Condensable Materials (CVCM) of a sample heated to 125°C for 24 hours in a vacuum. Apiezon L grease exhibits low outgassing characteristics according to this standard.

Parameter	Value	Reference
Total Mass Loss (TML)	< 1.0%	[2]
Collected Volatile Condensable Materials (CVCM)	< 0.1%	[2]

Experimental Protocols for Characterizing Outgassing

A thorough understanding of the experimental methodologies used to measure outgassing is essential for interpreting material specifications and for conducting application-specific material evaluations.

ASTM E595 - Standard Test Method for Outgassing

This method provides a standardized screening technique for comparing the outgassing characteristics of different materials.

Experimental Workflow:

Caption: Workflow for the ASTM E595 outgassing test.

Methodology:

• Sample Preparation: A sample of the material is precisely weighed to determine its initial mass.

• Test Setup: The sample is placed in a vacuum chamber. A collector plate, maintained at a temperature of 25°C, is positioned near the sample to collect any condensable volatiles.

• Test Conditions: The chamber is evacuated to a pressure of 5 x 10-5 torr or lower. The sample is then heated to 125°C and held at this temperature for 24 hours.

• Measurement: After the 24-hour period, the chamber is cooled, and the sample is reweighed to determine its final mass. The collector plate is also weighed to measure the mass of the condensed materials.

• Calculation:

  • Total Mass Loss (TML): Calculated as the percentage difference between the initial and final mass of the sample.

  • Collected Volatile Condensable Material (CVCM): Calculated as the percentage of the initial sample mass that has condensed on the collector plate.

Outgassing Rate Measurement as a Function of Temperature

To obtain a more detailed understanding of a material's outgassing behavior, its outgassing rate can be measured at various temperatures. Two common methods for this are the throughput method and the rate-of-rise method.

Logical Relationship of Outgassing Measurement:

Caption: Relationship between methods and components for outgassing rate measurement.

Throughput Method Protocol:

• A sample of the grease is placed in a vacuum chamber which is connected to a high vacuum pump via an orifice or tube with a known conductance (C).

• Pressure gauges are placed on both sides of the conductance element.

• The pressure difference (P1 - P2) across the conductance is measured.

• The outgassing rate (Q) is calculated using the formula: Q = C * (P1 - P2).

• This measurement is repeated at various temperatures to determine the outgassing rate as a function of temperature.

Rate-of-Rise Method Protocol:

• A sample of the grease is placed in a vacuum chamber of a known volume (V).

• The chamber is pumped down to a base pressure and then isolated from the pump by closing a valve.

• The pressure rise (ΔP) in the chamber over a specific time interval (Δt) is measured.

• The outgassing rate (Q) is calculated using the formula: Q = (ΔP/Δt) * V.

• This procedure is repeated at different temperatures to establish the temperature dependence of the outgassing rate.

Residual Gas Analysis (RGA)

RGA is a mass spectrometry technique used to identify the composition of the residual gases in a vacuum system, including those outgassed from materials.

Experimental Workflow for RGA:

Caption: Workflow for Residual Gas Analysis of outgassed species.

Methodology:

• A sample of Apiezon L grease is placed in a high-vacuum chamber.

• A Residual Gas Analyzer (mass spectrometer) is attached to the chamber.

• The system is evacuated to a high vacuum.

• The grease sample may be heated to a specific temperature to accelerate outgassing.

• The RGA scans a range of mass-to-charge ratios and records the partial pressures of the different gaseous species present in the vacuum.

• The resulting mass spectrum is analyzed to identify the chemical nature of the outgassed molecules. For a hydrocarbon grease like Apiezon L, one would expect to see peaks corresponding to various hydrocarbon fragments.

Conclusion

Apiezon L grease is a well-established material for high-vacuum applications due to its inherently low vapor pressure and minimal outgassing as determined by the standard ASTM E595 test. For critical applications requiring a more detailed understanding of potential contaminants and their behavior at different temperatures, further analysis using techniques such as temperature-dependent outgassing rate measurements and Residual Gas Analysis is recommended. The experimental protocols outlined in this guide provide a framework for conducting such detailed characterizations, enabling researchers and engineers to make informed decisions on the suitability of Apiezon L grease for their specific vacuum applications.

References

• 1. Outgassing: significance in vacuum environments | Kistler US [kistler.com]
• 2. emsdiasum.com [emsdiasum.com]
• 3. apiezon.com [apiezon.com]
• 4. digivac.com [digivac.com]
• 5. proscitech.com.au [proscitech.com.au]

Apiezon L Grease: A Comprehensive Technical Guide for Researchers

An in-depth examination of the composition, formulation, and critical properties of Apiezon L ultra-high vacuum grease for scientific applications.

Apiezon L is a hydrocarbon-based, silicone- and halogen-free grease widely utilized in scientific and industrial settings requiring ultra-high vacuum conditions.[1][2] Its formulation as a pure petroleum hydrocarbon grease with no additives ensures exceptionally low vapor pressure and resistance to the contamination issues often associated with silicone-based greases.[3][4][5] This technical guide provides a detailed overview of Apiezon L's composition, key physical and electrical properties, and its compatibility with various materials, making it an essential resource for researchers, scientists, and drug development professionals.

Composition and Formulation

Apiezon L is primarily composed of petrolatum (CAS No. 8009-03-8), a complex hydrocarbon mixture.[6] A key characteristic of its formulation is the absence of silicone and halogen compounds, which prevents common problems in high-vacuum systems such as "creep" and "carry over".[1][7][8] This phenomenon, where silicone molecules migrate and contaminate surfaces, can interfere with sensitive analytical techniques like infrared and mass spectrometry.[7][8]

The manufacturing process involves a unique feedstock with a high proportion of branched and unsaturated hydrocarbon structures.[7] This results in a grease with a high molecular weight and strong absorptive properties, a characteristic referred to as "gettering".[1][7][8] This allows the grease to absorb potentially harmful chemical impurities on metal and glass surfaces.[1][8]

Physicochemical Properties

The following table summarizes the key quantitative data for Apiezon L grease, providing a clear comparison of its performance characteristics.

Property	Value	Test Method
Vapor Pressure	7 x 10⁻¹¹ Torr @ 20°C	-
Typical Working Temperature Range	10 to 30°C (50 to 86°F)	-
Melting Point / Dropping Point	42 to 52°C (108 to 126°F)	ASTM D-566
Relative Density	0.896 @ 20°C	-
Flash Point	>200°C (>392°F)	-
Boiling Point	>500°C	-
Average Molecular Weight	1300	-
Thermal Conductivity	0.194 W/m°C @ 20°C	-
Coefficient of Expansion	0.00076 per °C (over 20-30°C)	-
Outgassing Characteristics	<1% TML, <0.1% CVCM	ASTM E-595
Lubricity (4 Ball Test)	150 kg	ASTM D-2596

Viscosity and Solubility

The viscosity of Apiezon L grease is temperature-dependent, a critical factor for applications involving temperature fluctuations. Its solubility in various solvents is also a key consideration for cleaning and removal.

Property	Value
Viscosity of Molten Grease	766 cSt @ 50°C
62.3 cSt @ 100°C
Solubility in Water	Insoluble
Solubility in Solvents	Soluble in hydrocarbon and aromatic hydrocarbon solvents
Solubility in Ethanol	0.003% @ 20°C
0.005% @ 60°C
0.011% @ 100°C
0.011% @ 150°C

Electrical Properties

Apiezon L exhibits excellent electrical insulating properties, making it suitable for applications where electrical conductivity is a concern.

Property	Value
Volume Resistivity	1.2 x 10¹⁶ Ω cm
Permittivity	2.3
Loss Tangent	<0.0001
Surface Breakdown at Flash Over	24 kV
Electrical Strength	730 V/mil

Experimental Protocols

While detailed, step-by-step experimental protocols for the cited ASTM methods are proprietary to the standards organizations, the general principles are outlined below. For precise methodologies, it is necessary to consult the official documentation for each standard.

• ASTM D-566 (Dropping Point of Lubricating Grease): This test determines the temperature at which a grease passes from a semi-solid to a liquid state. A sample of the grease in a cup is heated at a prescribed rate. The dropping point is the temperature at which the first drop of material falls from the cup.

• ASTM E-595 (Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment): This standard test is crucial for materials used in space applications. A material sample is heated to 125°C in a high vacuum for 24 hours. The total mass loss (TML) is measured, and the amount of volatile material that condenses on a cooler (25°C) collector plate is quantified as Collected Volatile Condensable Material (CVCM).

• ASTM D-2596 (Measurement of Extreme-Pressure Properties of Lubricating Grease - Four-Ball Method): This method assesses the lubricating properties of a grease under high pressure. It involves rotating a steel ball against three stationary balls under a specified load, speed, temperature, and time. The wear scars on the stationary balls are then measured to determine the grease's performance.

Material Compatibility and Applications

Apiezon L grease is compatible with a wide range of O-ring materials, including Viton, silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[1][7] However, due to its hydrocarbon base, it is not compatible with EPDM, EPR, Butyl rubber, and PVC seals.[1]

Its excellent lubrication properties make it ideal for use in the manufacture and servicing of high-performance vacuum pumps.[1][8] The silicone-free nature of Apiezon L is particularly advantageous in analytical techniques such as mass spectrometry and infrared spectroscopy, where sample contamination must be avoided.[7][8] Furthermore, its inherent resistance to radiation makes it a suitable choice for applications in high-radiation environments.[1][8]

Visualizing Apiezon L Grease Characteristics

The following diagrams illustrate the core composition and key properties of Apiezon L grease.

Caption: Core composition of Apiezon L Grease.

Caption: Key performance properties of Apiezon L Grease.

References

• 1. apiezon.com [apiezon.com]
• 2. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 3. proscitech.com.au [proscitech.com.au]
• 4. Apiezon L Grease [ldsvacuumshopper.com]
• 5. emsdiasum.com [emsdiasum.com]
• 6. agilent.com [agilent.com]
• 7. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 8. agarscientific.com [agarscientific.com]

apezion l grease for cryogenic use

An In-depth Technical Guide to Apiezon L Grease with a Focus on Cryogenic Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L is a silicone- and halogen-free ultra-high vacuum grease renowned for its exceptional performance at ambient temperatures.[1][2][3] It is a key material in scientific and industrial applications where maintaining a high vacuum is critical. While Apiezon N is the specialist grease for cryogenic conditions, the unique properties of Apiezon L, such as its radiation resistance, make it a consideration for specific low-temperature applications. This guide provides a comprehensive overview of Apiezon L grease, with a particular focus on its characteristics and potential use in cryogenic environments.

Core Properties of Apiezon L Grease

Apiezon L is a hydrocarbon-based grease with a complex structure and high molecular weight, which contribute to its extremely low vapor pressure and strong absorption properties.[2] It is designed for use in the ultra-high vacuum range, typically at ambient temperatures between 10 to 30°C.[2]

Physical and Electrical Properties

The key physical and electrical properties of Apiezon L grease at ambient temperature are summarized in the table below. This data provides a baseline for understanding its performance characteristics.

Property	Value	Reference
Physical
Typical Working Temperature Range	10 to 30°C	[1][4]
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[1][4]
Relative Density @ 20°C	0.896	[1][4]
Dropping Point	42 to 52°C	[1]
Thermal Conductivity @ 20°C	0.194 W/m°C	[1]
Coefficient of Expansion (20-30°C)	0.00076 per °C	[1]
Electrical
Volume Resistivity	1.2 x 10¹⁶ Ω cm	[1]
Permittivity	2.3	[1]
Loss Tangent	<0.0001	[1]
Surface Breakdown at Flash Over	24 kV	[1]
Electrical Strength	730 V/mil	[1]

Vacuum Properties

Apiezon L boasts the lowest vapor pressure of all the Apiezon hydrocarbon greases, making it ideal for ultra-high vacuum applications.[2] Its vapor pressure decreases significantly as the temperature is lowered, a critical factor for its potential use in cryogenic vacuum systems.

Radiation Resistance

A notable feature of Apiezon L is its resistance to radiation.[2][3] Unlike silicone-based greases, which can degrade at radiation levels of 0.1 MGy or less, Apiezon L maintains its lubrication properties at much higher doses.[3]

Apiezon L Grease in Cryogenic Applications

While Apiezon N is specifically formulated for cryogenic use, Apiezon L's properties merit its consideration in certain low-temperature scenarios, particularly when radiation resistance is also a requirement.

Considerations for Cryogenic Use

Thermal Contact

For effective cooling of components within a cryostat, good thermal contact is essential. Apiezon N grease is known to improve thermal contact by filling micropores between surfaces.[5] While the thermal conductivity of Apiezon L at cryogenic temperatures is not documented, it is likely to be lower than that of metals but sufficient to enhance heat transfer between surfaces compared to a vacuum or gas gap.

Vacuum Sealing

The vapor pressure of Apiezon L is expected to become extremely low at cryogenic temperatures, making it an excellent sealant for cryogenic vacuum systems.[6] A continuous, thin layer of the grease can help to create a reliable seal on ground glass joints and other connections within a cryostat.

Experimental Protocols

Detailed experimental protocols for the use of Apiezon L at cryogenic temperatures are not widely published. However, general procedures for using vacuum grease in cryogenic setups can be adapted.

Protocol for Applying Apiezon L Grease for Thermal Contact

• Surface Preparation: Ensure that the surfaces to be joined are clean and free of any contaminants. Wipe the surfaces with a suitable solvent (e.g., isopropanol) and a lint-free cloth.

• Grease Application: Apply a thin, uniform layer of Apiezon L grease to one of the surfaces. Use a clean, non-shedding applicator, such as a spatula or a lint-free swab.

• Assembly: Bring the two surfaces together and apply gentle pressure to spread the grease evenly and to ensure that there are no trapped air bubbles.

• Excess Removal: Wipe away any excess grease from the exterior of the joint.

• Cool-down: The assembled component can then be cooled as part of the overall cryostat cool-down procedure.

Protocol for Vacuum Sealing

• Surface Preparation: Clean the sealing surfaces of the vacuum components as described above.

• Grease Application: Apply a thin, continuous bead of Apiezon L grease to one of the sealing surfaces.

• Assembly: Carefully join the components, ensuring that the grease is evenly distributed and forms a continuous seal.

• Vacuum Pumping: Evacuate the system. The low vapor pressure of the grease will contribute to achieving a high vacuum.

Visualizations

Logical Workflow for Cryogenic Grease Selection

The following diagram illustrates the decision-making process when choosing between Apiezon L and Apiezon N for a cryogenic application.

References

• 1. emsdiasum.com [emsdiasum.com]
• 2. tedpella.com [tedpella.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. emsdiasum.com [emsdiasum.com]
• 5. apiezon.com [apiezon.com]
• 6. apiezon.com [apiezon.com]

A Technical Guide to the Solubility of Apiezon L Grease

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of Apiezon L grease in a variety of common laboratory solvents. Apiezon L is a hydrocarbon-based, silicone- and halogen-free ultra-high vacuum grease renowned for its extremely low vapor pressure and excellent lubricating properties.[1][2][3] Understanding its solubility is critical for its effective application, removal, and for preventing contamination in sensitive analytical systems.

Solubility Profile of Apiezon L Grease

Apiezon L grease, being a non-polar hydrocarbon mixture, exhibits distinct solubility behaviors based on the principle of "like dissolves like." It is readily soluble in non-polar solvents such as aromatic and chlorinated hydrocarbons but is largely insoluble in polar solvents like alcohols, ketones, and water.[1][4]

Solvents for Dissolution and Cleaning

For applications requiring the dissolution of Apiezon L grease, or for its complete removal from surfaces, the following solvents are recommended:

• Aromatic Hydrocarbons: Toluene and xylene are effective solvents for Apiezon L grease.[1][5]

• Chlorinated Hydrocarbons: These are also suitable for dissolving the grease.

• Aliphatic Hydrocarbons: Hexane is a viable solvent.[6][7]

• Terpenes: For a more environmentally friendly option, d-limonene, a citrus peel extract, is also effective.[1][2][5][6]

Removal of Apiezon L grease from surfaces is best achieved by first wiping off the excess with a clean, lint-free cloth, followed by washing with one of the recommended hydrocarbon solvents.[1][5]

Incompatible Solvents

Apiezon L grease is not soluble in the following classes of polar solvents:

• Alcohols: Such as ethanol (B145695) and isopropyl alcohol (IPA).[1][5]

• Ketones: Including acetone (B3395972) and methyl ethyl ketone (MEK).[1][5]

• Water: The grease is insoluble in water.[4][8]

Quantitative Solubility Data

The following tables summarize the available quantitative data on the solubility of Apiezon L grease in various solvents.

Table 1: Solubility in Organic Solvents

Solvent	Concentration (w/w)	Temperature	Observations
Hexane	11%	Room Temperature	Soluble.[6][7]
11%	50°C	The solution becomes cloudy.[6][7]
d-limonene	11%	Room Temperature	Forms a gel.[6][7][9]
11%	50°C	The solution becomes clear.[6][7][9]
Toluene	Not specified	50°C	Behaves similarly to d-limonene but remains slightly cloudy.[6][7][9]

Table 2: Solubility in Ethanol at Various Temperatures

Temperature	Solubility (%)
20°C	0.003%[10][11][12][13][14]
60°C	0.005%[10][11][12][13][14]
100°C	0.011%[10][11][12][13][14]
150°C	0.011%[10][11][12][13][14]

Experimental Protocol for Solubility Determination

While specific experimental protocols from the manufacturer are not publicly available, a general gravimetric method for determining the solubility of a semi-solid grease like Apiezon L in a given solvent can be outlined as follows. This protocol is based on standard laboratory practices for solubility testing.

Objective: To determine the mass of Apiezon L grease that can be dissolved in a specific volume of solvent at a controlled temperature.

Materials:

• Apiezon L grease

• Selected solvent

• Analytical balance (accurate to ±0.0001 g)

• Temperature-controlled shaker or water bath

• Beakers or flasks

• Volumetric flasks and pipettes

• Filter paper or membrane filter (solvent-compatible, with a pore size sufficient to retain undissolved particles)

• Drying oven

Procedure:

• Preparation: A stock solution of Apiezon L grease in the test solvent is prepared by dissolving a known mass of grease in a known volume of the solvent.

• Equilibration: A series of dilutions are prepared from the stock solution. These are placed in a temperature-controlled shaker or water bath and agitated for a set period (e.g., 24 hours) to ensure equilibrium is reached.

• Filtration: The solutions are then filtered to remove any undissolved grease.

• Solvent Evaporation: A known volume of the clear filtrate is transferred to a pre-weighed beaker. The solvent is then evaporated under controlled conditions (e.g., in a drying oven at a temperature below the boiling point of the solvent and the melting point of the grease) until a constant weight is achieved.

• Gravimetric Analysis: The beaker is re-weighed, and the mass of the dissolved grease is determined by subtracting the initial weight of the beaker.

• Calculation: The solubility is then calculated in terms of mass per volume (e.g., g/100 mL) or as a weight/weight percentage.

Caption: General workflow for gravimetric solubility determination.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. apiezon.com [apiezon.com]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. digivac.com [digivac.com]
• 7. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 8. sisweb.com [sisweb.com]
• 9. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 50 Gram Tube [idealvac.com]
• 10. Apiezon Grease; Type L - Delta Microscopies [deltamicroscopies.com]
• 11. emsdiasum.com [emsdiasum.com]
• 12. Apiezon Grease; Type L - Delta Microscopies [deltamicroscopies.com]
• 13. Electron Microscopy Sciences Apiezon High Vacuum Grease Type L 25 GR, Quantity: | Fisher Scientific [fishersci.com]
• 14. proscitech.com.au [proscitech.com.au]

Protocols & Analytical Methods

Application Notes and Protocols for A-PIEZON® L Grease in High Vacuum Sealing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L grease is a silicone and halogen-free hydrocarbon-based grease renowned for its exceptionally low vapor pressure, making it an ideal choice for sealing and lubricating joints in high and ultra-high vacuum (UHV) systems.[1][2][3][4][5][6] Its use is critical in applications where a clean vacuum environment is paramount, such as in mass spectrometry, electron microscopy, and surface science instrumentation, as it minimizes contamination risks associated with silicone-based greases.[1][2] This document provides detailed protocols for the proper application of Apiezon L grease to ensure the integrity of vacuum seals.

Key Properties and Data

Apiezon L grease exhibits several properties that make it suitable for high vacuum applications. It possesses excellent lubrication characteristics, radiation resistance, and a powerful "gettering" action, which allows it to absorb greasy or chemical impurities from metal and glass surfaces.[1][2][7] It is designed for use at ambient temperatures, typically between 10 to 30°C (50 to 86°F).[1][2][3][4][5]

Quantitative Data Summary

Property	Value
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr[1][2][3][8][9]
Typical Working Temperature Range	10 to 30°C (50 to 86°F)[1][2][4][5][10]
Melting Point	42 to 52°C[8][9]
Relative Density @ 20°C	0.896[8][9][10]
Shelf Life	10 years from date of manufacture[1]

Material Compatibility

Proper material selection is crucial for maintaining vacuum integrity.

• Compatible Materials: Apiezon L grease is compatible with a wide range of O-ring materials, including Viton, Silicone, Nitrile (>30% nitrile content), Nylon, Polyurethane, Polyethylene, and Polypropylene.[1][2][11][12]

• Incompatible Materials: Due to its hydrocarbon base, Apiezon L grease should not be used with EPDM, EPR, Butyl rubber, or PVC seals.[1][2][7][12]

Experimental Protocols

Protocol 1: Surface Preparation for Vacuum Sealing

Objective: To ensure mating surfaces are meticulously clean to achieve an optimal vacuum seal.

Materials:

• Lint-free wipes

• Solvent-compatible gloves

• Appropriate solvent (e.g., isopropanol (B130326), acetone) - Note: Do not use these solvents for cleaning the grease itself.

• Aromatic hydrocarbon solvent (e.g., toluene (B28343), xylene) or limonene (B3431351) for removing old grease residue.[1][7][13][14]

Procedure:

• Initial Inspection: Visually inspect the sealing surfaces (e.g., ground glass joints, O-ring grooves, flanges) for any pre-existing contaminants, scratches, or imperfections.

• Removal of Old Grease: If old grease is present, wipe away the excess with a clean, lint-free cloth.[1][13][14] To remove any remaining residue, apply a small amount of an aromatic hydrocarbon solvent like toluene or xylene, or the more environmentally friendly option of limonene, to a fresh lint-free cloth and wipe the surfaces clean.[1][7][13][14]

• Solvent Cleaning: Put on a pair of clean, solvent-compatible gloves. Moisten a lint-free wipe with a suitable solvent such as isopropanol or acetone (B3395972).

• Wiping Technique: Wipe the surfaces in a single direction to avoid redepositing contaminants. Use a fresh wipe for each pass until the surfaces are visibly clean.

• Drying: Allow the solvent to fully evaporate from the surfaces in a clean environment before applying the grease. Ensure no solvent residue remains.

Protocol 2: Application of Apiezon L Grease

Objective: To apply a minimal, uniform layer of Apiezon L grease to create a reliable vacuum seal without introducing excess material into the system. The principle of "less is more" is critical.[15]

Materials:

• Apiezon L grease

• Clean, lint-free gloves

• Lint-free applicator (e.g., swab, clean cloth)

Procedure:

• Dispensing the Grease: Squeeze a very small amount of Apiezon L grease onto a clean, gloved fingertip or a lint-free applicator.[15]

• Application to the Sealing Surface:

  • For O-rings: Apply a thin, even film of grease to the O-ring. A simple method is to lightly coat the O-ring and then pull it between a gloved thumb and forefinger to spread the grease into a thin sheen.[16] The goal is to make the O-ring appear shiny, not coated in a thick layer.[17][18]

  • For Ground Glass Joints: Apply a thin, continuous band of grease around the upper part of the male joint.[15] Avoid applying grease to the very end of the joint to prevent it from being pushed into the vacuum system.

• Assembling the Joint:

  • Carefully join the two mating surfaces.

  • Gently rotate the joint back and forth several times. This action will spread the grease into a thin, uniform, and transparent layer, ensuring all microscopic imperfections on the sealing surfaces are filled.[15]

• Final Inspection:

  • Visually inspect the seal. A properly greased joint should appear transparent and clear.

  • Wipe away any excess grease that has been squeezed out of the joint using a clean, lint-free cloth.[16]

Protocol 3: Cleaning and Removal of Apiezon L Grease

Objective: To completely remove Apiezon L grease from components for system maintenance or cleaning.

Materials:

• Lint-free cloths

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or limonene[1][7][13][14]

• Warm soapy water[1][2]

Procedure:

• Mechanical Removal: Wipe off the bulk of the excess grease using a clean, soft, lint-free cloth.[1][13][14]

• Solvent Wash: To remove any remaining residue, wash the components with an aromatic hydrocarbon solvent such as toluene or xylene, or with limonene.[1][7][13][14] Alternatively, warm soapy water can be effective.[1][2]

• Important Note: Apiezon L grease is not soluble in alcohols (like ethanol (B145695) or IPA) or ketones (like acetone or MEK), so these solvents should not be used for cleaning the grease itself.[1][2][7][13][14]

• Final Rinse and Drying: After cleaning, rinse the components thoroughly with a suitable solvent (if used) and allow them to dry completely before reassembly or storage.

Visualizations

Caption: Workflow for the proper application of Apiezon L grease.

Caption: Relationship between temperature, vapor pressure, and vacuum suitability.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. Apiezon-L Vacuum Lubricant Grease [accuglassproducts.com]
• 4. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 5. ajvs.com [ajvs.com]
• 6. agarscientific.com [agarscientific.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. apiezon.com [apiezon.com]
• 9. sisweb.com [sisweb.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. apiezon.com [apiezon.com]
• 12. apiezon.com [apiezon.com]
• 13. Kurt J. Lesker Company | Frequently Asked Questions - How do you remove Apiezon hydrocarbon greases? | Enabling Technology for a Better World [lesker.com]
• 14. apiezon.com [apiezon.com]
• 15. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 16. apiezon.com [apiezon.com]
• 17. highvacdepot.com [highvacdepot.com]
• 18. How To Grease A High Vacuum O-ring? - Vacuum Furnace End-User Q&A Community [vacuumfurnaces.com]

Application Notes and Protocols for Apiezon L Grease in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper use of Apiezon L grease in mass spectrometry (MS) systems. Adherence to these protocols will help ensure the integrity of high-vacuum systems, minimize background contamination, and lead to the acquisition of high-quality mass spectra.

Introduction to Apiezon L Grease in Mass Spectrometry

Apiezon L is a silicone-free and halogen-free hydrocarbon-based grease designed for use in ultra-high vacuum applications.[1][2] Its extremely low vapor pressure and resistance to "creep" or "carry over" make it a superior choice for sealing vacuum connections in mass spectrometers, where sample contamination must be rigorously avoided.[1][3] Unlike silicone-based greases, Apiezon L does not tend to migrate from the application area, which prevents the contamination of adjacent surfaces and the ion source.[3] This is critical in sensitive analytical techniques like mass spectrometry, where even trace amounts of contaminants can interfere with results.[3]

Properties of Apiezon L Grease

Apiezon L grease possesses a unique set of properties that make it highly suitable for mass spectrometry applications. Its powerful "gettering" action allows it to absorb potentially harmful grease and chemical impurities on metal and glass surfaces.[1][4] Furthermore, its hydrocarbon nature ensures it is resistant to radiation and is easily removed using hydrocarbon solvents.[1][2]

Data Presentation: Key Specifications of Apiezon L Grease

Property	Value	Significance in Mass Spectrometry
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	Extremely low outgassing minimizes background noise and contamination of the vacuum system.[1]
ASTM E595-90 Outgassing	Total Mass Loss (TML): <1.0% Collected Volatile Condensable Material (CVCM): <0.1%	Indicates very low levels of volatile materials that could condense on sensitive instrument components.[5][6][7]
Working Temperature Range	10 to 30°C	Suitable for use at typical ambient laboratory temperatures.[8]
Composition	Hydrocarbon-based, silicone-free, halogen-free	Prevents silicone contamination ("creep" and "carry over") that can interfere with mass spectra.[1][3]
Radiation Resistance	Maintains excellent lubrication properties after exposure to 4 MeV electrons to 1 MGy.	Suitable for use in environments with potential radiation exposure.[2]

Experimental Protocols

Protocol for Application of Apiezon L Grease on Mass Spectrometer O-rings and Seals

Proper application of Apiezon L grease is crucial to ensure a good vacuum seal without introducing excess material into the system. The goal is to apply a very thin, uniform layer.

Materials:

• Apiezon L grease

• Lint-free gloves

• Lint-free cloths

• Appropriate hydrocarbon solvent (e.g., toluene, xylene, or a safer alternative like limonene) for cleaning

• O-ring or seal to be greased

Procedure:

• Preparation: Ensure the O-ring and the sealing surfaces are meticulously clean and dry. If necessary, clean them with a lint-free cloth lightly dampened with a suitable hydrocarbon solvent to remove any old grease or contaminants. Allow the solvent to fully evaporate before proceeding.

• Glove Up: Wear lint-free gloves to prevent contamination from skin oils.

• Dispense a Small Amount: Squeeze a very small amount of Apiezon L grease onto a clean, lint-free cloth or onto a gloved finger.

• Create a Thin Film: Spread the grease into a thin, uniform film on the gloved finger or cloth. The aim is to have a barely visible layer.

• Apply to the O-ring: Lightly and evenly coat the O-ring with the thin film of grease. A properly greased O-ring should have a slight sheen without any visible clumps or excess grease.[9]

• Remove Excess Grease: Use a clean, lint-free cloth to wipe away any excess grease.[10] Over-greasing can trap debris and increase the gas load in the vacuum system.[11]

• Installation: Carefully place the greased O-ring into its groove, ensuring it is seated correctly.

• Final Assembly: Assemble the vacuum components, ensuring a secure fit.

Diagram of the Application Workflow

Caption: Workflow for applying Apiezon L grease.

Protocol for Cleaning Apiezon L Grease from Mass Spectrometer Components

Proper cleaning is essential when servicing the mass spectrometer to remove all traces of old grease and any trapped particulates.

Materials:

• Lint-free cloths

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or d-limonene[12]

• Warm, soapy water

• Appropriate personal protective equipment (PPE) for the chosen solvent

Procedure:

• Initial Removal: Use a clean, lint-free cloth to wipe off the majority of the excess Apiezon L grease from the component.

• Solvent Wash: Dampen a clean, lint-free cloth with a suitable hydrocarbon solvent. Gently wipe the surfaces to dissolve and remove the remaining grease residue.

• Soapy Water Wash: For a final clean, wash the component with warm, soapy water to remove any residual solvent and grease.

• Rinse and Dry: Thoroughly rinse the component with deionized water and allow it to dry completely in a clean environment before reassembly.

• Incompatible Solvents: Do not use alcohols (like ethanol (B145695) or isopropanol) or ketones (like acetone) for cleaning, as Apiezon L grease is not soluble in them.[1]

Diagram of the Cleaning Protocol

Caption: Protocol for cleaning Apiezon L grease.

Compatibility

Apiezon L grease is compatible with a wide range of O-ring materials commonly found in mass spectrometers.

Compatible Materials: [3][13]

• Viton™

• Silicone

• Nitrile (>30% nitrile content)

• Nylon

• Polyurethane

• Polyethylene

• Polypropylene

Incompatible Materials: [3][13]

• EPDM (ethylene propylene (B89431) diene M-class rubber)

• EPR (ethylene propylene rubber)

• Butyl rubber

• PVC seals

Best Practices and Troubleshooting

• Use Sparingly: The most common mistake is using too much grease. A thin, almost invisible layer is sufficient.[11]

• Regular Inspection and Reapplication: Periodically inspect vacuum seals and reapply grease as needed, especially if the seal is frequently broken and remade.

• Minimizing Contamination: Always wear gloves and use clean tools to prevent the introduction of contaminants.

• Troubleshooting Leaks: If a vacuum leak is suspected, do not over-tighten fittings as this can damage the seals. Instead, disassemble, clean, and properly re-grease the connection.

By following these application notes and protocols, researchers, scientists, and drug development professionals can effectively utilize Apiezon L grease to maintain the high-vacuum integrity of their mass spectrometers, leading to more accurate and reliable analytical results.

References

• 1. apiezon.com [apiezon.com]
• 2. agarscientific.com [agarscientific.com]
• 3. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 4. nanovactech.com [nanovactech.com]
• 5. emsdiasum.com [emsdiasum.com]
• 6. proscitech.com.au [proscitech.com.au]
• 7. thegundcompany.com [thegundcompany.com]
• 8. ajvs.com [ajvs.com]
• 9. apiezon.com [apiezon.com]
• 10. apiezon.com [apiezon.com]
• 11. highvacdepot.com [highvacdepot.com]
• 12. static.mimaterials.com [static.mimaterials.com]
• 13. emsdiasum.com [emsdiasum.com]

Application Notes and Protocols: Apiezon L Grease in Electron Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Apiezon L grease in electron microscopy (EM). Apiezon L is a silicone- and halogen-free hydrocarbon grease with an exceptionally low vapor pressure, making it highly suitable for the high-vacuum conditions required in electron microscopy.[1][2][3] Its use minimizes contamination and ensures the integrity of the microscope's vacuum system.[2][3]

Key Properties and Advantages

Apiezon L grease offers several advantages in an electron microscopy setting:

• Ultra-Low Vapor Pressure : Exhibits an extremely low vapor pressure of 7 x 10⁻¹¹ Torr at 20°C, crucial for maintaining high vacuum in the EM column.[1][3]

• Silicone-Free : As a hydrocarbon-based grease, it is free of silicones. This prevents the issue of "creep" or "carry over," where silicone oils can migrate and contaminate samples and internal microscope surfaces, potentially interfering with analysis.[1][2][4]

• High Purity : Contains no additives, ensuring a clean vacuum environment.[5][6][7]

• Radiation Resistance : Apiezon L grease is resistant to radiation, maintaining its properties even when exposed to electron beams.[1][3][4]

• Excellent Lubrication : Provides excellent lubrication for moving parts within the vacuum system.[1][3][8]

• "Gettering" Action : The complex hydrocarbon structure gives Apiezon L a "gettering" action, allowing it to absorb greasy or chemical impurities from metal and glass surfaces.[1][2][3]

Quantitative Data

The physical and electrical properties of Apiezon L grease are summarized in the tables below.

Table 1: Physical and Thermal Properties of Apiezon L Grease

Property	Value
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr
Working Temperature Range	10 to 30°C (50 to 86°F)
Melting Point	42 to 52°C (108 to 126°F)
Relative Density @ 20°C	0.896
Thermal Conductivity @ 20°C	0.216 W/m°C
Coefficient of Expansion per °C (20-30°C)	0.00076

Source:[6]

Table 2: Electrical Properties of Apiezon L Grease

Property	Value
Volume Resistivity	1.2 x 10¹⁶ Ω cm
Permittivity	2.3
Loss Tangent	<0.0001
Surface Breakdown at Flash Over	24 kV
Electric Strength	730 V/mil

Source:[6]

Experimental Protocols

The following are detailed protocols for common applications of Apiezon L grease in an electron microscopy laboratory.

Protocol 1: Sealing Removable Vacuum Components

This protocol describes the application of Apiezon L grease to create a reliable seal for components that are periodically removed from the electron microscope vacuum system, such as viewing windows or blanking plates.

Materials:

• Apiezon L grease

• Lint-free cloths

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or limonene (B3431351) for cleaning[2][8]

• Appropriate personal protective equipment (gloves, safety glasses)

Procedure:

• Surface Preparation:

  • Ensure both mating surfaces of the components to be sealed are meticulously clean and dry.

  • If necessary, clean the surfaces with a lint-free cloth lightly dampened with an aromatic hydrocarbon solvent to remove any old grease or contaminants.

  • Allow the solvent to fully evaporate before applying fresh grease.

• Grease Application:

  • Apply a small, even bead of Apiezon L grease to one of the sealing surfaces. A minimal amount is required to create an effective seal.

  • Use a clean, lint-free applicator (e.g., a small spatula or a clean, gloved fingertip) to spread the grease into a thin, uniform layer.

  • Ensure there are no gaps or bubbles in the grease layer.

• Assembly:

  • Carefully bring the two components together, ensuring the grease is evenly distributed as the seal is formed.

  • Secure the components as per the manufacturer's instructions. A small amount of grease may be extruded from the joint, which can be wiped away with a clean, lint-free cloth.

• Cleanup:

  • Clean any excess grease from the exterior of the assembly using a lint-free cloth. If necessary, use a cloth lightly dampened with a suitable solvent.

References

• 1. emsdiasum.com [emsdiasum.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 5. ajvs.com [ajvs.com]
• 6. emsdiasum.com [emsdiasum.com]
• 7. tedpella.com [tedpella.com]
• 8. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]

Application Notes and Protocols for Apiezon L Grease in Sealing Ground Glass Joints

Audience: Researchers, scientists, and drug development professionals.

Introduction: Apiezon L is a silicone and halogen-free ultra-high vacuum grease renowned for its exceptional vapor pressure characteristics.[1][2][3] Composed of a complex hydrocarbon mixture, it is an essential consumable in research and industrial laboratories for sealing ground glass joints, particularly in high-vacuum applications.[4] Its formulation provides excellent lubrication while maintaining an effective seal, preventing leaks and joint seizure.[4][5] A key advantage of Apiezon L is its freedom from the contamination issues often associated with silicone-based greases, such as "creep" or "carry over," making it ideal for sensitive analytical techniques like mass spectrometry and infrared spectroscopy.[1][3][6]

Properties of Apiezon L Grease

Apiezon L is specifically designed for use at ambient temperatures, typically within a range of 10 to 30°C (50 to 86°F).[1][2] It is not recommended for applications where the joint temperature will exceed 30°C.[7][8] For higher temperature requirements, other greases such as Apiezon H or T are more suitable.[9]

Quantitative Data

The physical and electrical properties of Apiezon L grease are summarized below. This data highlights its suitability for ultra-high vacuum applications.

Property	Value
Vapor Pressure	7 x 10⁻¹¹ Torr @ 20°C[1][2][3][10]
2 x 10⁻¹¹ Torr @ 20°C[3][7][8]
Typical Working Temperature Range	10 to 30°C (50 to 86°F)[1][10]
Dropping Point (ASTM D566)	42 to 52°C[10]
Relative Density @ 20°C	0.896[10]
Thermal Conductivity @ 20°C	0.194 W/m°C[10]
Volume Resistivity	1.2 x 10¹⁶ Ω cm[10]
Radiation Resistance	Maintains excellent lubrication up to 1 MGy[5][11][12]

Chemical Compatibility

Apiezon L is a hydrocarbon-based grease, which dictates its compatibility with various solvents, reagents, and materials.

• Resistant: It shows a high degree of resistance to aqueous acid and alkali solutions, alcoholic alkali solutions, and corrosive gases.[6][13]

• Soluble In: Aromatic hydrocarbon solvents (e.g., toluene (B28343), xylene) and chlorinated hydrocarbons (e.g., dichloromethane) are effective for removal.[1][5][14] Limonene is a more environmentally friendly solvent option.[1][5]

• Insoluble In: Alcohols (e.g., ethanol, IPA) and ketones (e.g., acetone (B3395972), MEK) are not effective for cleaning.[1][5][6]

• Compatible O-Ring/Seal Materials: Viton, Silicone, Nitrile (>30% content), Nylon, Polyurethane, Polyethylene, Polypropylene.[1][6]

• Incompatible O-Ring/Seal Materials: EPDM, EPR (ethylene propylene (B89431) rubber), Butyl rubber, and PVC seals.[1][6]

A notable feature of Apiezon L is its "gettering" action, where it absorbs greasy and chemical impurities from glass and metal surfaces, which is valuable for applications requiring high cleanliness.[1][3][5]

Experimental Protocols

The following protocols provide detailed methodologies for the application and removal of Apiezon L grease from standard taper ground glass joints.

Protocol for Applying Apiezon L Grease

Objective: To create a thin, uniform, and airtight seal on a ground glass joint without contaminating the internal surfaces of the apparatus.

Materials:

• Apiezon L grease tube

• Clean, lint-free wipes or swabs

• Appropriate solvent (e.g., hexane, toluene) for pre-cleaning

• Glassware with male and female ground glass joints

Procedure:

• Surface Preparation: Ensure both the male (cone) and female (socket) ground glass joints are meticulously clean and dry.[15] If necessary, wipe the joints with a lint-free cloth lightly dampened with a hydrocarbon solvent to remove any old grease or contaminants. Allow the solvent to fully evaporate.

• Applying the Grease: Apply a very small amount of Apiezon L grease. The principle of "less is more" is critical to prevent contamination.[15] Dispense two to four thin, evenly spaced streaks of grease around the upper half of the male joint (the wider end).[14][16] Avoid applying grease to the very top edge where it could be pushed into the apparatus.[17]

• Assembling the Joint: Gently insert the greased male joint into the female joint.

• Creating the Seal: Firmly twist the two parts of the joint back and forth several times.[16] This action will spread the grease evenly into a thin, continuous film. A properly sealed joint will appear clear and transparent, with no visible streaks of grease.[14][18] The transparent seal should only extend about one-third to one-half of the way down the joint.[17]

• Inspection and Cleanup: If the entire joint becomes transparent or if grease is extruded from the edges, too much has been applied.[17] Wipe away any excess grease from the outside of the joint with a clean, lint-free wipe.[17][18]

Protocol for Removing Apiezon L Grease

Objective: To completely remove Apiezon L grease from glassware after use to prevent contamination in subsequent experiments.

Materials:

• Clean, lint-free wipes or paper towels

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or a suitable alternative like limonene.

• Appropriate personal protective equipment (gloves, safety glasses).

Procedure:

• Initial Mechanical Removal: Before washing, wipe off the majority of the excess grease from the disassembled joints using a dry, clean, lint-free wipe or paper towel.[1][18][19]

• Solvent Wipe-Down: Moisten a new, clean wipe with a small amount of a suitable hydrocarbon solvent (e.g., toluene or limonene).[1][5][19]

• Thorough Cleaning: Thoroughly wipe the male and female joints with the solvent-dampened cloth. This will dissolve the remaining grease residue.[17] Hydrocarbon solvents are significantly more effective than acetone for this purpose.[17]

• Final Wash: Once the grease has been removed, wash the glassware using standard laboratory procedures (e.g., with warm soapy water), rinse with deionized water, and dry as required.[1]

Workflow and Logic Diagrams

The following diagrams illustrate the decision-making process and experimental workflow for using Apiezon L grease.

Caption: Apiezon L Grease Application Workflow.

The diagram above outlines the complete workflow for using Apiezon L grease, from initial assessment and selection through to application and final cleanup of the glassware. This ensures proper technique and helps prevent experimental contamination.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. Apiezon-L Vacuum Lubricant Grease [accuglassproducts.com]
• 3. highvacdepot.com [highvacdepot.com]
• 4. M&I Materials Apiezon Stopcock/Ground Glass Joint Greases L-00025 Ultra-High Vacuum Grease, Silicone- And Halogen-Free . M&I Materials Labware & Accessories. [labplanet.com]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. apiezon.com [apiezon.com]
• 7. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 8. digivac.com [digivac.com]
• 9. Apiezon® Greases [sisweb.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. Apiezon L Grease - Labquip (M) Sdn Bhd [labquip.com.my]
• 12. agarscientific.com [agarscientific.com]
• 13. apiezon.com [apiezon.com]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 16. Chemistry Teaching Labs - Applying grease [chemtl.york.ac.uk]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. youtube.com [youtube.com]
• 19. apiezon.com [apiezon.com]

Application Notes and Protocols for the Use of Apiezon L Grease with Viton O-Rings

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the proper use of Apiezon L grease with Viton (FKM) O-rings in high-vacuum and other sensitive applications. Adherence to these protocols is crucial for ensuring optimal performance, preventing system contamination, and extending the lifespan of components.

Introduction

Apiezon L is a hydrocarbon-based, silicone-free, and halogen-free ultra-high vacuum grease renowned for its extremely low vapor pressure and excellent lubrication properties.[1][2][3][4] Viton, a brand of fluoroelastomer (FKM), is a high-performance rubber known for its excellent resistance to high temperatures and a wide range of chemicals.[5][6][7] The compatibility of Apiezon L grease with Viton O-rings makes this combination a frequent choice for demanding sealing applications in scientific research and industrial processes.[2][8][9][10][11]

Compatibility and Performance Data

Apiezon L grease is chemically compatible with Viton O-rings.[2][8][9][10][11] Unlike silicone-based greases, Apiezon L does not cause swelling or degradation of Viton seals and is resistant to "creep" or "carry over," which can lead to sample contamination.[1][2][3]

Quantitative Data Summary

The following tables summarize the key performance data for Apiezon L grease and Viton O-rings to facilitate appropriate application.

Table 1: Properties of Apiezon L Grease

Property	Value	References
Vapor Pressure	7 x 10⁻¹¹ Torr at 20°C	[1][2][3][12]
2 x 10⁻¹¹ Torr at 20°C	[13][14]
8 x 10⁻¹¹ Torr at 20°C	[15][16]
Working Temperature Range	10°C to 30°C (50°F to 86°F)	[1][2][4][12][17][18][19]
Melting Point	~47°C	[15][16]
Composition	Hydrocarbon-based, silicone-free, halogen-free	[1][4][13][14]
Outgassing Characteristics (ASTM E595-90)	TML <1.0%, CVCM <0.1%	[16]
Radiation Resistance	Maintains lubrication after irradiation	[2][3][9][20]

Table 2: Properties of Viton (FKM) O-Rings

Property	Value	References
Standard Temperature Range	-26°C to 205°C/230°C (-15°F to 400°F/440°F)	[5][7]
Special Formulations Temperature Range	Can extend down to -54°C for static applications	[21][22]
High-Temperature Service Limits (Intermittent)	Up to 316°C (600°F)	[21][23]
Chemical Compatibility	Excellent resistance to mineral oils, greases, aliphatic and aromatic hydrocarbons, fuels, and most mineral acids.	[5][7][21]
Incompatible with	Ketones (e.g., acetone, MEK), esters, amines, and hot acids.	[21][23]

Experimental Protocols

Protocol 1: Surface Preparation of O-Rings and Mating Surfaces

Objective: To ensure a clean, contaminant-free surface for the application of Apiezon L grease and the installation of the Viton O-ring.

Materials:

• Lint-free cloths

• Gloves

• Solvent compatible with Viton and system components (e.g., isopropyl alcohol)

• Apiezon L grease

Procedure:

• Cleaning: Thoroughly clean the O-ring groove and mating surfaces to remove any old grease, particulates, or other contaminants. Use a lint-free cloth dampened with a suitable solvent.

• Drying: Ensure all surfaces are completely dry before applying the grease.

• Inspection: Visually inspect the O-ring for any nicks, scratches, or other signs of damage. Damaged O-rings should be discarded and replaced.

Protocol 2: Application of Apiezon L Grease to Viton O-Rings

Objective: To apply a thin, uniform layer of Apiezon L grease to the Viton O-ring to ensure a reliable vacuum seal and facilitate installation.

Materials:

• Clean, lint-free gloves

• Apiezon L grease

• Clean Viton O-ring

Procedure:

• Dispense a small amount: Place a small amount of Apiezon L grease onto a clean, gloved fingertip. The principle of "less is more" is critical to avoid system contamination.[24]

• Create a thin film: Gently rub the grease between two gloved fingers to create a thin, uniform film.

• Coat the O-ring: Lightly pull the Viton O-ring through the grease on your fingertips.[25] Rotate the O-ring to ensure the entire surface is coated with a thin, even layer.

• Inspect the coating: The O-ring should have a slight sheen.[24][26] There should be no visible clumps or excess grease.

• Installation: Carefully place the greased O-ring into the groove, ensuring it is properly seated and not twisted.

Visualizations

Logical Workflow for Grease Application

Caption: Workflow for Applying Apiezon L Grease to Viton O-Rings.

Decision Pathway for Vacuum Grease Selection

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 5. Viton temperature rating | O-ring [o-ring.info]
• 6. globaloring.com [globaloring.com]
• 7. Viton® O-Rings | O-ring [o-ring.info]
• 8. apiezon.com [apiezon.com]
• 9. apiezon.com [apiezon.com]
• 10. apiezon.com [apiezon.com]
• 11. apiezon.com [apiezon.com]
• 12. Apiezon-L Vacuum Lubricant Grease [accuglassproducts.com]
• 13. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 14. digivac.com [digivac.com]
• 15. Apiezon® Greases [sisweb.com]
• 16. emsdiasum.com [emsdiasum.com]
• 17. Buy Apiezon L Ultra High Vacuum Grease, 50g [shop.apiezon.com]
• 18. ajvs.com [ajvs.com]
• 19. locoscience.com [locoscience.com]
• 20. tedpella.com [tedpella.com]
• 21. calpaclab.com [calpaclab.com]
• 22. scribd.com [scribd.com]
• 23. foxxlifesciences.in [foxxlifesciences.in]
• 24. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 25. youtube.com [youtube.com]
• 26. apiezon.com [apiezon.com]

Application Notes and Protocols for Apiezon L Grease in High Vacuum Systems

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L grease as a lubricant and sealant in high vacuum pumps and systems. Adherence to these guidelines is crucial for achieving optimal vacuum performance and preventing system contamination.

Introduction to Apiezon L Grease in High Vacuum Applications

Apiezon L grease is a silicone- and halogen-free hydrocarbon-based lubricant specifically designed for use in ultra-high vacuum (UHV) environments.[1][2] Its unique properties make it an ideal choice for lubricating moving parts and sealing joints in high vacuum pumps and scientific instrumentation where contamination is a critical concern.[3] Unlike silicone-based greases, Apiezon L does not exhibit "creep" or "carry over," phenomena that can lead to the contamination of sensitive samples and analytical components.[1][4] This is particularly important in techniques such as mass spectrometry and infrared spectroscopy.[3]

The robust hydrocarbon structure of Apiezon L grease also provides it with a powerful "gettering" action, enabling it to absorb potentially harmful grease and chemical impurities from metal and glass surfaces.[1][3] Furthermore, its inherent resistance to irradiation makes it a superior lubricant in applications with high radiation levels, where other materials like esters, silicones, or halogenated paraffins would decompose.[3][4]

Key Properties of Apiezon L Grease

A comprehensive understanding of the physical and chemical properties of Apiezon L grease is essential for its proper application. The following table summarizes its key characteristics.

Property	Value	References
Vapor Pressure	7 x 10⁻¹¹ Torr at 20°C	[1][4]
2 x 10⁻¹¹ Torr at 20°C	[5][6]
Recommended Operating Temperature	10 to 30°C (50 to 86°F)	[1][7]
Melting Point	42 to 52°C (108 to 126°F)	[7][8]
Composition	Hydrocarbon grease with no additives	[7][8]
Contamination Profile	Silicone and halogen-free	[1][2]
Radiation Resistance	Maintains excellent lubrication in high radiation applications	[3][9]
Solubility	Soluble in hydrocarbon solvents	[1][4]
Special Features	Powerful 'gettering' action	[1][3]

Application Protocol for High Vacuum Pumps

This protocol outlines the standardized procedure for applying Apiezon L grease to the components of high vacuum pumps to ensure a reliable seal and effective lubrication.

3.1. Materials Required:

• Apiezon L grease

• Lint-free wipes

• Solvent-resistant gloves

• Appropriate hydrocarbon solvent (e.g., hexane, toluene)

• Clean, dedicated application tools (e.g., spatula, syringe)

• Well-ventilated workspace or fume hood

3.2. Experimental Protocol:

• Surface Preparation:

  • Thoroughly clean all surfaces to be treated with Apiezon L grease.

  • Use a suitable hydrocarbon solvent and lint-free wipes to remove any pre-existing lubricants, oils, dust, or other contaminants.

  • Ensure surfaces are completely dry before applying the grease. This can be achieved by air drying in a clean environment or using a stream of dry, inert gas (e.g., nitrogen).

• Grease Application:

  • Using a clean, dedicated applicator, apply a thin, uniform layer of Apiezon L grease to the sealing or lubricating surfaces.

  • Avoid applying an excessive amount of grease, as this can lead to system contamination and is unnecessary for achieving a good seal. The goal is to create a continuous, thin film.

  • For rotating components, apply the grease and manually rotate the part to ensure even distribution.

• Assembly and Quality Control:

  • Carefully assemble the greased components, ensuring that the grease layer is not compromised.

  • Wipe away any excess grease that may have been squeezed out of the joint using a clean, lint-free cloth lightly dampened with a hydrocarbon solvent.

  • Visually inspect the joint to ensure a continuous, transparent seal is formed. The absence of voids or channels in the grease is indicative of a good seal.

• System Pump-Down and Bake-Out:

  • Once assembled, the vacuum system can be pumped down.

  • Note that Apiezon L grease is not recommended for use at temperatures exceeding 30°C.[5][8] Therefore, if a system bake-out is required, ensure that the greased components do not exceed this temperature to prevent significant outgassing.

3.3. Removal of Apiezon L Grease:

Apiezon L grease can be readily removed by wiping with a lint-free cloth soaked in a hydrocarbon solvent.[1] For complete removal, components can be sonicated in a suitable solvent bath.

Diagrams

The following diagrams illustrate the application workflow and the key characteristics of Apiezon L grease that make it suitable for high vacuum applications.

Figure 1: Apiezon L Grease Application Workflow

Figure 2: Key Properties of Apiezon L Grease for High Vacuum

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. agarscientific.com [agarscientific.com]
• 4. highvacdepot.com [highvacdepot.com]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 7. proscitech.com.au [proscitech.com.au]
• 8. emsdiasum.com [emsdiasum.com]
• 9. tedpella.com [tedpella.com]

Apiezon L Grease in Cryogenic Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L is a high-purity, silicone- and halogen-free hydrocarbon grease renowned for its exceptionally low vapor pressure, making it a staple in ultra-high vacuum (UHV) systems at ambient temperatures.[1][2][3] While Apiezon N is the grease specifically formulated and recommended for cryogenic applications due to its resistance to crazing and cracking at low temperatures, there are niche scenarios in cryogenic experiments where the unique properties of Apiezon L, such as its radiation resistance, may be considered.[4][5][6]

This document provides detailed application notes and protocols for the use of Apiezon L grease in cryogenic experiments, with a strong emphasis on procedural best practices and safety. It is critical to note that the use of Apiezon L at cryogenic temperatures is considered an "off-label" application, and its performance may not be optimal compared to Apiezon N.

Physical Properties and Data

Property	Apiezon L	Apiezon N (for comparison)
Typical Working Temperature Range	10 to 30°C (50 to 86°F)[1][2]	-269 to 30°C (-452 to 86°F)
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr[7]	6 x 10⁻¹⁰ Torr
Thermal Conductivity @ 20°C	0.194 W/m°C	0.194 W/m°C
Radiation Resistance	Yes[4][5]	Not Recommended
Melting Point	42-52°C (108-126°F)[7]	42-52°C (108-126°F)

Experimental Protocols

The following protocols outline the procedure for using Apiezon L grease for thermal contact of samples or components in a cryogenic setup.

Surface Preparation

Proper surface preparation is paramount to ensure optimal thermal contact and vacuum integrity.

• Cleaning: Thoroughly clean all surfaces that will come into contact with the grease. Use a lint-free cloth and a suitable solvent to remove any oils, dust, or other contaminants.[4]

• Solvent Selection: Aromatic hydrocarbon solvents such as toluene (B28343) or xylene are effective for dissolving and removing any residual Apiezon grease. For a more environmentally friendly option, limonene (B3431351) can be used.[4] Alcohols (ethanol, isopropanol) and ketones (acetone) are not effective for cleaning Apiezon hydrocarbon greases.[4]

• Drying: Ensure all surfaces are completely dry before applying the grease. Any residual solvent can compromise the vacuum and thermal contact.

Application of Apiezon L Grease

• Amount: Apply a minimal, thin, and uniform layer of Apiezon L grease to the contact surface. The goal is to fill the microscopic voids between the two surfaces to improve thermal conduction. An excessive amount of grease can lead to poor thermal contact and potential contamination.

• Application Tool: Use a clean, non-shedding applicator, such as a new wooden or plastic spatula, to apply the grease.

• Spreading: Gently press the two surfaces together and rotate them slightly to ensure the grease is evenly distributed and all air bubbles are expelled.

Cryogenic Cooldown

• Rate of Cooling: A slow and controlled cooldown rate is advisable. While Apiezon L is not specifically formulated for cryogenic temperatures, a gradual temperature change will minimize mechanical stress on the grease and the mounted components.

• Monitoring: Monitor the temperature and pressure of the cryostat during the cooldown process to ensure a stable vacuum is maintained.

Removal of Apiezon L Grease

• Warming: Allow the apparatus to warm up to room temperature before attempting to remove the grease.

• Mechanical Removal: Wipe off the excess grease with a clean, lint-free cloth.[4]

• Solvent Cleaning: Use a cloth dampened with an appropriate solvent (toluene, xylene, or limonene) to remove any remaining residue.[4] Multiple cleaning steps may be necessary to ensure all traces of the grease are removed.

Logical Workflow for Using Apiezon L Grease in Cryogenic Experiments

Caption: Workflow for Apiezon L Grease in Cryogenic Experiments.

Safety Precautions

• Always handle Apiezon L grease in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Consult the Safety Data Sheet (SDS) for Apiezon L grease for detailed safety information.

• When using solvents for cleaning, follow all safety guidelines for the specific solvent being used.

Conclusion

While Apiezon L grease is a superior choice for high-vacuum applications at ambient temperatures, its use in cryogenic experiments should be approached with a clear understanding of its limitations. Apiezon N remains the recommended product for reliable performance at cryogenic temperatures. However, for specific applications where the exceptional vacuum properties and radiation resistance of Apiezon L are critical, the protocols outlined in this document provide a framework for its careful and considered use. Researchers should always prioritize the use of materials explicitly designed for their intended experimental conditions.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. agarscientific.com [agarscientific.com]
• 3. apiezon.com [apiezon.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. Apiezon grease selection guide [cmr-direct.com]
• 6. emsdiasum.com [emsdiasum.com]
• 7. emsdiasum.com [emsdiasum.com]

Application Notes and Protocols for Apiezon L Grease in Vacuum Chambers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L grease in mounting samples within vacuum chambers. Adherence to these guidelines will help ensure the integrity of the vacuum environment and the stability of the mounted samples.

Introduction to Apiezon L Grease

Apiezon L is a silicone and halogen-free ultra-high vacuum grease renowned for its extremely low vapor pressure and excellent lubrication properties.[1][2][3][4] It is designed for use at ambient temperatures and is suitable for a wide range of scientific and industrial applications, including those in sensitive analytical techniques like mass spectrometry and infrared spectroscopy where sample contamination must be avoided.[1][4] Its resistance to radiation also makes it a suitable choice for applications in environments with high levels of irradiation.[1][3][4]

Key Properties of Apiezon L Grease

Apiezon L grease possesses several key characteristics that make it ideal for use in vacuum applications. A summary of its quantitative properties is presented in the tables below.

Table 1: Vapor Pressure of Apiezon L Grease

Temperature (°C)	Vapor Pressure (Torr)
20	7 x 10⁻¹¹[1][2][4][5]

Note: Some sources may cite a value of 2 x 10⁻¹¹ Torr at 20°C.[6][7][8]

Table 2: Thermal and Physical Properties of Apiezon L Grease

Property	Value
Recommended Temperature Range	10 to 30°C[1][2][4][5]
Dropping Point (ASTM D566)	42 to 52°C[5]
Thermal Conductivity @ 20°C	0.194 W/m°C[5][9]
Relative Density @ 20°C	0.896[5][9]
Outgassing (ASTM E595)	<1% TML, <0.1% CVCM[5]

Table 3: Electrical Properties of Apiezon L Grease

Property	Value
Volume Resistivity	1.2 x 10¹⁶ Ω cm[5][9]
Permittivity	2.3[5][9]
Loss Tangent	<0.0001[5][9]
Electrical Strength	730 V/mil[5]

Experimental Protocols

This protocol outlines the steps for securely mounting a sample in a vacuum chamber using Apiezon L grease to ensure good thermal contact and minimal outgassing.

Materials:

• Apiezon L grease

• Lint-free cloths

• Appropriate solvent (e.g., toluene, xylene, or limonene)[1][2][10][11]

• Sample to be mounted

• Sample holder or substrate

• Spatula or clean applicator tool

Procedure:

• Surface Preparation:

  • Thoroughly clean the surfaces of both the sample holder and the area of the sample to be mounted.

  • Use a lint-free cloth dampened with a suitable solvent (toluene, xylene, or limonene) to remove any organic residues.

  • Ensure all surfaces are dry and free of contaminants before applying the grease.

• Grease Application:

  • Using a clean spatula or applicator, apply a small, thin, and uniform layer of Apiezon L grease to the mounting surface of the sample holder.

  • Avoid applying an excessive amount of grease, as this can lead to increased outgassing and potential contamination. The goal is to create a thin film that fills the microscopic voids between the two surfaces.

• Sample Mounting:

  • Carefully place the sample onto the greased area of the sample holder.

  • Gently press the sample down and apply a slight twisting motion to ensure the grease is evenly distributed and that there are no trapped air bubbles.

  • Wipe away any excess grease from the edges of the sample using a clean, lint-free cloth. A small amount of solvent can be used on the cloth for a cleaner finish, but care must be taken not to dissolve the grease under the sample.

• Inspection:

  • Visually inspect the mounted sample to ensure a good, uniform contact has been made.

  • The grease layer should appear transparent and free of voids.

This protocol describes the procedure for safely and effectively removing Apiezon L grease from samples and vacuum chamber components.

Materials:

• Lint-free cloths

• Aromatic hydrocarbon solvent (toluene, xylene) or a citrus-based solvent (limonene)[1][2][10][11]

• Warm soapy water[1][2][10][11]

• Beaker or appropriate container for solvent washing

• Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

• Mechanical Removal:

  • Wipe off the bulk of the excess grease using a clean, soft, lint-free cloth.[1][2][10][11]

• Solvent Cleaning:

  • Submerge the component in a beaker containing an appropriate solvent such as toluene, xylene, or limonene (B3431351). For a more environmentally friendly option, limonene is recommended.[2][10][11]

  • Agitate the component in the solvent or use a soft brush to gently remove the remaining grease residue.

  • Note: Apiezon L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone, MEK).[2][10][11]

• Final Rinse:

  • After the solvent wash, clean any remaining residue by washing with warm soapy water.[1][2][10][11]

  • Rinse thoroughly with deionized water.

• Drying:

  • Dry the component completely before re-introducing it into the vacuum system. This can be done using a stream of dry nitrogen or by placing it in a clean oven at a low temperature, ensuring the temperature does not exceed the tolerance of the component.

Visualizations

The following diagrams illustrate key workflows and decision-making processes related to the use of Apiezon L grease.

Caption: Workflow for mounting a sample using Apiezon L grease.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. agarscientific.com [agarscientific.com]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. proscitech.com.au [proscitech.com.au]
• 6. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 7. digivac.com [digivac.com]
• 8. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 9. apiezon.com [apiezon.com]
• 10. Kurt J. Lesker Company | Frequently Asked Questions - How do you remove Apiezon hydrocarbon greases? | Enabling Technology for a Better World [lesker.com]
• 11. apiezon.com [apiezon.com]

Application Notes and Protocols for the Cleaning and Removal of Apiezon L Grease Residue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the effective removal of Apiezon L grease residue from various laboratory surfaces. Adherence to these protocols is crucial for maintaining the integrity of experiments and preventing contamination, particularly in sensitive applications such as ultra-high vacuum systems, mass spectrometry, and surface science studies.

Introduction to Apiezon L Grease

Apiezon L is a hydrocarbon-based, silicone-free and halogen-free ultra-high vacuum grease.[1][2][3] It is favored for its extremely low vapor pressure (7 x 10⁻¹¹ Torr at 20°C), excellent lubrication properties, and its "gettering" action, which absorbs greasy and chemical impurities on glass and metal surfaces.[1][2] Its hydrocarbon nature dictates the choice of appropriate cleaning solvents.[1][2][3]

Solvent Compatibility and Efficiency

The selection of a suitable solvent is critical for the complete removal of Apiezon L grease. Due to its hydrocarbon composition, Apiezon L is readily soluble in non-polar, aromatic hydrocarbon solvents. Conversely, it is insoluble in polar solvents such as alcohols and ketones.[1][2][3]

Table 1: Solvent Compatibility and Cleaning Efficacy for Apiezon L Grease

Solvent Class	Recommended Solvents	Ineffective Solvents	Notes
Aromatic Hydrocarbons	Toluene, Xylene	-	Highly effective for dissolving Apiezon L grease.[1][2][3] Use in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
Aliphatic Hydrocarbons	Hexane	-	Can dissolve Apiezon L grease (up to 11% w/w), but the solution may become cloudy upon heating.[4][5]
Terpenes	d-Limonene	-	An effective and more environmentally friendly alternative to aromatic hydrocarbons.[1][2][3] Extracted from citrus rinds, it is biodegradable.[6]
Chlorinated Hydrocarbons	Trichloroethylene	-	Effective, but its use is often restricted due to health and environmental concerns.
Aqueous Solutions	Warm Soapy Water	-	Can be used to wash away residues of some Apiezon hydrocarbon greases, but may not be sufficient for complete removal of Apiezon L.[1][2][3]
Alcohols	Ethanol, Isopropanol (IPA)	Apiezon L is not soluble in these.[1][2][3]	-
Ketones	Acetone (B3395972), Methyl Ethyl Ketone (MEK)	Apiezon L is not soluble in these.[1][2][3]	-

Experimental Protocols for Cleaning Apiezon L Grease Residue

The following protocols provide step-by-step instructions for cleaning various laboratory materials contaminated with Apiezon L grease. Always perform these procedures in a well-ventilated area, preferably a fume hood, and wear appropriate PPE, including safety glasses, gloves, and a lab coat.

Protocol 1: Cleaning of Laboratory Glassware (e.g., ground-glass joints, flasks)

This protocol is suitable for routine cleaning of glassware.

Materials:

• Aromatic hydrocarbon solvent (Toluene or Xylene) or d-Limonene

• Laboratory detergent

• Deionized (DI) water

• Acetone (for rinsing, optional)

• Lint-free cloths or swabs

• Beakers or solvent-safe containers

• Drying oven

Procedure:

• Mechanical Removal: Using a clean, lint-free cloth or spatula, mechanically remove as much of the excess Apiezon L grease as possible.

• Solvent Wash:

  • Submerge the glassware in a beaker containing the chosen solvent (Toluene, Xylene, or d-Limonene).

  • Alternatively, for larger items, apply the solvent to a lint-free cloth and wipe the contaminated surfaces thoroughly.

  • For ground-glass joints, apply the solvent and gently work the joint to dissolve the grease.

• Detergent Wash: Wash the glassware with a warm solution of laboratory detergent and water to remove any remaining solvent and grease residue.

• Rinsing:

  • Rinse the glassware thoroughly with tap water.

  • Follow with a final rinse with DI water to remove any mineral deposits.

  • An optional rinse with acetone can be performed to aid in drying.

• Drying: Dry the glassware in a drying oven. Ensure no solvent vapors are present before placing it in the oven.

Protocol 2: Cleaning of Metal Components (e.g., stainless steel vacuum parts)

This protocol is designed for cleaning sensitive metal surfaces where abrasive methods should be avoided.

Materials:

• Aromatic hydrocarbon solvent (Toluene or Xylene) or d-Limonene

• Isopropanol (IPA)

• Lint-free cloths

• Solvent-safe squirt bottles

• Ultrasonic bath (optional)

Procedure:

• Initial Wipe: With a dry, lint-free cloth, gently wipe off the bulk of the Apiezon L grease.

• Solvent Application:

  • Apply the chosen solvent (Toluene, Xylene, or d-Limonene) to a fresh, lint-free cloth and wipe the surface until all visible grease is removed.

  • For complex geometries, a solvent squirt bottle can be used to flush the grease from hard-to-reach areas.

• Ultrasonication (Optional): For a more thorough cleaning, place the component in a beaker with the chosen solvent and sonicate for 10-15 minutes.

• Final Rinse: Rinse the component thoroughly with IPA to remove any residual hydrocarbon solvent and to facilitate rapid, residue-free drying.

• Drying: Allow the component to air dry in a clean environment or use a stream of dry nitrogen gas.

Visual Workflow and Decision Making

The following diagrams illustrate the logical steps for selecting a cleaning protocol and the experimental workflow for removing Apiezon L grease.

Caption: Decision pathway for selecting the appropriate cleaning protocol.

Caption: General experimental workflow for Apiezon L grease removal.

References

• 1. apiezon.com [apiezon.com]
• 2. static.mimaterials.com [static.mimaterials.com]
• 3. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 4. science.uct.ac.za [science.uct.ac.za]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. rawsource.com [rawsource.com]

Apiezon L Grease: Application Notes and Protocols for Leak Prevention in High-Vacuum Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper techniques for using Apiezon L grease to ensure leak-free seals in high-vacuum systems, a critical requirement in sensitive research and drug development applications. Adherence to these protocols will help maintain system integrity, prevent sample contamination, and ensure the accuracy and reproducibility of experimental results.

Introduction to Apiezon L Grease

Apiezon L is a silicone- and halogen-free hydrocarbon grease renowned for its exceptionally low vapor pressure, making it an ideal choice for sealing and lubricating joints in ultra-high vacuum (UHV) systems.[1][2][3][4][5][6] Its unique properties prevent common issues such as sample contamination and "creep," the phenomenon where a grease migrates from the application area.[1][4][6] Apiezon L is frequently used in sensitive analytical techniques like mass spectrometry and infrared spectroscopy, where purity is paramount.[1][6] Furthermore, its inherent radiation resistance makes it suitable for applications involving irradiation.[1][5][6][7]

A key characteristic of Apiezon L is its "gettering" action, which allows it to absorb potentially harmful grease and chemical impurities from metal and glass surfaces.[1][4][6][8] This grease is designed for use at ambient temperatures, typically between 10 to 30°C (50 to 86°F).[1][3][6][8]

Quantitative Data Summary

The physical properties of Apiezon L grease are critical for its effective use in high-vacuum environments. The table below summarizes its key quantitative characteristics.

Property	Value	References
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[1][5][6][8][9]
Alternative Vapor Pressure @ 20°C	2 x 10⁻¹¹ Torr	[2][3][10][11]
Another Stated Vapor Pressure @ 20°C	8 x 10⁻¹¹ mBar	[12][13][14]
Recommended Temperature Range	10 to 30°C (50 to 86°F)	[1][3][6][8]
Melting Point	~47°C	[12][13][14]
Radiation Resistance	Maintains good lubrication up to 1 MGy	[5][7]
Electrical Strength	720 volts per mil	[10]

Experimental Protocols: Application Techniques for Leak Prevention

Proper application of Apiezon L grease is essential for achieving a reliable vacuum seal. The following protocols detail the recommended procedures for ground glass joints and O-rings.

Protocol for Sealing Ground Glass Joints

Objective: To create a leak-free seal in a ground glass joint without introducing contaminants into the system.

Materials:

• Apiezon L grease

• Lint-free wipes or swabs

• Appropriate solvent for cleaning (e.g., hydrocarbon solvent like toluene (B28343) or xylene)[1]

• Gloves

Procedure:

• Surface Preparation:

  • Thoroughly clean the male and female components of the ground glass joint to remove any old grease, dust, or other residues.

  • Use a lint-free wipe or swab with a suitable solvent for the final cleaning step.

  • Ensure the surfaces are completely dry before applying the grease.

• Grease Application:

  • Apply a minimal amount of Apiezon L grease. Over-greasing is a common mistake that can lead to contamination.

  • Using a clean applicator (e.g., a wooden stick or a gloved finger), apply two to four thin, even strips of grease to the upper part of the male joint.[1] Avoid applying grease to the very top or bottom of the joint to prevent it from being pushed into the apparatus.

• Joint Assembly and Sealing:

  • Insert the male joint into the female joint.

  • Gently rotate the two parts back and forth several times.[1]

  • This action will spread the grease into a thin, uniform, and transparent film, indicating a good seal. The joint should appear clear, not opaque or cloudy.[10]

• Inspection and Cleanup:

  • Visually inspect the joint to ensure a continuous, transparent seal has been formed.

  • Wipe away any excess grease that has been squeezed out of the joint using a clean, lint-free cloth.[1]

Protocol for Sealing O-Rings

Objective: To enhance the sealing performance of an O-ring and facilitate installation and removal without causing damage.

Materials:

• Apiezon L grease

• Lint-free wipes

• Appropriate cleaning solvent

• Gloves

Procedure:

• O-Ring and Surface Preparation:

  • Clean the O-ring and the sealing surfaces of the flange or groove to remove any contaminants.

  • Ensure all parts are dry before grease application. While a well-fitted, clean O-ring may not always require grease, a thin film can improve sealing.[9][11]

• Grease Application:

  • Place a very small amount of Apiezon L grease onto a gloved finger.

  • Gently rub the grease between two gloved fingers to create a very thin film.[9][11]

  • Lightly wipe the O-ring with the greased glove to apply a minimal, even coating. The goal is to achieve a light sheen on the O-ring's surface, not a thick layer.[9][11]

• Installation:

  • Carefully place the greased O-ring into its groove, ensuring it is properly seated and not twisted.

  • Assemble the components to be sealed. The grease will help the O-ring to compress evenly and fill any microscopic surface imperfections.

• Final Check:

  • After assembly, check for any excess grease that may have been displaced and clean as necessary.

Mandatory Visualizations

Decision Pathway for Using Apiezon L Grease

Caption: Decision-making for selecting Apiezon L grease.

Experimental Workflow for Ground Glass Joint Application

Caption: Workflow for applying Apiezon L to ground glass joints.

Troubleshooting and Best Practices

• Avoid Over-Application: Using too much grease is the most common error. It increases the risk of contamination and does not improve the seal.

• Regular Cleaning: Before each application, ensure old grease is completely removed. Apiezon L is soluble in hydrocarbon solvents like toluene and xylene.[1]

• Compatibility: Apiezon L is compatible with a wide range of O-ring materials, including Viton, silicone, and nitrile (with >30% nitrile content). It is not compatible with EPDM, EPR, Butyl rubber, and PVC.[11]

• Storage: Keep the Apiezon L grease tube tightly capped when not in use to prevent contamination from airborne vapors, which can affect its vapor pressure characteristics.

• Temperature Limitations: Do not use Apiezon L at temperatures exceeding 30°C, as its performance will degrade.[2][3][10][11][12][14] For higher temperature applications, consider Apiezon H grease.[1]

References

• 1. youtube.com [youtube.com]
• 2. apiezon.com [apiezon.com]
• 3. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 4. agarscientific.com [agarscientific.com]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. intech-group.ru [intech-group.ru]
• 7. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 8. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 9. apiezon.com [apiezon.com]
• 10. youtube.com [youtube.com]
• 11. apiezon.com [apiezon.com]
• 12. static.mimaterials.com [static.mimaterials.com]
• 13. youtube.com [youtube.com]
• 14. youtube.com [youtube.com]

Application Notes and Protocols for Apiezon L Grease as a Stationary Phase in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L grease, a high-molecular-weight hydrocarbon-based vacuum grease, has historically been utilized as a nonpolar stationary phase in packed-column gas chromatography (GC). Its paraffinic nature makes it particularly suitable for the separation of hydrocarbons and other nonpolar to moderately polar compounds. The primary retention mechanism is based on van der Waals forces, leading to separations that are largely dependent on the boiling points and molecular weights of the analytes.

These application notes provide a comprehensive overview of the properties, applications, and protocols for using Apiezon L grease as a GC stationary phase.

Properties of Apiezon L Grease

Apiezon L is a silicone-free grease, which eliminates the issue of silicone bleed that can interfere with sensitive detectors like mass spectrometers.[1][2] Its key properties relevant to gas chromatography are summarized below:

Property	Value	Significance in GC
Composition	Complex mixture of branched and unsaturated hydrocarbons[1][3]	Provides a nonpolar surface for interaction with analytes.
Polarity	Nonpolar	Ideal for "like dissolves like" separation of nonpolar compounds.
Vapor Pressure	Extremely low (e.g., 7 x 10⁻¹¹ Torr at 20°C)[1][2]	Results in low column bleed, leading to stable baselines.
Recommended Operating Temperature	Ambient to ~150°C (Maximum debated, see below)	Suitable for the analysis of volatile to semi-volatile compounds.
Solubility	Soluble in hydrocarbon and chlorinated solvents[1]	Facilitates column packing and cleaning.

Note on Maximum Operating Temperature: There is conflicting information regarding the maximum operating temperature of Apiezon L. While some sources suggest a very conservative limit of 30-50°C[3], others indicate a much higher limit of up to 300°C. A more realistic and commonly accepted maximum operating temperature for Apiezon L coated on a solid support is in the range of 100-150°C. Exceeding this temperature can lead to significant column bleed and degradation of the stationary phase.

Applications

Apiezon L grease is primarily used for the separation of various classes of hydrocarbons. Its strong absorption properties for hydrocarbon molecules make it an effective stationary phase for these applications.[1][3]

Key Application Areas:

• Analysis of Light Hydrocarbons: Separation of C1-C5 alkanes and alkenes.

• Petroleum and Petrochemical Analysis: Characterization of paraffins, naphthenes, and olefins in gasoline and other petroleum fractions.

• Separation of Isomeric Hydrocarbons: Resolution of structural isomers of alkanes and alkenes.

• Analysis of Fatty Acid Methyl Esters (FAMEs): While polar columns are more common, Apiezon L can be used for specific separations of FAMEs based on their carbon number.

Experimental Protocols

Preparation of the Packed Column

Apiezon L is used in packed columns, where it is coated onto an inert solid support. A common support material is Chromosorb W-HP (a high-performance diatomaceous earth support).

Materials:

• Apiezon L grease

• Chromosorb W-HP (80/100 mesh)

• Suitable solvent (e.g., toluene, chloroform)

• Rotary evaporator

• GC column (stainless steel or glass, e.g., 2 m x 1/8 inch)

• Glass wool

Protocol:

• Preparation of the Coating Solution: Dissolve the desired amount of Apiezon L grease in a suitable solvent. A common loading is 10% (w/w) of Apiezon L on the solid support. For example, to prepare a 10% loading on 10 g of Chromosorb W-HP, dissolve 1 g of Apiezon L in a sufficient volume of toluene.

• Coating the Support: Add the Chromosorb W-HP to the Apiezon L solution in a round-bottom flask.

• Solvent Removal: Slowly remove the solvent using a rotary evaporator under a gentle vacuum. This ensures an even coating of the stationary phase onto the support material.

• Drying the Packing Material: After the bulk of the solvent is removed, dry the coated support in an oven at a temperature below the boiling point of the solvent (e.g., 80-100°C for toluene) for several hours to remove any residual solvent.

• Packing the Column:

  • Plug one end of the clean, dry GC column with a small piece of silanized glass wool.

  • Apply a vacuum to the plugged end of the column.

  • Slowly add the prepared packing material to the other end of the column, gently tapping the column to ensure uniform packing.

  • Once the column is filled, plug the open end with another small piece of silanized glass wool.

Column Conditioning

It is crucial to condition the newly packed column to remove any volatile impurities and to ensure a stable baseline.

Protocol:

• Installation: Install the packed column in the gas chromatograph, connecting the inlet end to the injector but leaving the detector end disconnected.

• Purging: Purge the column with an inert carrier gas (e.g., nitrogen, helium) at a low flow rate (e.g., 10-20 mL/min) for 30 minutes at room temperature to remove any trapped air.

• Temperature Programming:

  • Slowly increase the column temperature to a conditioning temperature that is slightly above the intended maximum operating temperature but below the absolute maximum limit of the stationary phase (e.g., 150-175°C for Apiezon L). A slow ramp rate of 2-5°C/min is recommended.

  • Hold the column at this temperature for several hours (e.g., 4-8 hours) or overnight until the baseline is stable.

• Detector Connection: Cool the column down, connect the column outlet to the detector, and perform a blank run to ensure a stable baseline.

Gas Chromatography Analysis of Light Hydrocarbons

This protocol provides a general guideline for the analysis of a mixture of C1-C5 hydrocarbons.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph	Equipped with a Flame Ionization Detector (FID)
Column	2 m x 1/8 inch stainless steel packed with 10% Apiezon L on Chromosorb W-HP (80/100 mesh)
Carrier Gas	Nitrogen or Helium
Flow Rate	20-30 mL/min
Injector Temperature	150°C
Detector Temperature	200°C
Oven Temperature Program	Isothermal at 50°C or a slow temperature ramp from 30°C to 120°C at 5°C/min
Injection Volume	1 µL (for liquid samples) or 100 µL (for gas samples)
Sample	Standard mixture of methane, ethane, propane, n-butane, isobutane, n-pentane, and isopentane

Data Presentation:

While specific retention time data is scarce in recent literature due to the prevalence of capillary columns, the expected elution order on a nonpolar phase like Apiezon L is primarily by boiling point.

Expected Elution Order and Boiling Points of Light Hydrocarbons:

Compound	Boiling Point (°C)	Expected Retention Time
Methane	-161.5	Lowest
Ethane	-88.6
Propane	-42.1
Isobutane	-11.7
n-Butane	-0.5
Isopentane	27.7
n-Pentane	36.1	Highest

Diagrams

References

• 1. etnalabs.com [etnalabs.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]

Application Notes and Protocols for Apiezon® L Grease in Sealing Environmental Chambers

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Apiezon® L is a silicone- and halogen-free ultra-high vacuum grease renowned for its exceptional properties in sealing and lubricating environmental chambers and other vacuum systems.[1][2][3][4] Its hydrocarbon base ensures it is resistant to the 'creep' and 'carry over' contamination often associated with silicone-based greases, making it an ideal choice for sensitive experiments where sample purity is paramount, such as in mass spectrometry and infrared spectroscopy.[1][2][5] This document provides detailed application notes, protocols, and technical data for the effective use of Apiezon® L grease in sealing environmental chambers.

Key Properties and Advantages

Apiezon® L grease offers several distinct advantages for sealing environmental chambers:

• Ultra-High Vacuum Compatibility: It exhibits an extremely low vapor pressure, making it suitable for ultra-high vacuum applications.[1][2][3]

• Silicone-Free: As a hydrocarbon-based grease, it prevents the silicone contamination that can interfere with sensitive analytical techniques and surface coating processes.[1][6]

• Excellent Lubrication: It provides superior lubrication for moving parts within a vacuum system while maintaining a reliable seal.[1][2][5]

• Radiation Resistance: Apiezon® L shows a degree of radiation resistance, maintaining its properties even when exposed to radiation.[2][3][5][7]

• 'Gettering' Action: The grease has the ability to absorb potentially harmful chemical impurities and grease from metal and glass surfaces.[1][2][3]

• Easy Removal: It is readily soluble in hydrocarbon solvents, allowing for straightforward cleaning and removal.[1][2][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Apiezon® L grease for easy reference and comparison.

Property	Value	Units	Notes
Vapor Pressure	7 x 10⁻¹¹	Torr	at 20°C[1][2][3][4][8]
Typical Working Temperature Range	10 to 30	°C	Designed for use at ambient temperatures.[1][2][4][8]
Dropping Point	42 to 52	°C	ASTM D566[7][8]
Thermal Conductivity	0.194	W/m°C	at 20°C[1][8]
Relative Density	0.896	-	at 20°C[8]
Outgassing Characteristics	<1	% TML	ASTM E595[8]
<0.1	% CVCM	ASTM E595[8]
Radiation Resistance	Maintains excellent lubrication with a small increase in stiffness after exposure to 1 MGy of 4 MeV electrons.[2][3][5]
Volume Resistivity	1.2 x 10¹⁶	ohm cm	[1][8]
Permittivity	2.3	-	[1][8]
Loss Tangent	<0.0001	-	[1][8]

Material Compatibility

Proper material selection is crucial for ensuring a reliable and long-lasting seal.

Compatible Materials	Incompatible Materials
Viton	EPDM (ethylene propylene (B89431) diene M-class rubber)[1][2]
Silicone	EPR (ethylene propylene rubber)[1][2]
Nitrile (>30% nitrile content)[1][2]	Butyl rubber[1][2]
Nylon	PVC seals[1][2]
Polyurethane
Polyethylene
Polypropylene

Experimental Protocols

This protocol outlines the steps for the correct application of Apiezon® L grease to ensure a high-quality vacuum seal.

• Surface Preparation:

  • Thoroughly clean all surfaces to be sealed, including O-rings and mating flanges.

  • Wipe surfaces with a lint-free cloth dampened with a hydrocarbon solvent (e.g., toluene (B28343), xylene) to remove any existing grease, oils, or particulates. For a more environmentally friendly option, limonene (B3431351) can be used.[1]

  • Ensure surfaces are completely dry before applying the grease.

• Grease Application:

  • Apply a small, even amount of Apiezon® L grease directly to the O-ring or the sealing surface.

  • A thin, uniform layer is sufficient. Over-application can lead to contamination and is unnecessary for achieving a good seal.

  • Spread the grease evenly using a clean, lint-free applicator or a gloved finger. The goal is to fill microscopic imperfections on the sealing surfaces.

• Assembly:

  • Carefully place the greased O-ring into its groove.

  • Assemble the environmental chamber components, ensuring that the sealing surfaces meet squarely and are not misaligned.

  • Tighten any clamps or bolts to the manufacturer's recommended torque specifications to ensure even pressure on the seal.

After sealing the chamber, it is essential to perform a leak test to verify the integrity of the seal.

• System Evacuation:

  • Connect the environmental chamber to a suitable vacuum pump.

  • Begin evacuating the chamber, monitoring the pressure with a calibrated vacuum gauge.

• Rate of Rise Test (Static Leak Test):

  • Once the desired base pressure is reached, isolate the chamber from the vacuum pump.

  • Record the pressure inside the chamber and start a timer.

  • Monitor the pressure over a set period. A significant rise in pressure indicates a leak.

  • The leak rate can be calculated using the formula: Leak Rate = (ΔP * V) / Δt, where ΔP is the change in pressure, V is the volume of the chamber, and Δt is the elapsed time.

• Helium Leak Detection (Dynamic Leak Test):

  • For more sensitive leak detection, a helium leak detector is recommended.

  • Connect the leak detector to the vacuum system.

  • Evacuate the chamber to the required pressure for the leak detector to operate.

  • Spray a small amount of helium gas around the potential leak points (seals, feedthroughs, welds).

  • If a leak is present, the helium will be drawn into the chamber and detected by the mass spectrometer in the leak detector, indicating the location of the leak.

• Initial Removal:

  • Wipe away the majority of the grease using a clean, lint-free cloth.[1]

• Solvent Cleaning:

  • To remove any remaining residue, wash the surfaces with a hydrocarbon solvent such as toluene or xylene.[1] Limonene is a suitable environmentally friendly alternative.[1]

  • Note: Apiezon® L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone, MEK).[1]

• Final Rinse:

  • For critical applications, a final rinse with a clean solvent may be necessary to ensure all traces of the grease have been removed.

Visualization of Sealant Selection Workflow

The following diagram illustrates the logical workflow for selecting a sealant for an environmental chamber, culminating in the decision to use Apiezon® L grease.

Caption: Workflow for selecting a sealant for environmental chambers.

Troubleshooting

Problem	Possible Cause	Solution
Leak detected after sealing	Insufficient grease applied.	Disassemble, clean, and reapply a slightly more generous, even layer of grease.
Damaged or incompatible O-ring.	Inspect the O-ring for nicks, cuts, or signs of degradation. Replace if necessary with a compatible material.
Uneven clamping pressure.	Ensure all clamps and bolts are tightened to the manufacturer's specifications.
Contamination in the chamber	Excess grease applied.	Use a minimal amount of grease necessary to create a seal.
'Creep' from a non-Apiezon grease.	Ensure only Apiezon® L or another suitable hydrocarbon grease is used.
Difficulty in achieving base pressure	High outgassing from the grease.	This is unlikely with Apiezon® L due to its low vapor pressure. However, ensure the grease has not absorbed volatile compounds by using fresh grease from a sealed container.
A leak is present in the system.	Perform a thorough leak test as described in Protocol 4.2.

By following these application notes and protocols, researchers, scientists, and drug development professionals can effectively utilize Apiezon® L grease to achieve reliable, long-lasting, and contamination-free seals in their environmental chambers.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. Apiezon-L Vacuum Lubricant Grease [accuglassproducts.com]
• 5. scientificlabs.co.uk [scientificlabs.co.uk]
• 6. tedpella.com [tedpella.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. proscitech.com.au [proscitech.com.au]

Application Notes and Protocols for Apiezon L Grease in the Protection of Electrical Contacts

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Apiezon L grease to protect electrical contacts. Apiezon L is a silicone and halogen-free hydrocarbon grease, renowned for its ultra-high vacuum suitability and excellent lubrication properties.[1][2][3] Its unique characteristics also make it a valuable tool for safeguarding electrical connections from environmental factors.

Introduction to Apiezon L Grease for Electrical Contacts

Apiezon L grease is a high-purity, hydrocarbon-based grease with an extremely low vapor pressure, making it ideal for use in sensitive environments such as ultra-high vacuum (UHV) systems.[1][2][4] While it is an electrical insulator, it can be effectively used to protect electrical contacts.[5][6] The principle of operation lies in the application of a very thin film of the grease. At the actual point of metal-to-metal contact, the grease is displaced, allowing for electrical current to flow with minimal interference, particularly for voltages above a few volts.[5][6] The surrounding layer of grease then acts as a protective barrier against corrosion, moisture, and other contaminants.

A key advantage of Apiezon L is its freedom from silicones, which can cause issues like "creep" or "carry over," leading to contamination of surrounding surfaces and analytical samples.[1][2] This is particularly crucial in sensitive analytical techniques like mass spectrometry or infrared spectroscopy.[2][3] Furthermore, its hydrocarbon nature provides a "gettering" action, absorbing greasy and chemical impurities from metal and glass surfaces, which is beneficial in maintaining the cleanliness of electrical components.[1][2][7]

Properties of Apiezon L Grease

The following tables summarize the key physical and electrical properties of Apiezon L grease.

Table 1: Physical and Thermal Properties

Property	Value
Appearance	Semi-solid yellow grease
Typical Working Temperature Range	10 to 30°C (50 to 86°F)[1][2][8]
Melting Point	42 to 52°C[9]
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr[1][2][3]
Relative Density @ 20°C	0.896[10][11]
Thermal Conductivity @ 20°C	0.194 W/m°C[10][12]
Coefficient of Expansion per °C (20-30°C)	0.00076[10][12]

Table 2: Electrical Properties

Property	Value
Volume Resistivity	1.2 x 10¹⁶ Ω cm[10][12]
Electrical Strength	730 V/mil (0.001")[10][12]
Surface Breakdown at Flash Over	24 kV[10][12]
Permittivity	2.3[10][12]
Loss Tangent	<0.0001[10][12]

Experimental Protocol for Applying Apiezon L Grease to Electrical Contacts

This protocol outlines the recommended procedure for applying Apiezon L grease to protect electrical contacts in a research or laboratory setting.

3.1. Materials

• Apiezon L grease

• Lint-free cloths or swabs

• Appropriate hydrocarbon solvent (e.g., hexane, toluene (B28343), or d-limonene)[5]

• Personal Protective Equipment (PPE): safety glasses, gloves

3.2. Surface Preparation

• De-energize the Circuit: Ensure that the electrical circuit is completely de-energized before beginning any work on the contacts.

• Clean the Contacts: Thoroughly clean the surfaces of the electrical contacts to remove any existing oxides, dirt, or other contaminants.

  • For general cleaning, wipe the contacts with a lint-free cloth.

  • For more stubborn contaminants, use a hydrocarbon solvent. Apply a small amount of solvent to a lint-free swab and gently clean the contact surfaces.

  • Allow the solvent to fully evaporate before proceeding.

3.3. Application of Apiezon L Grease

• Dispense a Small Amount: Squeeze a small, controlled amount of Apiezon L grease from the tube onto a clean, non-contaminating surface or directly onto a clean applicator (e.g., a lint-free swab or a clean spatula).

• Apply a Thin, Uniform Film: Apply a thin, even layer of the grease to the surfaces of the electrical contacts. The goal is to create a continuous film that will protect the surfaces without being excessively thick.

• Assemble the Connection: Mate the electrical contacts as you normally would. The mechanical pressure of the connection will displace the grease at the points of electrical contact, ensuring a good conductive path.[13]

• Remove Excess Grease: Wipe away any excess grease that is squeezed out from the connection using a clean, lint-free cloth. This helps to prevent the accumulation of dust and other contaminants.[1]

3.4. Post-Application Verification

• Visual Inspection: Visually inspect the connection to ensure that it is properly seated and that there is no excessive grease that could interfere with other components.

• Electrical Testing: If feasible and safe, re-energize the circuit and perform a functional test to verify that the electrical connection is sound and that the circuit is operating as expected.

3.5. Cleaning and Removal Apiezon L grease can be easily removed.

• Wipe away the bulk of the grease with a clean, lint-free cloth.[1]

• Any remaining residue can be removed by washing with a hydrocarbon solvent such as toluene or xylene.[1] For a more environmentally friendly option, limonene (B3431351) can be used.[1]

• Note that Apiezon L is not soluble in alcohols (like ethanol (B145695) or IPA) or ketones (like acetone).[1]

Visualizations

Caption: Experimental Workflow for Applying Apiezon L Grease.

Caption: Protective Mechanism of Apiezon L Grease on Electrical Contacts.

Safety Precautions

• Always consult the Safety Data Sheet (SDS) for Apiezon L grease before use.[9]

• Wear appropriate personal protective equipment, including gloves and safety glasses.

• Work in a well-ventilated area, especially when using solvents for cleaning.

• Stable under normal conditions of use. Avoid temperatures above 120°C and strong oxidizing agents.[9]

Conclusion

Apiezon L grease is a versatile material that offers significant benefits for the protection of electrical contacts in sensitive research and development environments. Its unique combination of ultra-low vapor pressure, excellent lubrication, and protective barrier properties, coupled with its silicone-free nature, makes it an ideal choice for applications where contamination is a critical concern. By following the detailed protocol outlined in this document, researchers can effectively utilize Apiezon L grease to enhance the reliability and longevity of their electrical connections.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. Apiezon L Grease [ldsvacuumshopper.com]
• 5. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 6. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 7. static.mimaterials.com [static.mimaterials.com]
• 8. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 9. sisweb.com [sisweb.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. ajvs.com [ajvs.com]
• 12. tedpella.com [tedpella.com]
• 13. electronics.stackexchange.com [electronics.stackexchange.com]

best practices for storing and handling apiezon l grease

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed best practices for the storage and handling of Apiezon L grease, a high-purity, silicone and halogen-free hydrocarbon grease. It is intended to ensure the integrity of experiments and the safety of laboratory personnel.

Introduction to Apiezon L Grease

Apiezon L grease is renowned for its extremely low vapor pressure, making it an ideal choice for ultra-high vacuum applications.[1][2][3] Its silicone-free composition prevents issues like "creep" and "carry over," which can contaminate samples and interfere with sensitive analytical techniques such as mass spectrometry and infrared spectroscopy.[1][2] Furthermore, its powerful "gettering" action allows it to absorb greasy and chemical impurities from metal and glass surfaces.[1][4] Apiezon L grease also exhibits good radiation resistance.[2][4]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Apiezon L grease to facilitate comparison and selection.

Table 1: Physical and Thermal Properties

Property	Value	Reference
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[1][2][5]
Typical Working Temperature Range	10 to 30°C (50 to 86°F)	[1][3][6]
Melting Point	42 to 52°C	[7]
Thermal Conductivity @ 20°C	0.194 W/m°C	[6]
Coefficient of Expansion per °C (20-30°C)	0.00076	[6]

Table 2: Electrical Properties

Property	Value	Reference
Volume Resistivity	1.2 x 10¹⁶ Ω cm	[6]
Permittivity	2.3	[6]
Electrical Strength	730 V/mil	[6]

Table 3: Safety and Storage

Property	Value	Reference
Shelf Life (unopened)	10 years from date of manufacture	[1][4][8][9]
Recommended Storage Temperature	Ambient (10 to 30°C)	[1][4][8][9]
Acute Oral Toxicity (LD50, Rat)	>2000 mg/kg	[7][10]
Acute Dermal Toxicity (LD50, Rat)	>2000 mg/kg	[7][10]

Experimental Protocols

• Surface Preparation: Ensure both male and female ground glass joints are clean and dry. Remove any old grease or contaminants using an appropriate solvent (see Section 4).

• Grease Application: Apply a thin, even band of Apiezon L grease around the upper part of the male joint. Avoid applying grease to the very tip to prevent it from being pushed into the system.

• Joint Assembly: Insert the male joint into the female joint and rotate them together to spread the grease evenly, creating a continuous, transparent seal. If the seal appears cloudy or contains streaks, too much grease has been applied.

• Inspection: The final seal should be clear and free of bubbles or gaps.

• Initial Removal: Wipe off the excess grease with a clean, lint-free cloth.[1][4][11]

• Solvent Cleaning: To remove any remaining residue, use an aromatic hydrocarbon solvent such as toluene (B28343) or xylene.[1][4][11] For a more environmentally friendly option, limonene (B3431351) can be used.[1][4][11]

• Final Rinse: After solvent cleaning, a final wash with warm soapy water can be performed if necessary.[1][4][8]

• Drying: Thoroughly dry the cleaned components before re-greasing or storing.

Note: Apiezon L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone, MEK), so these should not be used for cleaning.[1][4][11]

Storage and Handling Best Practices

• Storage Conditions: Store Apiezon L grease in its original, unopened packaging in a dry, cool, and well-ventilated area at ambient temperatures (10 to 30°C).[1][10] Keep containers tightly closed to prevent contamination.[10]

• Shelf Life: The shelf life of unopened Apiezon L grease is ten years from the date of manufacture.[1][4][8][9] Once opened, the shelf life can be extended by minimizing exposure to air and volatiles; recap the tube immediately after use.[2]

• Handling Precautions: While Apiezon L grease is not classified as hazardous, it is good laboratory practice to wear gloves to avoid prolonged skin contact, which may cause dryness or irritation.[7][12] Spilled grease can present a slip hazard.[7][12]

Mandatory Visualizations

Caption: A workflow diagram for the correct application of Apiezon L grease.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. Apiezon ® 润滑脂 L, temperature 10-30 °C (50-86 °F) | Sigma-Aldrich [sigmaaldrich.com]
• 6. proscitech.com.au [proscitech.com.au]
• 7. sisweb.com [sisweb.com]
• 8. apiezon.com [apiezon.com]
• 9. apiezon.com [apiezon.com]
• 10. apiezon.com [apiezon.com]
• 11. apiezon.com [apiezon.com]
• 12. idealvac.com [idealvac.com]

Apiezon L Grease in Radiation Environments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apiezon L is a silicone and halogen-free hydrocarbon grease renowned for its exceptional performance in ultra-high vacuum applications.[1][2][3] Its unique formulation provides excellent lubrication, low vapor pressure, and inherent resistance to radiation, making it a critical component in a variety of sensitive scientific and industrial processes conducted in radiation environments.[1][2][4][5][6] This document provides detailed application notes and experimental protocols for the utilization of Apiezon L grease in environments where exposure to ionizing radiation is a concern.

Application Notes

Key Properties and Advantages

Apiezon L grease is distinguished by a combination of properties that make it highly suitable for use in radiation environments:

• Radiation Resistance: As a halogen-free product, Apiezon L grease possesses built-in resistance to irradiation.[1][2][5] It can withstand radiation levels of approximately 1 MGy from 4 MeV electrons with only a minor increase in stiffness, outperforming silicone, ester, or halogenated paraffin-based greases which tend to decompose at significantly lower radiation levels (around 0.1 MGy).[2][4][5]

• Ultra-High Vacuum Compatibility: Apiezon L exhibits an extremely low vapor pressure of 7 x 10⁻¹¹ Torr at 20°C, making it ideal for ultra-high vacuum systems where outgassing must be minimized.[1][5]

• Excellent Lubrication: It is specially formulated to provide long-lasting lubrication while maintaining an effective seal, crucial for the smooth operation of high-performance vacuum pumps and other mechanical components.[1][5][7]

• Silicone-Free: The absence of silicone prevents issues like 'creep' and 'carry over', which can contaminate samples and interfere with analytical techniques such as mass spectrometry and infrared spectroscopy.[1][4] This property is also vital in processes like industrial painting or metal deposition where silicone contamination can inhibit adhesion.[1]

• 'Gettering' Action: The complex branched and unsaturated hydrocarbon structure of Apiezon L grease gives it a high molecular weight and strong absorption properties.[4][8] This "gettering" action allows it to absorb harmful greasy and chemical impurities from metal and glass surfaces.[1][5]

• Ease of Removal: Apiezon L is soluble in hydrocarbon solvents, making it easy to clean and remove from surfaces when no longer needed.[1][5]

Limitations and Considerations

While Apiezon L grease offers robust performance, users should be aware of the following limitations:

• Gas Evolution at High Irradiation Levels: At very high radiation doses, Apiezon L can evolve small quantities of gases, primarily methane (B114726) and ethylene.[5][9][10] This can lead to a loss of its very low vapor pressure characteristics.[5][9][10]

• Increased Stiffness: While lubrication properties are maintained, the grease will experience a gradual increase in stiffness with increasing radiation exposure.[5][9]

• Temperature Range: Apiezon L is designed for use at ambient temperatures, typically between 10 to 30°C.[1][2] For applications requiring performance at higher temperatures, other grades like Apiezon H may be more suitable.[1]

Common Applications in Radiation Environments

Apiezon L grease is widely used in a variety of applications where radiation exposure is a factor:

• Nuclear Energy and Particle Accelerators: Lubrication of mechanical components in and around particle accelerators and nuclear reactors where radiation tolerance is essential.[9][11]

• Aerospace and Space Applications: Used by organizations such as NASA and the European Space Agency for lubricating components in spacecraft and satellites that are exposed to cosmic radiation.[1][2][3][5]

• Scientific Instrumentation: Lubrication of moving parts in electron microscopes and other analytical instruments where both high vacuum and radiation resistance are required.[12]

• Sealing and Lubrication of Vacuum Systems: General-purpose sealing and lubrication of joints and components in vacuum systems that may be subjected to irradiation.[2]

Quantitative Data

The following tables summarize the key quantitative properties of Apiezon L grease, including its performance in radiation environments.

Property	Value	Reference
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[1][2][5]
Typical Working Temperature Range	10 to 30°C	[1][2]
Radiation Resistance	Satisfactory lubrication after ~1 MGy (4 MeV electrons)	[4][5][9]
Outgassing (ASTM E595)	<1% TML, <0.1% CVCM	[12]
Relative Density @ 20°C	0.896	[12]
Thermal Conductivity @ 20°C	0.194 W/m°C	[12]
Volume Resistivity	1.2 x 10¹⁶ Ω cm	[12]

Radiation Effects on Apiezon L Grease	Observation	Reference
Change in Consistency	Small increase in stiffness/viscosity after ~1 MGy	[4][5][9]
Gas Evolution (at high irradiation)	Evolution of methane and ethylene	[5][9][10]
Lubricity	Markedly better lubricant at high irradiation levels than silicones, esters, and halogenated products	[4][9]

Experimental Protocols

The following are detailed protocols for evaluating the performance of Apiezon L grease in a radiation environment.

Protocol 1: Irradiation of Apiezon L Grease Samples

Objective: To expose samples of Apiezon L grease to a controlled dose of ionizing radiation.

Materials:

• Apiezon L grease

• Sample containers (e.g., shallow, open glass or aluminum dishes)

• Irradiation facility (e.g., Gamma irradiator with a known dose rate, or an electron beam accelerator)

• Dosimeters to measure the absorbed dose

Procedure:

• Prepare the grease samples by placing a thin, uniform layer (e.g., 1-2 mm thick) into the sample containers.

• Place the dosimeters adjacent to the samples to accurately measure the absorbed dose.

• Position the samples within the irradiation facility at a location with a calibrated and uniform radiation field.

• Expose the samples to the desired total absorbed dose (e.g., up to 1 MGy). The duration of exposure will depend on the dose rate of the facility.

• After irradiation, carefully remove the samples and dosimeters from the facility.

• Record the total absorbed dose as measured by the dosimeters.

• Allow the samples to rest in a controlled environment (e.g., 25°C) for a specified period before conducting post-irradiation analysis to allow for any short-lived radical species to decay.

Workflow for the irradiation of Apiezon L grease samples.

Protocol 2: Post-Irradiation Consistency Measurement (Adapted from ASTM D217)

Objective: To quantify the change in consistency (stiffness) of Apiezon L grease after irradiation using the cone penetration method.

Materials:

• Irradiated and non-irradiated (control) Apiezon L grease samples

• Penetrometer with a standard cone and grease worker

• Constant temperature bath (25°C)

Procedure:

• Bring both the irradiated and control grease samples to a constant temperature of 25°C in the temperature bath.

• For "unworked" penetration, fill the grease worker cup with the sample, ensuring no air pockets are trapped.

• Level the surface of the grease and place the cup on the penetrometer table.

• Adjust the penetrometer so that the tip of the cone just touches the surface of the grease.

• Release the cone and allow it to fall freely into the grease for 5 seconds.

• Record the penetration depth in tenths of a millimeter.

• Repeat steps 2-6 for a total of three measurements for each sample and calculate the average.

• Compare the average penetration values of the irradiated and control samples to determine the change in consistency. A lower penetration value indicates increased stiffness.

Workflow for post-irradiation consistency testing.

Protocol 3: Outgassing Characteristics (ASTM E595)

Objective: To determine the outgassing properties of Apiezon L grease in a vacuum environment.

Materials:

• Apiezon L grease

• ASTM E595 standard test apparatus (vacuum chamber, heated sample holder, cooled collector plate)

• Analytical balance

Procedure:

• Condition the grease sample at 23°C and 50% relative humidity for 24 hours.

• Accurately weigh the conditioned sample.

• Place the sample in the heated holder within the vacuum chamber.

• Evacuate the chamber to a pressure of at least 5 x 10⁻⁵ torr.

• Heat the sample to 125°C and maintain this temperature for 24 hours. During this time, a collector plate is maintained at 25°C to condense any outgassed volatile materials.

• After 24 hours, cool the system and return the chamber to atmospheric pressure with a dry, inert gas.

• Reweigh the sample and the collector plate.

• Calculate the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM) as percentages of the initial sample mass.

Workflow for ASTM E595 outgassing testing.

References

• 1. ASTM D445 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. store.astm.org [store.astm.org]
• 3. shxf17.com [shxf17.com]
• 4. ppapco.ir [ppapco.ir]
• 5. ASTM D2596 - Measurement of Extreme Pressure Properties of Lubricating Grease - Rtec Instruments [rtec-instruments.com]
• 6. store.astm.org [store.astm.org]
• 7. store.astm.org [store.astm.org]
• 8. store.astm.org [store.astm.org]
• 9. nazhco.com [nazhco.com]
• 10. petrolube.com [petrolube.com]
• 11. American Society for Testing and Materials Standard ASTM D445 Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids - AG - Australian Business Licence and Information Service [ablis.business.gov.au]
• 12. img.waimaoniu.net [img.waimaoniu.net]

Technical Notes & Optimization

Technical Support Center: Apiezon® L Grease for High Vacuum Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using Apiezon® L grease to address vacuum leaks in their experimental setups.

Troubleshooting Guide: Addressing Vacuum Leaks

Issue: My high vacuum system is failing to reach the desired pressure.

This is a common indication of a vacuum leak. Follow this guide to identify and resolve the issue.

Step 1: Initial System Check

• Symptom: The vacuum pump is running continuously, but the system pressure remains high or drops very slowly.

• Action:

  • Ensure all clamps and fittings are secure.

  • Visually inspect all glassware and components for obvious cracks or damage.

  • Verify that all valves are in the correct positions.

Step 2: Locating the Leak

If the initial check does not resolve the issue, a more systematic leak detection process is required.

• Method 1: The Solvent Method (for larger leaks)

  • Procedure: While the system is under vacuum, carefully apply a small amount of a volatile solvent (e.g., acetone (B3395972) or isopropanol) to suspected leak points such as joints, seals, or feedthroughs.

  • Indication: A sudden fluctuation or increase in pressure on the vacuum gauge indicates the location of the leak as the solvent is drawn into the system.

• Method 2: Helium Mass Spectrometry (for small to very small leaks)

  • Procedure: This is the most sensitive method. It involves connecting a helium leak detector to the vacuum system and spraying a fine jet of helium gas over suspected leak areas.

  • Indication: The mass spectrometer will detect the presence of helium atoms entering the system through the leak, providing a precise location.

Step 3: Applying Apiezon® L Grease for a Temporary Seal

Once the leak has been located, Apiezon® L grease can be used as a temporary but effective seal.

• When to Use Apiezon® L Grease: It is ideal for sealing ground glass joints, O-rings, and small cracks in glassware at ambient temperatures (10-30°C).[1][2] It is not recommended for applications where temperatures will exceed 30°C.

• Procedure:

  • Safety First: Wear clean, lint-free gloves to prevent contamination of the surfaces.

  • Surface Preparation: Ensure the surfaces to be sealed are meticulously clean and dry. Remove any old grease, dirt, or debris using a suitable solvent.[3]

  • Application: Apply a very thin, uniform film of Apiezon® L grease to one of the mating surfaces. The goal is to achieve a translucent "sheen," not a thick, opaque layer.[3] Using too much grease can trap air and become a source of virtual leaks.[3][4]

  • Assembly: Join the components and gently rotate them to spread the grease evenly, creating a continuous seal. Excess grease should be pushed outwards, away from the vacuum side of the system.[3]

  • Cleanup: Wipe away any excess grease from the exterior of the joint.

Step 4: Verifying the Repair

• Action: Evacuate the system and monitor the pressure. If the system now reaches and holds the desired vacuum level, the leak has been successfully sealed.

• Follow-up: For a permanent solution, especially for cracks in glassware or damaged components, replacement of the faulty part is recommended. Using grease to seal cracks is a temporary measure.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Apiezon® L grease?

A1: Apiezon® L is a silicone and halogen-free hydrocarbon grease with an extremely low vapor pressure, making it suitable for ultra-high vacuum applications.[1][5][6] It provides excellent lubrication and has a powerful "gettering" action, meaning it absorbs chemical impurities on metal and glass surfaces.[1][5][6]

Q2: Can I use Apiezon® L grease at high temperatures?

A2: No, Apiezon® L grease is designed for use at ambient temperatures, typically between 10 and 30°C.[1] For higher temperature applications, other products like Apiezon® H grease are more suitable.[1]

Q3: Is Apiezon® L grease a permanent solution for a vacuum leak?

A3: While highly effective for sealing joints and O-rings, using grease to fix a crack should be considered a temporary solution.[7][8][9] For long-term reliability, the damaged component should be repaired or replaced.

Q4: How do I clean off Apiezon® L grease?

A4: Excess grease can be wiped away with a clean, lint-free cloth. Residues can be removed with hydrocarbon solvents such as toluene (B28343) or xylene.[10]

Q5: What materials are incompatible with Apiezon® L grease?

A5: Due to its hydrocarbon base, Apiezon® L grease is not compatible with EPDM, EPR, butyl rubber, and PVC seals.[10][11] It is compatible with a wide range of other materials, including Viton, silicone, and nitrile.[1][11]

Data Presentation

Table 1: Properties of Apiezon® L Grease

Property	Value
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr
Typical Working Temperature Range	10 to 30°C
Base Type	Hydrocarbon
Silicone & Halogen Free	Yes
Chemical Compatibility	Good with most materials except EPDM, EPR, Butyl rubber, and PVC

Experimental Protocols

Protocol 1: Helium Mass Spectrometer Leak Detection

• Objective: To precisely locate small leaks in a high vacuum system.

• Materials: High vacuum system, helium mass spectrometer leak detector, helium gas cylinder with a fine-nozzle regulator.

• Methodology:

  • Connect the helium mass spectrometer to a suitable port on the vacuum system.

  • Evacuate the system to the base pressure of the leak detector.

  • Calibrate the leak detector according to the manufacturer's instructions.

  • Starting from the highest point of the vacuum system, slowly and methodically spray a small amount of helium gas around all potential leak points (e.g., flanges, welds, feedthroughs, glass joints).

  • Monitor the leak detector's output. A sharp increase in the helium signal indicates the location of a leak.

  • Once a leak is identified, mark its location for repair.

  • Allow the system to pump out the excess helium before proceeding to test other areas.

Mandatory Visualization

Caption: Troubleshooting workflow for identifying and temporarily fixing vacuum leaks.

References

• 1. apiezon.com [apiezon.com]
• 2. agarscientific.com [agarscientific.com]
• 3. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 4. highvacdepot.com [highvacdepot.com]
• 5. Best Practices for Sealing & Lubricating Vacuum Systems with LVM Low-Vacuum Grease [drpsilicone.com]
• 6. nanovactech.com [nanovactech.com]
• 7. thelandautorepair.com [thelandautorepair.com]
• 8. thelandautorepair.com [thelandautorepair.com]
• 9. youtube.com [youtube.com]
• 10. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 11. apiezon.com [apiezon.com]

Apiezon L Grease Contamination Prevention: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing, troubleshooting, and mitigating contamination from Apiezon L grease in laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and why is it used?

Apiezon L is a silicone-free, hydrocarbon-based ultra-high vacuum grease. It is favored in sensitive experimental setups for its extremely low vapor pressure, excellent lubrication properties, and resistance to "creep" or "carry over," which are common issues with silicone-based greases that can lead to sample contamination.[1][2][3][4] Its chemical inertness and high purity make it suitable for a wide range of applications, including mass spectrometry, infrared spectroscopy, and in high-vacuum systems.[1][2][3][4][5]

Q2: What are the primary sources of contamination from Apiezon L grease?

The main pathways for contamination are:

• Direct Transfer: Applying an excessive amount of grease to glassware joints, which can then come into contact with the sample or solvent.

• Leaching: Solvents, especially at elevated temperatures, can dissolve the grease, introducing it into the reaction or sample.

• Outgassing: Although Apiezon L has a very low vapor pressure, at elevated temperatures or under ultra-high vacuum, it can release volatile hydrocarbon components.[2]

Q3: How can Apiezon L grease contamination affect my experimental results?

Contamination can manifest in various ways depending on the analytical technique:

• Mass Spectrometry: Hydrocarbon contaminants from the grease can appear as a series of peaks, often with a repeating mass unit, which can obscure the signals of interest and complicate spectral interpretation.

• NMR Spectroscopy: Grease contamination typically appears as broad, rolling humps in the baseline of the NMR spectrum, particularly in the aliphatic region (around 0.8-1.5 ppm), making it difficult to accurately integrate and interpret the signals of your compound.

• Chromatography: Contamination can lead to ghost peaks, baseline instability, and fouling of columns and detectors.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Problem	Potential Cause	Recommended Solution
Unidentified peaks in mass spectrum.	Contamination from Apiezon L grease.	1. Review grease application technique to ensure minimal usage.2. Clean all glassware thoroughly using the recommended cleaning protocol.3. Run a blank to confirm the source of contamination.
Broad baseline hump in NMR spectrum.	Apiezon L grease contamination.	1. Repurify the sample, for instance by passing it through a small silica (B1680970) plug.2. Ensure all glassware used for sample preparation and the NMR tube are scrupulously clean.3. Use a fresh, unopened container of deuterated solvent.
Difficulty achieving high vacuum.	- Improperly applied grease creating a leak.- Too much grease trapping air.	1. Disassemble, clean, and re-grease the joint following the correct application protocol.2. Visually inspect the joint for a clear, uniform seal.
"Frozen" or stuck ground glass joints.	Insufficient or old, hardened grease.	1. Gently warm the joint with a heat gun (use with extreme caution).2. If warming fails, specialized joint separators may be necessary.3. Always clean and re-grease joints before storage.

Experimental Protocols

Protocol for Applying Apiezon L Grease to a Ground Glass Joint

Objective: To create a vacuum-tight seal on a ground glass joint with minimal risk of contamination.

Materials:

• Apiezon L grease

• Lint-free cloth or swab

• Clean gloves

• Glassware with ground glass joint

Procedure:

• Preparation: Ensure both the male and female components of the ground glass joint are clean and dry. Wear clean gloves to prevent transferring oils from your hands to the glass surfaces.[6]

• Grease Application: Apply a very small amount of Apiezon L grease to a lint-free swab or your gloved fingertip.[6]

• Create a Thin Band: Apply a thin, even band of grease around the upper part of the male joint. Avoid applying grease to the very bottom of the joint to prevent it from being pushed into the apparatus.[7][8]

• Assemble the Joint: Insert the male joint into the female joint and gently rotate them together.[6][8]

• Inspect the Seal: A properly greased joint will appear transparent and uniform, without any streaks or gaps.[7] If there are streaks, continue to rotate the joint until a clear seal is formed. If excess grease is squeezed out, wipe it away with a clean, lint-free cloth.

Protocol for Cleaning Apiezon L Grease from Glassware

Objective: To completely remove Apiezon L grease and any potential contaminants from laboratory glassware.

Materials:

• Aromatic hydrocarbon solvent (e.g., toluene, xylene) or an environmentally friendly alternative like limonene.[4][5]

• Warm, soapy water

• Lint-free cloths

• Appropriate personal protective equipment (PPE) for solvent handling

Procedure:

• Initial Wipe-Down: Use a clean, lint-free cloth to wipe off as much of the excess grease as possible.[4]

• Solvent Wash: Rinse the affected area with a suitable hydrocarbon solvent. Toluene and xylene are effective but should be used in a well-ventilated fume hood with appropriate PPE. Limonene is a safer alternative.[4][5] Note: Alcohols (ethanol, isopropanol) and ketones (acetone) are not effective for removing Apiezon L grease.[5]

• Soapy Water Wash: Wash the glassware with warm, soapy water to remove any residual solvent and grease.[4][5]

• Rinse and Dry: Thoroughly rinse the glassware with deionized water and allow it to dry completely before use.

Quantitative Data Summary

Property	Value	Implication for Contamination
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	Extremely low, minimizing outgassing and vapor-phase contamination at ambient temperatures.[2][9]
Outgassing (ASTM E595)	<1.0% Total Mass Loss (TML)<0.1% Collected Volatile Condensable Materials (CVCM)	Low outgassing even under vacuum, but some volatile components are present.[9]
Solubility in Ethanol @ 20°C	0.003%	Low solubility in polar solvents, but can be leached into non-polar organic solvents.[9]
Working Temperature Range	10 to 30°C	Use outside this range can increase the risk of outgassing and changes in viscosity, potentially leading to contamination.[2]

Visual Guides

Logical Workflow for Troubleshooting Contamination

Caption: A flowchart outlining the steps to identify and resolve Apiezon L grease contamination.

Decision Pathway for Using Apiezon L Grease

Caption: A decision tree to help determine if Apiezon L grease is appropriate for an experiment.

References

• 1. agarscientific.com [agarscientific.com]
• 2. apiezon.com [apiezon.com]
• 3. tedpella.com [tedpella.com]
• 4. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 5. static.mimaterials.com [static.mimaterials.com]
• 6. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chemistry Teaching Labs - Applying grease [chemtl.york.ac.uk]
• 9. proscitech.com.au [proscitech.com.au]

Apiezon L Grease Outgassing: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing issues with Apiezon L grease outgassing in their vacuum systems.

Troubleshooting Guide: Apiezon L Grease Outgassing

If you suspect Apiezon L grease is outgassing and compromising the vacuum level in your system, follow these steps to diagnose and resolve the issue.

1. Verify Operating Temperature:

• Question: Is the temperature of the greased joint or component exceeding the recommended range for Apiezon L?

• Action: Apiezon L is designed for use at ambient temperatures, typically between 10°C to 30°C (50°F to 86°F).[1][2][3] Operation above this range, even moderately, can lead to significant outgassing.[4] If the temperature is too high, the grease may soften and melt, increasing its vapor pressure.[5]

• Solution: If the temperature is elevated, consider replacing Apiezon L with a higher-temperature rated grease such as Apiezon H.[1][2][6]

2. Inspect for Contamination:

• Question: Has the Apiezon L grease been contaminated with solvents or other substances?

• Action: Apiezon L is soluble in hydrocarbon solvents.[7] Contamination can alter its vapor pressure and lead to outgassing.

• Solution: If contamination is suspected, the grease should be removed and the components cleaned. Apiezon greases can be cleaned using hydrocarbon solvents like toluene (B28343) or xylene.[8]

3. Evaluate Application Technique:

• Question: Was an excessive amount of grease applied?

• Action: Applying too much grease increases the surface area exposed to the vacuum, which can lead to higher overall outgassing.

• Solution: Use a minimal amount of grease to create a thin, uniform layer that is just sufficient to create a seal.

4. Check for System Leaks:

• Question: Is it possible the observed pressure increase is due to a leak rather than outgassing?

• Action: Perform a leak check on your vacuum system to rule out any physical leaks.

• Solution: If a leak is detected, it must be repaired. If no leaks are found, the issue is more likely related to outgassing from a material within the system, such as the grease.

Frequently Asked Questions (FAQs)

What is the expected vapor pressure of Apiezon L grease?

Apiezon L grease has a very low vapor pressure, typically cited as 7 x 10⁻¹¹ Torr at 20°C.[1][2][3][5][7][9][10][11] Some sources may also state it as 2 x 10⁻¹¹ Torr at 20°C.[4][12][13]

What is the recommended operating temperature for Apiezon L grease?

The recommended working temperature range for Apiezon L is 10°C to 30°C (50°F to 86°F).[1][2][3][5][9][11] It is not recommended for use at temperatures exceeding 30°C.[4][12]

What are the signs of Apiezon L grease outgassing?

The primary sign of outgassing is a higher-than-expected base pressure in your vacuum system that cannot be attributed to leaks. You may also observe a gradual increase in pressure over time after the initial pump-down. In severe cases, you might detect hydrocarbon contamination on surfaces within your system.

Are there alternatives to Apiezon L for higher temperature applications?

Yes, for applications requiring operation at higher temperatures, several alternatives are available. Apiezon offers other grease formulations such as Apiezon H, which can be used from -10°C to 240°C.[6] Other manufacturers also produce high-temperature vacuum greases.

How can I clean and remove Apiezon L grease?

Apiezon L grease can be wiped off with a clean, lint-free cloth.[8] Any remaining residue can be removed by washing with hydrocarbon solvents such as toluene or xylene.[8] It is not soluble in alcohols or ketones.[8]

Data Presentation: Comparison of Apiezon Greases

For easy comparison, the following table summarizes the key properties of Apiezon L and some of its alternatives from the Apiezon family.

Property	Apiezon L	Apiezon M	Apiezon H	Apiezon N	Apiezon T
Vapor Pressure at 20°C (Torr)	7 x 10⁻¹¹[1][2][3][5][7][9][10][11]	1.7 x 10⁻⁹[11]	1.7 x 10⁻⁹[11]	6 x 10⁻¹⁰[11]	4.6 x 10⁻⁹[11]
Working Temperature Range (°C)	10 to 30[1][2][3][5][9][11]	10 to 30[11]	-10 to 240[6]	-269 to 30[6][11]	up to 120[13]
Melting Point (°C)	47[5][11]	44[11]	Does not melt[11]	43[11]	125[11]
Primary Use	Ultra-high vacuum at ambient temperatures[1][2]	General purpose high vacuum[11]	High-temperature applications[6]	Cryogenic applications[6][11]	Medium temperature and stopcocks[13]

Experimental Protocols

Protocol for Measuring Outgassing Rate of a Vacuum Grease

This protocol outlines a general method for determining the outgassing rate of a vacuum grease using a residual gas analyzer (RGA) in a high-vacuum system.

1. Materials:

• High-vacuum chamber with a pumping system capable of reaching at least 10⁻⁸ Torr.
• Residual Gas Analyzer (RGA).
• Sample holder (e.g., a small stainless steel plate).
• The vacuum grease to be tested.
• Control sample (a clean, empty sample holder).
• Solvents for cleaning (e.g., isopropanol, acetone).

2. Procedure:

• System Preparation:
• Thoroughly clean the vacuum chamber and the sample holder to remove any contaminants.
• Bake out the vacuum system to achieve a low base pressure.
• Background Measurement:
• With the clean, empty sample holder in the chamber, pump the system down to its base pressure.
• Record a baseline RGA scan to identify the residual gases and their partial pressures.
• Sample Preparation:
• Apply a known, small amount of the vacuum grease to the sample holder, spreading it thinly and evenly.
• Outgassing Measurement:
• Introduce the sample holder with the grease into the vacuum chamber.
• Pump the system down to a stable pressure.
• Record RGA scans at regular intervals to monitor the evolution of gases from the grease. Pay close attention to the partial pressures of hydrocarbons.
• Data Analysis:
• Compare the RGA scans with the grease sample to the baseline scans.
• Identify the gas species being outgassed from the grease and quantify their partial pressures.
• The outgassing rate can be calculated based on the pressure rise over time and the known volume of the chamber.

Visualizations

Caption: Troubleshooting workflow for Apiezon L grease outgassing.

Caption: Comparison of key properties for different Apiezon greases.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. ajvs.com [ajvs.com]
• 3. Buy Apiezon L Ultra High Vacuum Grease, 50g [shop.apiezon.com]
• 4. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 5. emsdiasum.com [emsdiasum.com]
• 6. Kurt J. Lesker Company | Hydrocarbon (Apiezon) | Enabling Technology for a Better World [lesker.com]
• 7. apiezon.com [apiezon.com]
• 8. static.mimaterials.com [static.mimaterials.com]
• 9. proscitech.com.au [proscitech.com.au]
• 10. Apiezon® grease L, temperature 10-30 °C (50-86 °F) | Sigma-Aldrich [sigmaaldrich.com]
• 11. thomassci.com [thomassci.com]
• 12. digivac.com [digivac.com]
• 13. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]

Apiezon L Grease: Technical Support Center for Plastic Compatibility

Welcome to the Technical Support Center for Apiezon L grease, designed for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential compatibility issues with various plastics encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and why is its compatibility with plastics a concern?

Apiezon L is a hydrocarbon-based, silicone-free ultra-high vacuum grease known for its excellent lubrication and low vapor pressure.[1][2] Its hydrocarbon nature is the primary reason for potential compatibility issues with certain plastics.[1] Incompatibility can manifest as swelling, softening, crazing (the formation of micro-cracks), or even dissolution of the plastic material, which can compromise the integrity of your experimental setup.[3]

Q2: Which plastics and elastomers are officially listed as compatible with Apiezon L grease?

Apiezon L grease is certified by the manufacturer as compatible with a range of materials. These include:

• Viton™

• Silicone

• Nitrile (with >30% nitrile content)

• Nylon

• Polyurethane

• Polyethylene

• Polypropylene[1][4]

Q3: Which materials are known to be incompatible with Apiezon L grease?

Due to its hydrocarbon base, Apiezon L grease is not compatible with the following materials:

• Ethylene Propylene Diene Monomer (EPDM) rubber

• Ethylene Propylene Rubber (EPR)

• Butyl rubber

• Polyvinyl Chloride (PVC) seals[1]

Q4: What is the general chemical resistance of common engineering plastics to hydrocarbon greases like Apiezon L?

• Polycarbonate (PC): Generally considered to have good resistance to pure petroleum-based oils and greases. However, additives in lubricants can cause issues, and stress cracking can occur, especially at elevated temperatures.[3]

• Acrylic (Polymethyl Methacrylate - PMMA): Has limited resistance to hydrocarbons. Prolonged contact can lead to swelling, crazing, and a reduction in mechanical properties.

• Acetal (Polyoxymethylene - POM): Exhibits excellent resistance to many solvents, including hydrocarbons like those found in oils and greases.

• Polysulfone (PSU): Known for its good chemical resistance to a wide range of chemicals, including aliphatic and aromatic hydrocarbons.

• PEEK (Polyether Ether Ketone): Offers excellent chemical resistance to a broad spectrum of chemicals, including hydrocarbons, even at elevated temperatures.

Q5: How can I test the compatibility of Apiezon L grease with a specific plastic for my application?

If you are using a plastic not on the manufacturer's compatibility list, or if your experimental conditions are demanding (e.g., high temperature, high stress), it is highly recommended to perform your own compatibility testing. A general procedure based on the principles of ASTM D543 is provided in the "Experimental Protocols" section of this guide.[5]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Swelling or softening of a plastic component in contact with Apiezon L grease.	Chemical incompatibility between the hydrocarbon grease and the plastic polymer.	Immediately discontinue use of Apiezon L grease with that plastic. Consult the compatibility table and select a known compatible material for your component.
Cracking or crazing of a plastic part after application of Apiezon L grease.	Stress-induced chemical attack. The hydrocarbon grease may be accelerating stress cracking in the plastic.	This is a sign of severe incompatibility. Replace the plastic part with one made from a resistant material like PEEK or a compatible elastomer.
Leak in a vacuum system at a plastic-sealed joint lubricated with Apiezon L.	The grease may have caused the plastic seal to swell or degrade, compromising the vacuum.	Disassemble the joint, clean all components thoroughly to remove the grease, and replace the plastic seal with a compatible one (e.g., Viton™).
Discoloration of a transparent plastic component.	Chemical interaction between the grease and the plastic.	While this may be a purely cosmetic issue, it indicates some level of chemical interaction. Monitor the component for any changes in mechanical properties. For sensitive optical applications, switch to a more inert material.

Data Presentation: Apiezon L Grease Compatibility Summary

The following table summarizes the known and expected compatibility of Apiezon L grease with various plastics and elastomers.

Material	Compatibility	Potential Issues if Incompatible
Elastomers
Viton™	Compatible	-
Silicone	Compatible	-
Nitrile (>30%)	Compatible	-
EPDM	Incompatible	Swelling, degradation
EPR	Incompatible	Swelling, degradation
Butyl Rubber	Incompatible	Swelling, degradation
Plastics
Polyethylene	Compatible	-
Polypropylene	Compatible	-
Nylon	Compatible	-
Polyurethane	Compatible	-
PVC	Incompatible	Swelling, softening
Polycarbonate	Likely Compatible (Testing Recommended)	Stress cracking under load
Acrylic (PMMA)	Caution Advised (Testing Recommended)	Crazing, swelling
Acetal (POM)	Likely Compatible	-
Polysulfone (PSU)	Likely Compatible	-
PEEK	Excellent Compatibility Expected	-

Experimental Protocols

Methodology for Plastic Compatibility Testing (Based on ASTM D543)

This protocol provides a framework for evaluating the compatibility of Apiezon L grease with a specific plastic.

1. Specimen Preparation:

• Cut at least three test specimens from the plastic material . Standard shapes like tensile bars or simple coupons are recommended.
• Carefully measure and record the initial weight and dimensions (length, width, thickness) of each specimen.

2. Grease Application:

• Liberally coat the entire surface of each test specimen with Apiezon L grease.

3. Exposure:

• Place the greased specimens in a controlled environment that simulates the experimental conditions (e.g., temperature, vacuum level).
• Include a set of uncoated control specimens in the same environment to account for any changes due to environmental factors alone.
• The duration of the exposure should be representative of the typical length of your experiments. A 72-hour period is often a good starting point.

4. Post-Exposure Analysis:

• After the exposure period, carefully clean the grease from the surface of the specimens using a suitable solvent (e.g., hexane (B92381) or toluene).
• Allow the specimens to fully dry.
• Re-measure and record the weight and dimensions of each specimen.
• Visually inspect the specimens for any signs of swelling, discoloration, cracking, crazing, or tackiness.
• If possible, perform mechanical testing (e.g., tensile strength, hardness) and compare the results to the control specimens.

5. Interpretation of Results:

• Weight Change (%): [(Final Weight - Initial Weight) / Initial Weight] * 100
• Dimensional Change (%): [(Final Dimension - Initial Dimension) / Initial Dimension] * 100
• Significant changes in weight, dimensions, or visual appearance, or a notable decrease in mechanical properties, indicate an incompatibility.

Mandatory Visualizations

Caption: Workflow for testing the compatibility of plastics with Apiezon L grease.

Caption: Decision-making process for selecting plastics compatible with Apiezon L grease.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. agarscientific.com [agarscientific.com]
• 3. support.newgatesimms.com [support.newgatesimms.com]
• 4. apiezon.com [apiezon.com]
• 5. Chemical Compatibility ASTM D543 [intertek.com]

Apiezon L Grease Technical Support Center: Troubleshooting Guides &amp; FAQs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Apiezon L grease to enhance vacuum performance. Below you will find detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols in a user-friendly question-and-answer format to address common issues encountered during experiments.

Troubleshooting Guide

Q1: My vacuum system is not reaching the expected pressure after applying Apiezon L grease. What should I do?

A1: An inability to reach the desired vacuum level is a common issue that can stem from several factors. Follow this troubleshooting workflow to identify and resolve the problem.

Troubleshooting Workflow for Suboptimal Vacuum Pressure

Caption: Troubleshooting workflow for diagnosing poor vacuum performance.

• Check for Leaks: Even minor leaks can significantly impact vacuum pressure.[1]

  • Action: Conduct a thorough leak test using a helium leak detector or a similar method. Pay close attention to areas where the grease was applied.

  • Solution: If a leak is found, re-apply the grease according to the recommended protocol. Replace any damaged O-rings or seals.

• Review Grease Application: The most common error is using an excessive amount of grease.

  • Action: Visually inspect the greased joints. The grease layer should be thin and transparent.

  • Solution: If too much grease was used, clean the joint and re-apply a minimal amount. For O-rings, a light sheen is sufficient.[2][3] For ground glass joints, apply two thin lines on opposite sides and twist to create a clear seal.[4]

• Investigate Outgassing: Apiezon L has a very low vapor pressure at its recommended operating temperature, but this can increase if the temperature is too high.[5]

  • Action: Verify that the operating temperature of your system is within the recommended range for Apiezon L grease (10 to 30°C).[5][6] Be aware that components near heat sources, like filament housings in electron microscopes, can exceed this temperature.[7]

  • Solution: If overheating is suspected, ensure proper cooling and consider using a higher-temperature grease like Apiezon H for those specific components.[7]

• Assess for Contamination: Apiezon L grease has a "gettering" action, meaning it can absorb impurities.[5][8][9] However, the grease itself can become a source of contamination if not handled properly.

  • Action: Check if the grease was exposed to volatile substances before or during application. An opened container of Apiezon L can absorb airborne vapors, which can compromise its vapor pressure characteristics.[5]

  • Solution: Use fresh grease from a clean container. If contamination of the system is suspected, clean all components thoroughly. Apiezon L can be removed by wiping with a soft, lint-free cloth, followed by washing with an aromatic hydrocarbon solvent like toluene (B28343) or xylene.[10]

• Evaluate Pump Performance: If the issue persists, the problem may lie with the vacuum pump itself.

  • Action: Refer to the manufacturer's guidelines for your vacuum pump to ensure it is operating correctly.

  • Solution: Address any pump-related issues as per the manufacturer's instructions.

Q2: I'm observing unexpected peaks in my mass spectrometry results after using Apiezon L grease. What could be the cause?

A2: While Apiezon L is ideal for mass spectrometry due to its low vapor pressure and resistance to "creep," contamination can still occur if not used correctly.

• Issue: Applying too much grease can lead to it migrating into the system and causing contamination.

• Solution: Use a minimal amount of grease. When lubricating O-rings or seals, a very thin, almost invisible layer is sufficient.

• Issue: The grease may have absorbed contaminants from the atmosphere or from unclean surfaces before application.

• Solution: Always use clean, fresh grease. Ensure all surfaces and O-rings are thoroughly cleaned before applying the grease.

Frequently Asked Questions (FAQs)

Q3: What is the proper way to apply Apiezon L grease to an O-ring?

A3: Apiezon greases can enhance the sealing performance of O-rings and make them easier to install and remove.[2]

• Ensure the O-ring is clean and free of any debris.

• With a gloved hand, apply a small amount of Apiezon L grease between two fingers.

• Wipe away any excess grease, leaving a very light smear that appears as a sheen on the O-ring.[2][3]

• Install the O-ring in its groove.

Q4: How do I apply Apiezon L grease to a ground glass joint?

A4: Proper application is key to achieving a good seal without using excess grease.

• Apply two thin lines of grease down opposite sides of the cone (the male part of the joint).[4]

• Insert the cone fully into the socket (the female part).[4]

• Firmly twist the cone back and forth in the socket until the grease spreads to form a clear, uniform seal with no streaks.[4]

Q5: What materials are compatible with Apiezon L grease?

A5: Apiezon L is compatible with a wide range of O-ring materials, including Viton, silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[2] Due to its hydrocarbon base, it is not compatible with EPDM, EPR, butyl rubber, and PVC seals.[2]

Q6: How should I clean and remove Apiezon L grease?

A6: Apiezon L grease can be easily removed.

• Wipe off any excess grease with a soft, clean, lint-free cloth.

• Residues can be washed away with an aromatic hydrocarbon solvent such as toluene or xylene.[10] For a more environmentally friendly option, limonene (B3431351) can be used.[10]

• Do not use alcohols (like ethanol (B145695) or IPA) or ketones (like acetone) for cleaning, as Apiezon L is not soluble in them.[10]

Q7: What is the shelf life of Apiezon L grease?

A7: The shelf life of an unopened container of Apiezon L grease is ten years from the date of manufacture.[8] Once opened, the complex chemical structure that gives the grease its "gettering" properties can also cause it to absorb airborne vapors.[5] To maximize its lifespan, always recap the tube immediately after use and store it away from volatile substances.[5]

Data Presentation

Table 1: Quantitative Data for Apiezon L Grease

Property	Value	Temperature (°C)
Vapor Pressure	7 x 10⁻¹¹ Torr	20
Thermal Conductivity	0.194 W/m°C	20
Viscosity of Molten Grease	766 cSt	50
62.3 cSt	100
Outgassing Characteristics (ASTM E 595)	<1% TML, <0.1% CVCM
Typical Working Temperature Range	10 to 30 °C
Relative Density	0.896	20
Lubricity 4 Ball Test (ASTM D 2596)	150 kg

[6]

Experimental Protocols

Protocol 1: Sealing a Ground Glass Joint for High Vacuum

This protocol outlines the steps for effectively sealing a ground glass joint using Apiezon L grease to ensure a high-vacuum seal.

Experimental Workflow for Sealing a Ground Glass Joint

Caption: Step-by-step workflow for sealing a ground glass joint.

• Surface Preparation: Thoroughly clean the male (cone) and female (socket) parts of the ground glass joint with a suitable solvent to remove any old grease or contaminants. Ensure the surfaces are completely dry before applying new grease.

• Grease Application: Apply two thin, continuous lines of Apiezon L grease down opposite sides of the cone.[4]

• Assembly: Insert the greased cone into the socket.

• Sealing: Gently but firmly twist the two parts of the joint together. The grease should spread out to create a transparent, uniform seal. Continue twisting until no streaks or air bubbles are visible.

• Inspection: Visually inspect the seal to ensure it is continuous and free of defects. If necessary, clean and re-apply the grease.

Protocol 2: Use of Apiezon L Grease in Mass Spectrometry Sample Preparation to Prevent Contamination

This protocol provides a methodology for using Apiezon L grease in a manner that minimizes the risk of sample contamination in sensitive mass spectrometry applications. The primary use in this context is for sealing vacuum desiccators during sample drying or storage.

• Objective: To create a reliable vacuum seal on a desiccator or sample storage chamber without introducing contaminants that could interfere with mass spectrometry analysis.

• Materials:

  • Apiezon L grease

  • Lint-free cloths

  • Aromatic hydrocarbon solvent (e.g., toluene or xylene)

  • Vacuum desiccator with a ground glass flange

• Procedure:

  • Cleaning: Thoroughly clean the ground glass flange of the desiccator lid and base with a lint-free cloth and a suitable solvent to remove any particulate matter or old lubricant. Allow the solvent to fully evaporate.

  • Grease Application: Apply a single, thin, and continuous bead of Apiezon L grease to the ground glass flange of the desiccator base. Use a minimal amount to avoid excess being squeezed into the vacuum chamber.

  • Sealing: Carefully place the desiccator lid onto the base and gently rotate it a few degrees back and forth to spread the grease into a thin, transparent, and uniform seal.

  • Sample Introduction: Place your samples inside the desiccator for drying or storage under vacuum.

  • Evacuation: Evacuate the desiccator using a vacuum pump. The Apiezon L grease will ensure a high-vacuum seal, protecting the samples from atmospheric contaminants.

  • Sample Removal and Analysis: Once the samples are ready, vent the desiccator, remove the samples, and proceed with your standard mass spectrometry sample preparation workflow. The use of the silicone-free Apiezon L grease will have prevented "creep" and potential contamination of your samples with siloxanes, which are a common source of background noise in mass spectrometry.[8]

References

• 1. highvacdepot.com [highvacdepot.com]
• 2. apiezon.com [apiezon.com]
• 3. apiezon.com [apiezon.com]
• 4. Chemistry Teaching Labs - Applying grease [chemtl.york.ac.uk]
• 5. apiezon.com [apiezon.com]
• 6. proscitech.com.au [proscitech.com.au]
• 7. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 8. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 9. agarscientific.com [agarscientific.com]
• 10. static.mimaterials.com [static.mimaterials.com]

optimizing the amount of apiezon l grease for a perfect seal

Technical Support Center: Apiezon® L Grease

This guide provides researchers, scientists, and drug development professionals with technical information, troubleshooting advice, and frequently asked questions regarding the optimal use of Apiezon® L grease for achieving a perfect vacuum seal.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and what are its primary applications?

Apiezon L is a silicone and halogen-free ultra-high vacuum grease.[1] It is well-regarded for its extremely low vapor pressure, making it suitable for use in ultra-high vacuum (UHV) applications.[2] Its primary uses include sealing and lubricating joints in vacuum systems, particularly in scientific instruments like mass spectrometers and electron microscopes, where sample contamination must be avoided.[3] Because it is hydrocarbon-based, it does not suffer from the "creep" or "carry over" issues associated with silicone greases, which can contaminate adjacent surfaces and interfere with analytical results.[4][5]

Q2: What are the optimal operating conditions for Apiezon L grease?

Apiezon L is designed for use at ambient temperatures, generally within the range of 10°C to 30°C (50°F to 86°F).[1][2] It has a low melting point (around 47°C) and is not recommended for use on joints where temperatures will exceed 30°C.[6][7] For higher temperature applications, Apiezon H or T grease would be more appropriate.[8]

Q3: How much Apiezon L grease is needed for a perfect seal?

The key to a perfect seal is to use a minimal amount of grease. The goal is to apply a very light, thin film .[9][10] Over-application can trap air and solvents, creating a "virtual leak" that compromises the vacuum. A properly greased joint should appear almost transparent.

Q4: What is the correct procedure for applying Apiezon L grease to a ground-glass joint?

• Clean: Ensure both the male and female joints are thoroughly clean and dry.

• Apply Sparingly: Apply a very small amount of Apiezon L grease only to the upper part of the male joint.[11]

• Assemble: Insert the male joint into the female joint and gently rotate them together. The grease will spread evenly down the joint, creating a continuous, transparent seal.

• Inspect: The final seal should be clear. If there are any streaks or opaque areas, it may indicate too much grease or trapped contaminants.

Q5: How can I tell if I've used too much grease?

Excess grease will be visible as an opaque or milky band in the joint. You may also see grease squeezed out of the joint's edges. Excess grease can capture air, leading to leaks, and increases the surface area for outgassing, which can degrade the quality of the vacuum.[10]

Q6: How should I clean and remove Apiezon L grease?

First, wipe away the excess grease with a clean, lint-free cloth.[4] Any remaining residue can be effectively removed by washing with an aromatic hydrocarbon solvent such as toluene (B28343) or xylene. For a more environmentally friendly option, limonene (B3431351) can be used.[2][4] Apiezon L is not soluble in alcohols (like ethanol) or ketones (like acetone), so these should not be used for cleaning.[4][5]

Q7: What materials are compatible with Apiezon L grease?

Apiezon L grease is compatible with a wide range of O-ring and seal materials, including Viton, silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[4][12] However, due to its hydrocarbon base, it is not compatible with EPDM, EPR (ethylene propylene (B89431) rubber), butyl rubber, or PVC seals.[4][12]

Quantitative Data Summary

The technical specifications for Apiezon L grease are critical for ensuring its proper use in high-vacuum environments.

Property	Value	Source(s)
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[2][6][13]
Typical Working Temp. Range	10°C to 30°C (50°F to 86°F)	[6][13]
Melting Point (ASTM D566)	42°C to 52°C	[6]
Relative Density @ 20°C	0.896	[6][13]
Thermal Conductivity @ 20°C	0.194 W/m°C	[12][13]
Lubricity (4 Ball Test)	150 kg	[13]
Outgassing (ASTM E595)	<1.0% TML; <0.1% CVCM	[6][13]

Troubleshooting Guide

Issue: My vacuum system has a leak after assembling with Apiezon L grease.

A leak in a vacuum system can be frustrating. This guide provides a systematic approach to identifying and resolving the issue.

Initial Checks

• Visual Inspection: Carefully examine all greased joints. The grease should form a clear, continuous film. Opaque or streaky areas may indicate an improper seal or the presence of contaminants.

• Amount of Grease: Confirm that a minimal amount of grease was used. Excess grease can be a source of leaks. If too much grease is present, disassemble, clean, and re-grease the joint.

• Mating Surfaces: Check that the mating flange or glass surfaces are free from nicks, scratches, or any foreign matter that could prevent a proper seal.[9]

Experimental Protocol: Mass Spectrometer Leak Detection

If initial checks do not resolve the issue, a more sensitive leak detection method is required. Using the system's mass spectrometer as a detector is a common and effective technique.

Objective: To pinpoint the location of a vacuum leak by introducing a tracer gas at suspected leak points and monitoring for its characteristic mass-to-charge ratio (m/z).

Materials:

• Vacuum system with a mass spectrometer (e.g., a GC/MS)

• Source of tracer gas (e.g., Argon (Ar) or a can of dust removal aerosol containing chlorodifluoromethane)[9]

• Pipette tip or a small tube to direct the gas flow

Methodology:

• System Operation: Ensure the vacuum system can be safely operated (i.e., the leak is not so large that it will damage the filament or detector).[9]

• Mass Spectrometer Setup:

  • Set the mass spectrometer to monitor for ions characteristic of your chosen tracer gas. For Argon, monitor m/z 40. For dust removal aerosol (chlorodifluoromethane), a prominent peak can be found at m/z 52.[9]

  • Operate the detector in a mode that allows for real-time monitoring of the selected ion's intensity (e.g., selected ion monitoring or repeated profile scans).[9]

• Leak Testing:

  • Begin with the most likely sources of leaks, such as the last joint that was assembled.[9]

  • Using the pipette tip to control the flow, spray a small amount of the tracer gas onto the suspected area for a few seconds.

  • Simultaneously, watch the mass spectrometer's output for a sudden spike in the intensity of the tracer gas's characteristic ion. A near-instantaneous increase indicates the location of the leak.[9]

• Systematic Search: If the first location shows no leak, proceed systematically to other joints, seals, and feedthroughs. Patience is key, as it may take a moment for the tracer gas to be drawn into the system and detected.[9]

• Resolution: Once the leak is located, vent the system, disassemble the faulty joint, clean it thoroughly, and reapply a thin film of Apiezon L grease before reassembling. Pump the system down and re-test to confirm the leak has been resolved.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving a vacuum leak after applying Apiezon L grease.

Caption: Troubleshooting workflow for diagnosing a vacuum leak.

References

• 1. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 2. highvacdepot.com [highvacdepot.com]
• 3. nanovactech.com [nanovactech.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. apiezon.com [apiezon.com]
• 6. emsdiasum.com [emsdiasum.com]
• 7. Ideal Vacuum | Vacuum Greases, Apiezon Greases [idealvac.com]
• 8. Apiezon® Greases [sisweb.com]
• 9. MS Tip - Techniques used to evaluate vacuum leaks in the MS [sisweb.com]
• 10. apiezon.com [apiezon.com]
• 11. digivac.com [digivac.com]
• 12. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 13. proscitech.com.au [proscitech.com.au]

Technical Support Center: Apiezon L Grease at Low Temperatures

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with Apiezon L grease hardening at low temperatures during their experiments.

Troubleshooting Guides

Issue: Vacuum Leak Detected at Low Temperatures with Apiezon L Grease

Symptoms:

• Loss of vacuum as the experimental setup cools down.

• Difficulty in achieving the desired low temperature.

• Pressure fluctuations in the vacuum system.

Root Cause Analysis:

Apiezon L grease is not designed for low-temperature applications. Its recommended operating temperature range is 10°C to 30°C.[1][2][3] Below this range, the grease hardens and loses its sealing properties, leading to vacuum leaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-temperature vacuum leaks.

Recommended Actions:

• Confirm the Grease Type: Verify that the grease used in the low-temperature region of your setup is indeed Apiezon L.

• Warm the System: If possible, safely and gradually warm the affected area to room temperature. This may temporarily improve the seal and help in identifying the leak location.

• Replace the Grease: Once the system is at a safe temperature and vented, thoroughly remove the Apiezon L grease.

• Select a Cryogenic Grease: Choose a grease specifically designed for low-temperature and high-vacuum applications, such as Apiezon N.

• Proper Application: Apply the new grease according to the recommended protocol (see Experimental Protocols section).

• Leak Check: Perform a leak check before and during the cooling process to ensure the integrity of the seal.

Frequently Asked Questions (FAQs)

Q1: Why is my Apiezon L grease hardening and causing leaks at low temperatures?

A1: Apiezon L is a hydrocarbon-based grease intended for use at ambient temperatures, typically between 10°C and 30°C.[1][2][3] At temperatures below this range, the grease undergoes a phase transition, becoming hard and brittle. This loss of plasticity prevents it from maintaining a proper seal, leading to vacuum leaks.

Q2: What are the consequences of using Apiezon L grease at cryogenic temperatures?

A2: Using Apiezon L at cryogenic temperatures can lead to several critical issues:

• Vacuum Leaks: As the grease hardens, it can crack or pull away from the sealing surfaces, creating pathways for leaks.

• Component Damage: The hardened grease can cause stress on sensitive components, potentially leading to damage, especially in delicate glass or ceramic joints.

• Contamination: If the seal fails catastrophically, it can lead to contamination of the vacuum system and the experiment itself.

• Inability to Disassemble: The hardened grease can make it extremely difficult to disassemble components at low temperatures, risking damage to the apparatus.

Q3: What is a suitable alternative to Apiezon L for low-temperature applications?

A3: Apiezon N is the recommended alternative for cryogenic applications.[4] It is specifically formulated to remain effective at temperatures as low as -269°C (4K) and is designed to be craze-free at these temperatures.

Q4: How do I properly remove hardened Apiezon L grease?

A4: To remove hardened Apiezon L grease, it is best to allow the equipment to warm up to room temperature. Apiezon L is soluble in hydrocarbon solvents.[2] You can use solvents like hexane (B92381) or toluene (B28343) to dissolve and wipe away the grease. Always ensure proper ventilation and follow safety protocols when handling solvents.

Q5: Can I use other non-Apiezon greases for my low-temperature vacuum application?

A5: Yes, other manufacturers produce greases suitable for low-temperature vacuum applications. When selecting an alternative, it is crucial to consider the specified operating temperature range, vapor pressure at your operating temperature, and chemical compatibility with your system's materials.

Data Presentation

Table 1: Comparison of Apiezon L and Low-Temperature Vacuum Greases

Property	Apiezon L	Apiezon N	Dow Corning High Vacuum Grease	Kluber ISOFLEX TOPAS NB 52
Operating Temp. Range	10°C to 30°C	-269°C to 30°C	-40°C to 204°C	-50°C to 120°C
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	6 x 10⁻¹⁰ Torr	~1 x 10⁻⁶ Torr	Not specified for high vacuum
Base Oil	Hydrocarbon	Hydrocarbon	Silicone	Synthetic Hydrocarbon
Low-Temp. Behavior	Hardens, becomes brittle, loses seal	Remains effective, craze-free	Maintains consistency	Suitable for low temperatures

Experimental Protocols

Protocol for Applying Vacuum Grease to a Cryostat O-Ring Seal

Objective: To achieve a reliable, leak-tight seal for a cryogenic vacuum application.

Materials:

• Selected low-temperature vacuum grease (e.g., Apiezon N)

• Lint-free wipes

• Solvent compatible with O-ring and flange material (e.g., isopropyl alcohol)

• Clean, powder-free gloves

Procedure:

• Surface Preparation:

  • Wear clean, powder-free gloves to prevent contamination of the sealing surfaces.

  • Thoroughly clean the O-ring groove and the mating flange surfaces with a lint-free wipe dampened with a suitable solvent.

  • Ensure all surfaces are dry and free of any old grease, particulates, or other contaminants.

• Grease Application:

  • Apply a very small, bead-like amount of the low-temperature vacuum grease to your gloved fingertip.

  • Gently and evenly apply a thin, uniform layer of grease to the O-ring. The goal is to achieve a light sheen, not a thick coating.

  • Alternatively, apply a thin, continuous bead of grease into the O-ring groove.

• O-Ring Installation:

  • Carefully place the greased O-ring into the groove, ensuring it is properly seated and not twisted.

• Assembly:

  • Bring the mating components together, ensuring they are properly aligned.

  • Tighten any clamps or bolts in a gradual, star-pattern sequence to ensure even compression of the O-ring.

• Verification:

  • Wipe away any excess grease that may have squeezed out.

  • Perform a leak check at room temperature before commencing the cooling process.

  • Monitor the vacuum integrity as the system cools to its operating temperature.

Application Workflow:

Caption: Workflow for applying vacuum grease.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. digivac.com [digivac.com]
• 3. apiezon.com [apiezon.com]
• 4. tedpella.com [tedpella.com]

Mitigating Vacuum Grease "Creep": A Technical Troubleshooting Guide

For researchers, scientists, and drug development professionals working with high-vacuum systems, the unwanted migration of vacuum grease, known as "creep," can be a significant source of experimental error and equipment contamination. This technical support center provides practical guidance on how to identify, prevent, and resolve issues related to vacuum grease creep.

Frequently Asked Questions (FAQs)

Q1: What is the "creep" effect in vacuum greases?

A1: The "creep" effect is the undesirable spreading or migration of vacuum grease away from the area where it was originally applied.[1] This phenomenon is particularly prevalent in silicone-based greases due to the chemical properties of their base fluid, Polydimethylsiloxane (PDMS).[2] The critical surface tension of wetting for PDMS is higher than its liquid surface tension, which causes the polymer to spread over its own adsorbed film.[2] This can lead to a thin film of grease contaminating sensitive surfaces within the vacuum chamber.[2]

Q2: Why is silicone grease more prone to creep than other types of grease?

A2: Silicone grease's propensity to creep is rooted in the low surface tension of its PDMS base oil.[2] In contrast, hydrocarbon-based greases have a higher surface tension, making them significantly less likely to migrate.[2] This fundamental difference in surface properties is a key factor in selecting the appropriate grease for a specific application to avoid contamination.[2]

Q3: What are the potential consequences of vacuum grease creep in a laboratory setting?

A3: The consequences of vacuum grease creep can be severe and costly. Migrating grease can:

• Contaminate sensitive surfaces: A thin film of silicone can be deposited on optics, clouding them, or on electrical contacts, causing them to fail.[2]

• Interfere with experiments: In fields like surface science or thin-film deposition, any unintended surface contamination can invalidate experimental results.

• Damage equipment: If silicone-contaminated glassware is heated to high temperatures (over 400°C) for repair or modification, the silicone can break down into a fine white powder of silica (B1680970). This silica can fuse onto the glass surface, effectively destroying the piece.[2]

• Hinder adhesion: Silicone contamination can act as a barrier, preventing proper adhesion of coatings and paints, leading to defects.[3]

Troubleshooting Guide

Problem: I am observing a thin, oily film on surfaces inside my vacuum chamber, away from the greased joints.

Possible Cause	Solution
Use of silicone-based grease	Silicone greases are known for their tendency to creep.[2] Consider switching to a hydrocarbon-based vacuum grease, which is far less prone to migration.[1][2]
Excessive grease application	Using too much grease is a common mistake that can lead to it being squeezed out of joints and migrating.[4] The goal is to apply a thin, uniform film.
Improper application technique	Not ensuring an even and minimal application can contribute to creep.

Problem: My experimental results are inconsistent, and I suspect surface contamination.

Possible Cause	Solution
Grease creep from vacuum seals	Grease migrating onto substrates or analytical instruments can introduce contaminants.[1]
Outgassing from the grease	In high-vacuum environments, components of the grease can vaporize (outgas) and then deposit on surfaces.[5]

Data Presentation: Grease Type and Creep Potential

Grease Base Oil Type	Typical Surface Tension (dyne/cm)	Propensity to Creep	Ease of Cleaning
Silicone	16 - 21	High[2]	More difficult; can leave residue[2]
Hydrocarbon	30	Low[2]	Easier; removable with soap and water or solvents[2]
PFPE (Perfluoropolyether)	18	Moderate	Varies by formulation

Experimental Protocols

Protocol 1: Proper Application of Vacuum Grease to Minimize Creep

Objective: To apply a minimal and effective seal of vacuum grease to ground glass joints or O-rings, reducing the likelihood of creep.

Materials:

• Selected vacuum grease (hydrocarbon-based recommended for creep-sensitive applications)

• Lint-free wipes or swabs

• Appropriate solvent for cleaning (e.g., isopropanol, acetone)

• Gloves

Methodology:

• Surface Preparation: Thoroughly clean the surfaces of the joint or O-ring to be greased. Use a suitable solvent and a lint-free wipe to remove any old grease, dust, or other contaminants. Ensure the surfaces are completely dry before proceeding.[4]

• Grease Application (Ground Glass Joints):

  • Apply a very small amount of vacuum grease to a gloved fingertip or a clean, lint-free swab.[4]

  • Create one or two thin, continuous bands of grease around the upper part of the male joint. Do not grease the entire surface.

  • Insert the male joint into the female joint and rotate them together several times. The grease should spread into a thin, transparent, and uniform seal.[6] If the grease is opaque or excess is squeezed out, too much has been applied.

• Grease Application (O-rings):

  • Apply a minimal amount of grease to a gloved fingertip.

  • Lightly coat the O-ring with a thin, uniform layer of grease. The O-ring should have a shiny appearance, not a thick coating of grease.[3]

  • Place the greased O-ring into its groove and assemble the components.

• Final Inspection: Visually inspect the seal to ensure there are no channels or unsealed areas. Any excess grease on the interior or exterior of the joint should be carefully removed with a clean, lint-free wipe.

Protocol 2: Comparative Test for Grease Creep

Objective: To visually assess the creep potential of different vacuum greases under ambient conditions.

Materials:

• Different types of vacuum grease to be tested (e.g., silicone-based, hydrocarbon-based)

• Clean, flat, non-porous substrate (e.g., a glass microscope slide)

• Syringe or applicator for precise grease deposition

Methodology:

• Preparation: Thoroughly clean the substrate to ensure it is free of any contaminants.

• Application: For each grease being tested, apply a small, identical-sized bead or line of grease onto the substrate. Ensure the applications are well-separated to prevent them from running into each other.

• Observation: Place the substrate in a stable, undisturbed location at room temperature.

• Data Collection: At regular intervals (e.g., 24 hours, 48 hours, 1 week), visually inspect and photograph the grease spots. Measure the extent of spreading or "creep" from the original application point.

• Analysis: Compare the creep characteristics of the different greases. The grease with the least amount of spreading has the lowest creep potential under these conditions.

Visualization

Caption: Logical workflow for preventing vacuum grease creep.

References

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. 2spi.com [2spi.com]
• 3. highvacdepot.com [highvacdepot.com]
• 4. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 5. Does Vacuum Grease Outgas? Understanding Volatility for High-Performance Applications - INCURE INC. [incurelab.com]
• 6. youtube.com [youtube.com]

cleaning procedures for removing baked-on apiezon l grease

This technical support center provides guidance for researchers, scientists, and drug development professionals on the effective removal of Apiezon L grease, with a particular focus on baked-on residues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for cleaning Apiezon L grease?

A1: Apiezon L grease is soluble in aromatic hydrocarbon solvents.[1][2] Toluene (B28343) and xylene are effective choices. For a more environmentally friendly option, d-limonene, a citrus-peel-derived solvent, is also recommended.[3][4][5][6] Hexane can also be used to dissolve the grease.[4][7]

Q2: Are there any solvents I should avoid when cleaning Apiezon L grease?

A2: Yes. Apiezon hydrocarbon greases are not soluble in alcohols such as ethanol (B145695) or isopropanol (B130326) (IPA), or ketones like acetone (B3395972) or methyl ethyl ketone (MEK).[3][8] Using these solvents will be ineffective for cleaning.

Q3: What is the general procedure for removing fresh Apiezon L grease?

A3: For fresh grease, the primary step is to mechanically remove as much of the excess as possible by wiping with a clean, lint-free cloth.[3][5][6][8] Any remaining residue can then be washed away with warm soapy water or a recommended hydrocarbon solvent.[3][5][6][8]

Q4: How does baked-on Apiezon L grease differ from fresh grease?

A4: When heated for extended periods, Apiezon L grease can polymerize and harden, making it more difficult to remove with standard cleaning procedures. This "baked-on" residue may require a more aggressive cleaning approach. The melting point of Apiezon L grease is between 42 and 52°C.[1][2] It is not recommended for use at temperatures exceeding 30°C.[4][7][9]

Q5: What are the safety precautions I should take when cleaning Apiezon L grease with solvents?

A5: Always work in a well-ventilated area, preferably within a fume hood, when using hydrocarbon solvents. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety glasses. Review the Safety Data Sheet (SDS) for Apiezon L grease and the specific solvent you are using before starting any cleaning procedure.

Troubleshooting Guide for Baked-on Apiezon L Grease

This guide provides a systematic approach to removing stubborn, baked-on Apiezon L grease from various surfaces.

Issue	Possible Cause	Troubleshooting Steps
Grease residue remains after initial solvent wash.	The grease has polymerized due to excessive heat.	1. Mechanical Removal: Gently scrape the bulk of the hardened grease using a soft tool (e.g., a plastic or wooden scraper) to avoid scratching the surface. 2. Solvent Soak: Immerse the affected part in a suitable hydrocarbon solvent (toluene or xylene) and allow it to soak. The soaking time will depend on the severity of the baked-on residue. 3. Elevated Temperature: If soaking at room temperature is ineffective, gently warm the solvent bath. Apiezon L grease is soluble in d-limonene and toluene at 50°C.[4][7] Caution: Do not exceed the flash point of the solvent. Work in a properly ventilated area and take all necessary safety precautions.
Solvent is not effectively dissolving the grease.	An inappropriate solvent is being used.	Confirm that you are using a recommended aromatic hydrocarbon solvent (toluene, xylene, or d-limonene). Alcohols and ketones are not effective.[3][8]
Surface damage after cleaning.	The cleaning method is too abrasive.	Avoid using hard or sharp tools for mechanical removal. For sensitive surfaces, test the solvent on a small, inconspicuous area first to ensure compatibility.

Experimental Protocol: Removal of Baked-on Apiezon L Grease

This protocol details a step-by-step procedure for the removal of baked-on Apiezon L grease from laboratory equipment.

Materials:

• Aromatic hydrocarbon solvent (Toluene or Xylene)

• d-Limonene (optional, environmentally friendly alternative)

• Warm, soapy water

• Clean, lint-free cloths

• Soft-bristled brush or plastic scraper

• Glass beaker or appropriate soaking container

• Heated magnetic stir plate (optional, for gentle warming)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety glasses, lab coat

Procedure:

• Initial Mechanical Removal: Carefully scrape off as much of the visible, hardened Apiezon L grease as possible using a plastic scraper or a soft-bristled brush.

• Solvent Soaking: Place the component in a glass beaker and add enough toluene or xylene to completely submerge the affected area. Cover the beaker to minimize solvent evaporation.

• Soaking Duration: Allow the component to soak for at least one hour. For severely baked-on grease, an extended soaking period of several hours or overnight may be necessary.

• Gentle Agitation: Periodically, gently agitate the solvent or use a soft-bristled brush to help dislodge the softened grease.

• Elevated Temperature (Optional and with extreme caution): If the grease remains after prolonged soaking, the solvent can be gently warmed to 50°C using a heated magnetic stir plate in a fume hood.[4][7] This can enhance the solubility of the grease. Continuously monitor the temperature and never leave it unattended.

• Final Cleaning: Once the grease is removed, take the component out of the solvent and wipe it down with a clean, lint-free cloth.

• Rinsing: Thoroughly rinse the component with warm, soapy water to remove any residual solvent and grease.

• Final Rinse and Drying: Rinse the component with deionized water and allow it to air dry completely or dry it with a stream of nitrogen.

Logical Workflow for Grease Removal

Caption: Troubleshooting workflow for removing baked-on Apiezon L grease.

References

• 1. apiezon.com [apiezon.com]
• 2. sisweb.com [sisweb.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. digivac.com [digivac.com]
• 5. apiezon.com [apiezon.com]
• 6. apiezon.com [apiezon.com]
• 7. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 8. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 9. ajvs.com [ajvs.com]

what to do when apiezon l grease is not providing a good seal

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing sealing issues with Apiezon L grease in their vacuum systems.

Troubleshooting Guide: Poor Seal with Apiezon L Grease

A systematic approach is crucial when diagnosing a poor vacuum seal. This guide will walk you through a step-by-step process to identify and resolve the root cause of the issue.

Step 1: Initial System & Application Check

Before assuming a grease failure, it's essential to verify the correct application and baseline system integrity.

1.1. Visual Inspection of the Greased Joint:

• Appearance: A properly lubricated joint should appear clear and almost transparent, without striations.[1] The grease should form a thin, uniform film.

• Excess Grease: Too much grease can trap air and particulates, leading to a "virtual leak."[2] Ensure any excess grease extruded from the joint has been wiped away.[2]

• Contamination: Visually inspect the grease for any embedded particles, dust, or debris.

1.2. Review of Application Technique:

• Cleanliness: Confirm that the sealing surfaces (e.g., ground glass joints, O-rings) were meticulously cleaned with a suitable solvent and dried before grease application.[1][2] Dust, dirt, and old grease residues can compromise the seal.[1]

• Amount of Grease: The principle of "less is more" is critical.[2] For O-rings, a light sheen is sufficient.[3] For ground glass joints, apply a few thin stripes to the upper part of the inner joint.[1]

• Distribution: After applying the grease, the components should be gently twisted or rotated to ensure an even and complete distribution of the grease film.[2]

Step 2: Operational Parameter Verification

Ensure that the experimental conditions are within the operational limits of Apiezon L grease.

2.1. Temperature:

• Apiezon L is designed for ambient temperatures, typically between 10 to 30°C (50 to 86°F).[4][5][6][7]

• The grease softens and melts at approximately 47°C and is not recommended for use on joints that will exceed 30°C.[8][9][10] Exceeding this temperature can lead to a loss of sealing integrity.

2.2. Material Compatibility:

• Confirm that all components in contact with the grease, especially O-rings and seals, are made from compatible materials.

• Compatible materials include: Viton, silicone, nitrile (>30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[6][11]

• Incompatible materials include: EPDM (ethylene propylene (B89431) diene M-class rubber), EPR (ethylene propylene rubber), Butyl rubber, and PVC seals.[6] Incompatibility can cause the seals to swell, degrade, and ultimately leak.

Step 3: Leak Detection

If the initial checks do not resolve the issue, a systematic leak detection procedure is necessary.

3.1. Gross Leak Check:

• If the system fails to pump down to a rough vacuum (e.g., below 1 Torr), a large leak is likely present.

• Listen for a hissing sound, which can pinpoint the location of a significant leak.

3.2. Solvent Test (for small leaks):

• With the system under vacuum, carefully apply a small amount of a volatile solvent, such as acetone (B3395972) or isopropanol, to suspected leak points (e.g., joints, feedthroughs).

• A leak will draw the solvent into the system, causing a noticeable fluctuation on the vacuum gauge.

3.3. Helium Mass Spectrometer Leak Detection (for fine leaks):

• This is the most sensitive method for detecting very small leaks.

• The system is evacuated, and a mass spectrometer is used to detect the presence of a tracer gas (typically helium).

• Helium is sprayed around potential leak sites on the exterior of the vacuum chamber. If a leak is present, the helium will be drawn in and detected by the mass spectrometer.

Troubleshooting Workflow Diagram

The following diagram outlines the logical flow for troubleshooting a poor vacuum seal when using Apiezon L grease.

Troubleshooting workflow for a poor vacuum seal.

Frequently Asked Questions (FAQs)

Q1: What is the proper way to apply Apiezon L grease to a ground glass joint?

A1: First, ensure the joint is clean and dry.[1] Apply a few, separate, thin stripes of grease to the upper part of the inner joint. Avoid applying grease to the very top or bottom. Insert the inner joint into the outer joint and rotate them together to spread the grease evenly. A properly lubricated joint will appear transparent.[1]

Q2: How much Apiezon L grease should I use on an O-ring?

A2: You should use a very minimal amount. The goal is to achieve a light sheen on the O-ring's surface.[3] Apply a small amount of grease to your gloved fingers and run the O-ring through them to get a thin, even coating. Wipe away any excess grease.[3]

Q3: My vacuum system is operating at a temperature slightly above 30°C. Will Apiezon L still work?

A3: It is not recommended. Apiezon L grease has a softening point around 47°C and is intended for use at ambient temperatures (10-30°C).[8][9][10] Above this range, its viscosity will decrease, which can compromise the seal. For higher temperatures, consider using Apiezon H grease.[4][5]

Q4: Can I use Apiezon L grease with any type of O-ring?

A4: No. Apiezon L is a hydrocarbon-based grease and is incompatible with certain elastomers. It should not be used with EPDM, EPR, Butyl rubber, or PVC seals.[6] It is compatible with Viton, silicone, and nitrile O-rings, among others.[6][11]

Q5: How do I clean Apiezon L grease off my glassware?

A5: First, wipe off the excess grease with a clean, lint-free cloth.[12] Any remaining residue can be removed by washing with an aromatic hydrocarbon solvent like toluene (B28343) or xylene. For a more environmentally friendly option, limonene (B3431351) can be used.[12] Apiezon L is not soluble in alcohols or ketones.

Q6: What does the "gettering" action of Apiezon L grease mean?

A6: The complex hydrocarbon structure of Apiezon L grease gives it the ability to absorb other greasy or chemical impurities from the surfaces of your vacuum system.[5][7][12] This "gettering" action helps to achieve a cleaner vacuum environment.

Data Presentation

Quantitative Comparison of Common High Vacuum Greases

Property	Apiezon L	Dow Corning High Vacuum Grease
Grease Type	Hydrocarbon	Silicone
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	1 x 10⁻⁵ to 1 x 10⁻⁶ mm Hg
Working Temperature Range	10 to 30°C (50 to 86°F)[4][5][13]	-40 to 204°C (-40 to 400°F)[14][15]
Melting Point	42 to 52°C[16]	Non-melting[14]
Outgassing (ASTM E595)	<1.0% TML, <0.1% CVCM[8][13]	Data not specified in datasheet
Solubility	Soluble in hydrocarbon solvents (toluene, xylene). Insoluble in alcohols, ketones.[12][16]	Insoluble in water, methanol, ethanol, acetone. Dispersible in kerosene, toluene, ether.[9]

Experimental Protocols

Protocol 1: Application of Apiezon L Grease to a Ground Glass Joint

• Surface Preparation:

  • Thoroughly clean the inner and outer ground glass joints with a suitable solvent (e.g., acetone, followed by isopropanol) to remove any old grease, reaction residue, or other contaminants.

  • Ensure the joints are completely dry using a stream of dry nitrogen or by oven-drying.

  • Wear clean, lint-free gloves to prevent contamination from skin oils.

• Grease Application:

  • Using a clean spatula or your gloved fingertip, apply 2-3 thin, evenly spaced stripes of Apiezon L grease around the upper half of the inner (male) joint.

  • Do not apply grease to the very top or bottom of the joint to prevent it from entering the vacuum system or being exposed to the atmosphere.

• Joint Assembly:

  • Insert the inner joint into the outer (female) joint.

  • Gently rotate the joints back and forth several times to spread the grease into a thin, uniform, and transparent film.

  • A properly greased joint should appear clear. If there are visible striations, more rotation is needed. If the joint is opaque, too much grease has been used. Disassemble, clean, and repeat the process.

  • Wipe away any excess grease that is squeezed out of the joint with a lint-free cloth.

Protocol 2: Helium Mass Spectrometer Leak Detection

This protocol is a general guide and should be adapted to your specific instrumentation. It is based on the principles outlined in the ASTM E499 standard.[2][17][18]

• System Preparation:

  • Connect the helium leak detector to the vacuum system according to the manufacturer's instructions. This is typically done on the high vacuum side of the system.

  • Evacuate the system to the required base pressure for leak detection.

  • Allow the system pressure to stabilize and record the background helium signal on the mass spectrometer.

• Leak Detection Procedure:

  • Begin spraying a fine stream of helium gas at suspected leak points. Start from the top of the vacuum system and work your way down.

  • Spray methodically at welds, flanges, feedthroughs, and any sealed joints.

  • When a leak is present, the helium will be drawn into the system, and the mass spectrometer will show a sharp increase in the helium signal.

  • Once a leak is detected, stop spraying helium and allow the signal to return to the background level before proceeding to pinpoint the exact location.

• Quantification (Optional):

  • To quantify the leak rate, a calibrated leak standard can be attached to the vacuum system to compare the signal from the unknown leak to a known leak rate.

• Resolution:

  • Once the leak is located, vent the system, and perform the necessary repairs (e.g., re-greasing a joint, tightening a flange, replacing a gasket).

  • Repeat the leak detection procedure to confirm that the leak has been successfully repaired.

References

• 1. labdepotinc.com [labdepotinc.com]
• 2. store.astm.org [store.astm.org]
• 3. apiezon.com [apiezon.com]
• 4. Apiezon L Ultra High Vacuum Grease | Silmid [silmid.com]
• 5. apiezon.com [apiezon.com]
• 6. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 7. agarscientific.com [agarscientific.com]
• 8. emsdiasum.com [emsdiasum.com]
• 9. paisleyproducts.com [paisleyproducts.com]
• 10. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]
• 11. apiezon.com [apiezon.com]
• 12. static.mimaterials.com [static.mimaterials.com]
• 13. proscitech.com.au [proscitech.com.au]
• 14. ksfe.com.my [ksfe.com.my]
• 15. highvacdepot.com [highvacdepot.com]
• 16. sisweb.com [sisweb.com]
• 17. scribd.com [scribd.com]
• 18. standards.iteh.ai [standards.iteh.ai]

Apiezon L Grease Technical Support Center: Minimizing Sample Contamination

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper use of Apiezon L grease to minimize sample contamination in sensitive experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and why is it recommended for high-vacuum applications?

Apiezon L is a silicone-free and halogen-free hydrocarbon grease designed for use in ultra-high vacuum systems.[1][2] Its extremely low vapor pressure and resistance to "creep" or "carry over" make it ideal for applications where sample contamination is a concern, such as in mass spectrometry and infrared spectroscopy.[1][2][3] Unlike silicone-based greases, Apiezon L does not tend to travel from the application area, which significantly reduces the risk of interference with analytical instruments.[1][3]

Q2: What are the key properties of Apiezon L grease?

Apiezon L grease exhibits several properties that make it suitable for demanding scientific applications. These include:

• Ultra-Low Vapor Pressure: It has a vapor pressure of 7 x 10⁻¹¹ Torr at 20°C, making it suitable for ultra-high vacuum conditions.[2][4]

• Silicone and Halogen-Free: Its composition prevents the contamination issues commonly associated with silicone-based products.[1][5]

• "Gettering" Action: Apiezon L grease has a unique ability to absorb greasy or chemical impurities from metal and glass surfaces, a property known as "gettering".[1][6]

• Radiation Resistance: It shows good resistance to radiation, maintaining its properties even after exposure to significant doses.[2][6]

• Excellent Lubrication: It provides effective lubrication for ground glass joints and other moving parts in vacuum systems.[1][7]

Q3: What materials are compatible and incompatible with Apiezon L grease?

Apiezon L grease is compatible with a wide range of O-ring materials, including Viton, silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and polypropylene.[2] However, due to its hydrocarbon base, it is not compatible with EPDM (ethylene propylene (B89431) diene M-class rubber), EPR (ethylene propylene rubber), Butyl rubber, and PVC seals.[2] Using incompatible materials can lead to swelling or degradation of the seals, causing leaks and potential system contamination.[8]

Troubleshooting Guides

Issue 1: I suspect my sample is contaminated with Apiezon L grease. How can I confirm this?

If you suspect contamination in your analytical results, particularly in techniques like mass spectrometry, look for characteristic hydrocarbon signatures. Long-chain hydrocarbons from the grease may appear as a series of peaks with repeating mass units.[9] To confirm the source, you can analyze a small amount of Apiezon L grease directly using a suitable technique (e.g., GC-MS) to obtain a reference spectrum.

Issue 2: My vacuum system is not reaching the expected pressure after applying Apiezon L grease.

This could be due to a few reasons:

• Too much grease: Applying an excessive amount of grease can trap air and lead to outgassing, preventing the system from reaching a high vacuum.[3][10]

• Improper application: An uneven application of grease can create channels for air to leak into the system.[10]

• Contaminated grease: If the grease has been exposed to air for an extended period, it may have absorbed volatile compounds, which will then outgas in the vacuum system.

Solution: Disassemble the joint, thoroughly clean the surfaces, and reapply a minimal, even layer of fresh Apiezon L grease.

Data Presentation

Property	Value	Reference
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr	[2][4]
Typical Working Temperature Range	10 to 30°C	[4][6]
Outgassing Characteristics (ASTM E595)	<1% TML, <0.1% CVCM	[4][6]
Relative Density @ 20°C	0.896	[4][11]
Radiation Resistance	Yes	[2][6]

Experimental Protocols

Protocol 1: Proper Application of Apiezon L Grease to a Ground Glass Joint

This protocol describes the correct procedure for applying Apiezon L grease to a standard taper ground glass joint to ensure a vacuum-tight seal with minimal risk of contamination.

• Surface Preparation: Ensure both the male and female ground glass surfaces are meticulously clean and dry.[10] Wipe the surfaces with a lint-free cloth dampened with a suitable solvent (e.g., hexane (B92381) or toluene) to remove any old grease or other residues.

• Grease Application: Using a clean spatula or a lint-free applicator, apply a small, thin bead of Apiezon L grease around the upper part of the male joint.[12][13] Avoid applying grease near the opening of the joint to prevent it from coming into contact with the sample or solvent.[13]

• Assembling the Joint: Gently insert the male joint into the female joint and rotate them against each other to spread the grease evenly.[10][13] A properly greased joint will appear transparent and uniform, without any streaks or air bubbles.[13]

• Inspection and Cleanup: Visually inspect the joint to ensure a complete seal.[10] Wipe away any excess grease that has been squeezed out of the joint using a clean, lint-free cloth.[10]

Protocol 2: Cleaning and Removal of Apiezon L Grease

This protocol outlines the steps for the complete removal of Apiezon L grease from glassware and other components.

• Initial Removal: Wipe off the excess grease with a clean, soft, lint-free cloth.[6]

• Solvent Cleaning: Wash the components with an aromatic hydrocarbon solvent such as toluene (B28343) or xylene to dissolve the remaining grease residue.[1][6] For a more environmentally friendly option, limonene (B3431351) can be used.[1][6]

• Final Rinse: After the solvent wash, clean the components with warm, soapy water to remove any residual solvent and grease.[6]

• Drying: Thoroughly rinse with deionized water and dry the components completely before reassembly.

Note: Apiezon L grease is not soluble in alcohols (like ethanol (B145695) or IPA) or ketones (like acetone), so these should not be used for cleaning.[6]

Visualizations

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. proscitech.com.au [proscitech.com.au]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. static.mimaterials.com [static.mimaterials.com]
• 7. emsdiasum.com [emsdiasum.com]
• 8. apiezon.com [apiezon.com]
• 9. Identification of unknown oil/grease residue by MS.. - Chromatography Forum [chromforum.org]
• 10. How to Apply High Vacuum Grease? A Professional's Guide to Flawless Application - INCURE INC. [incurelab.com]
• 11. tedpella.com [tedpella.com]
• 12. labdepotinc.com [labdepotinc.com]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]

Apiezon L Grease Technical Support Center for Ultra-High Vacuum (UHV) Applications

This technical support center provides researchers, scientists, and drug development professionals with essential information for the proper handling and use of Apiezon L grease in ultra-high vacuum (UHV) systems.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and why is it used in UHV systems?

Apiezon L is a silicone and halogen-free hydrocarbon grease with an extremely low vapor pressure, making it suitable for ultra-high vacuum applications.[1][2] Its key properties include excellent lubrication, built-in radiation resistance, and a powerful 'gettering' action that absorbs potentially harmful impurities on metal and glass surfaces.[1][3] Unlike silicone-based greases, it does not suffer from 'creep' or 'carry over' contamination.[2]

Q2: Is it necessary to degas Apiezon L grease before use in a UHV system?

While Apiezon L has an inherently low vapor pressure, it is a hydrocarbon-based material that can absorb air and other volatile compounds from the atmosphere.[1] For sensitive UHV applications, it is a best practice to degas the grease to remove these absorbed volatiles, which could otherwise contribute to the gas load in the vacuum chamber.

Q3: What is the recommended procedure for degassing Apiezon L grease?

There is no official, standardized procedure provided by the manufacturer for degassing Apiezon L grease. However, based on its physical properties and general UHV best practices, a gentle in-situ bakeout or a pre-degassing in a separate vacuum chamber is recommended. The key is to keep the temperature below the grease's melting point to avoid any degradation.

Q4: What are the critical temperature limits for Apiezon L grease?

Apiezon L is designed for use at ambient temperatures, typically within the range of 10 to 30°C (50 to 86°F).[1][4] It has a melting point between 42 and 52°C.[5] It is crucial to avoid using this grease near hot filaments or other components that would cause its temperature to exceed 30°C, as this will lead to significant off-gassing.[6][7]

Troubleshooting Guide

Issue: Higher than expected base pressure in the UHV system after using Apiezon L grease.

• Possible Cause 1: Incomplete degassing.

  • Solution: Ensure that the grease has been adequately degassed. If you performed a pre-degassing step, consider increasing the duration under vacuum. If applying an in-situ bakeout, ensure all parts where the grease is applied have reached the target temperature for a sufficient time.

• Possible Cause 2: Excessive amount of grease applied.

  • Solution: Use Apiezon L grease sparingly. Only a very thin layer is required to provide an effective seal and lubrication. Excess grease increases the surface area for outgassing and can trap more volatiles.

• Possible Cause 3: Contamination of the grease.

  • Solution: Always handle Apiezon L grease with clean, lint-free gloves and tools to prevent contamination from skin oils or other residues. Ensure the surfaces to which the grease is applied are meticulously cleaned beforehand. The complex chemical structure of Apiezon greases gives them strong 'gettering' properties, meaning they will readily absorb airborne vapors, particularly water and other hydrocarbons.[1]

• Possible Cause 4: Operating temperature is too high.

  • Solution: Verify that the operating temperature of the components in contact with the grease does not exceed the recommended 30°C limit.[6][7] If higher temperatures are unavoidable, consider using a different type of Apiezon grease, such as Apiezon H.

Data Presentation

Property	Value
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr
Typical Working Temp. Range	10 to 30°C (50 to 86°F)
Melting Point	42 to 52°C
Outgassing (ASTM E 595)	<1% TML, <0.1% CVCM

Experimental Protocols

Recommended Protocol for Pre-Degassing Apiezon L Grease

• Preparation: In a clean environment (e.g., a laminar flow hood), place a small amount of Apiezon L grease into a clean, vacuum-compatible container (e.g., a glass or stainless steel dish).

• Vacuum Chamber: Place the container with the grease into a vacuum chamber.

• Pump Down: Evacuate the chamber to a pressure of at least 10⁻⁶ Torr.

• Gentle Heating (Optional but Recommended): If your vacuum chamber has a heating capability, gently raise the temperature of the grease to just above its recommended maximum operating temperature, for example, 35-40°C. Do not exceed the melting point.

• Degassing Duration: Maintain the vacuum (and gentle heat, if applied) for several hours (e.g., 12-24 hours) to allow absorbed volatiles to outgas.

• Cool Down: If heated, allow the grease to cool down to room temperature under vacuum.

• Venting: Vent the chamber with a dry, inert gas such as nitrogen.

• Storage: Use the degassed grease immediately or store it in a clean, sealed container under vacuum or in a desiccator to prevent re-adsorption of atmospheric gases.

Mandatory Visualization

Caption: Workflow for preparing Apiezon L grease for UHV use.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. Apiezon L Ultra High Vacuum Grease - Oil, Wax & Grease [estore.oxinst.com]
• 4. locoscience.com [locoscience.com]
• 5. proscitech.com.au [proscitech.com.au]
• 6. digivac.com [digivac.com]
• 7. Ideal Vacuum | Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, 25 Gram Tube [idealvac.com]

troubleshooting poor lubrication with apiezon l grease

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing lubrication issues with Apiezon L grease.

Troubleshooting Poor Lubrication

This guide addresses common issues encountered during the use of Apiezon L grease in experimental setups.

Question: Why am I experiencing poor lubrication or seizing of components after applying Apiezon L grease?

Answer: Poor lubrication with Apiezon L grease can stem from several factors, primarily related to temperature, application technique, and contamination. Apiezon L is specifically designed for use at ambient temperatures, generally between 10 to 30°C (50 to 86°F).[1][2][3][4] Exceeding this temperature range can significantly impact its lubricating properties.

Troubleshooting Steps:

• Verify Operating Temperature: Ensure the application temperature is within the recommended range of 10 to 30°C.[3][4] If your experiment requires higher temperatures, consider using Apiezon H Grease or Apiezon AP101.[1][2][3]

• Inspect for Contamination: Apiezon L grease has powerful 'gettering' properties, meaning it can absorb harmful grease and chemical impurities from surfaces.[1][2][4] However, this also means it can become saturated with contaminants, reducing its effectiveness. Ensure all surfaces are scrupulously clean before application.

• Review Application Technique: The effectiveness of the grease is highly dependent on its application. An excessive amount of grease can lead to increased friction and outgassing in vacuum systems, while too little will not provide adequate lubrication. A thin, even film is ideal.

• Check for Grease Degradation: While Apiezon L has a long shelf life, it can degrade if improperly stored. The complex chemical structure that gives it strong 'gettering' properties also makes it susceptible to absorbing airborne vapors, especially water and other hydrocarbons if the container is left open.[1] This can compromise its performance.

Frequently Asked Questions (FAQs)

Q1: What is the recommended operating temperature for Apiezon L grease?

A1: Apiezon L grease is designed for use at ambient temperatures, typically between 10 to 30°C (50 to 86°F).[1][2][3][4] Its performance deteriorates at higher temperatures.[5][6]

Q2: How should I apply Apiezon L grease for optimal performance?

A2: For best results, apply a thin, economical film of Apiezon L grease to clean, dry surfaces. For applications like O-rings, a light smear that creates a sheen is sufficient.[7] Over-application should be avoided.

Q3: How do I clean surfaces before and after applying Apiezon L grease?

A3: Before application, ensure surfaces are clean and free of any contaminants. To remove Apiezon L grease, wipe off any excess with a soft, lint-free cloth.[1][2][8] Any remaining residue can be washed away with aromatic hydrocarbon solvents like toluene (B28343) or xylene, or warm soapy water.[1][2][8] For a more environmentally friendly option, limonene (B3431351) can be used.[1][2][8] Do not use alcohols (ethanol, IPA) or ketones (acetone, MEK) for cleaning as they are not effective solvents for this grease.[1][2][8]

Q4: Can Apiezon L grease be used in high vacuum systems?

A4: Yes, Apiezon L grease is specifically designed for use in ultra-high vacuum (UHV) applications due to its extremely low vapor pressure of 7 x 10⁻¹¹ Torr at 20°C.[1][2][3][4]

Q5: Is Apiezon L grease compatible with all materials?

A5: No. Due to its hydrocarbon base, Apiezon L grease is not compatible with EPDM, EPR, butyl rubber, and PVC seals.[2]

Q6: What are the advantages of Apiezon L grease over silicone-based greases?

A6: Apiezon L grease is silicone-free, which prevents issues like 'creep' and 'carry over' that are common with silicone-based products.[1][2][8][9] This is critical in applications where sample contamination must be avoided, such as in mass spectrometry or surface science.[1][2][8][9] Silicone contamination can also interfere with paint or metal deposition processes.[2][8][9]

Q7: Is Apiezon L grease resistant to radiation?

A7: Yes, Apiezon L grease has built-in resistance to irradiation and maintains its lubrication properties in high-radiation environments, showing only a small increase in stiffness after significant exposure.[1][4][8][9] This makes it a better choice than silicone, ester, or halogenated greases which can decompose at lower radiation levels.[4][8][9]

Quantitative Data

Table 1: Physical Properties of Apiezon L Grease

Property	Value
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr[1][2][3][10]
Typical Working Temperature Range	10 to 30°C (50 to 86°F)[3][10]
Relative Density @ 20°C	0.896[3][10]
Dropping Point (ASTM.D 566)	42 to 52°C[10]
Thermal Conductivity @ 20°C	0.194 W/m°C[10]

Table 2: Viscosity of Molten Apiezon L Grease

Temperature	Viscosity (cSt)
50°C	766[10]
100°C	62.3[10]

Experimental Protocols

Protocol 1: Standard Application of Apiezon L Grease for Ground Glass Joints

• Surface Preparation: Thoroughly clean the male and female ground glass joints with an appropriate solvent (e.g., toluene or xylene) to remove any old grease or contaminants. Ensure the surfaces are completely dry.

• Grease Application: Using a clean spatula or a gloved finger, apply a small, continuous band of Apiezon L grease around the upper part of the male joint. Avoid applying grease to the very tip to prevent it from being pushed into the system.

• Joint Assembly: Insert the male joint into the female joint and rotate them against each other several times. This will spread the grease evenly, creating a thin, transparent, and uniform seal. A properly greased joint will appear clear, without any streaks or air bubbles.

• Inspection: Visually inspect the joint to ensure a complete seal has been formed. If there are any gaps or imperfections, separate the joints, clean them, and repeat the application process.

• Cleanup: Wipe away any excess grease from the exterior of the joint with a cloth lightly dampened with a hydrocarbon solvent.

Visualizations

Caption: Troubleshooting workflow for poor lubrication with Apiezon L grease.

Caption: Comparison of Apiezon L and Silicone-based greases.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. ajvs.com [ajvs.com]
• 4. agarscientific.com [agarscientific.com]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. Apiezon® Greases [sisweb.com]
• 7. apiezon.com [apiezon.com]
• 8. static.mimaterials.com [static.mimaterials.com]
• 9. tedpella.com [tedpella.com]
• 10. proscitech.com.au [proscitech.com.au]

Apiezon L Grease Thermal Conductivity Management: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the thermal conductivity of Apiezon L grease in experimental setups. Find troubleshooting advice, frequently asked questions, and detailed protocols to ensure optimal thermal management in your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter when using Apiezon L grease for thermal contact.

Question: Why is my sample not reaching the expected base temperature?

Answer: This issue often points to poor thermal contact between your sample and the cooling stage. Several factors related to the application of Apiezon L grease could be the cause:

• Incorrect Grease for Application: Apiezon L is primarily designed for use at ambient temperatures (10 to 30°C).[1][2][3] For cryogenic applications, Apiezon N grease is the recommended choice due to its specialized formulation that prevents cracking and crazing at low temperatures.[4][5][6][7]

• Insufficient or Uneven Grease Layer: An inadequate amount of grease or an uneven application can create voids and reduce the effective contact area, thereby increasing thermal resistance.

• Contamination: The surfaces to be joined must be scrupulously clean. Apiezon greases have a "gettering" action, meaning they can absorb impurities on metal and glass surfaces, but significant contamination on the surfaces prior to application will compromise thermal contact.[1][2][4]

• Grease Solidification and Cracking (at low temperatures): If Apiezon L grease is used at temperatures significantly below its recommended range, it can solidify and potentially crack, leading to a dramatic decrease in thermal conductivity. Apiezon N is formulated with a special additive to resist this.[4][5]

Question: How can I confirm I have good thermal contact?

Answer: Achieving good thermal contact can be verified by:

• Temperature Monitoring: Place temperature sensors on your sample and the cold stage. A small temperature difference between them under vacuum indicates good thermal contact.

• System Performance: The ultimate test is achieving the desired experimental outcome that relies on effective cooling. For instance, in cryostat experiments, reaching the base temperature of the system is a good indicator.

Question: The grease seems to have "crept" away from the contact area. Why is this happening and how can I prevent it?

Answer: Apiezon L grease is a hydrocarbon-based grease and is highly resistant to the "creep" or "carry over" phenomenon often associated with silicone-based products.[1][4] If you observe what appears to be creep, it could be due to:

• Excessive Temperature: Operating above the recommended temperature range of 10 to 30°C can lower the viscosity of Apiezon L grease, potentially causing it to flow.[1][8][9]

• Excessive Application: Applying too much grease can lead to it being squeezed out of the joint.

To prevent this, ensure you are operating within the specified temperature range and use only a thin, uniform layer of grease.

Frequently Asked Questions (FAQs)

Q1: What is the thermal conductivity of Apiezon L grease?

A1: The thermal conductivity of Apiezon L grease at 20°C is 0.194 W/m°C.[10] It's important to note that this value is for ambient temperature, and the grease is not generally recommended for cryogenic use where thermal conductivity is often a critical parameter.[2][4] For cryogenic applications, Apiezon N grease is the preferred option.[6][11]

Q2: Can I use Apiezon L grease for cryogenic applications?

A2: Apiezon L grease is not recommended for cryogenic temperatures.[2][4] It is designed for use at ambient temperatures, typically between 10 to 30°C.[1][3][9] For cryogenic work, Apiezon N grease is specifically formulated to avoid cracking and maintain good thermal contact at temperatures down to -269°C.[5][9][11]

Q3: How do I properly apply Apiezon L grease for optimal thermal contact?

A3: Proper application is crucial for achieving good thermal conductance. Refer to the detailed experimental protocol below for a step-by-step guide. The key is to use a minimal amount to create a thin, uniform layer that fills the microscopic voids between the two surfaces.

Q4: How do I clean Apiezon L grease off my components?

A4: First, wipe off any excess grease with a clean, lint-free cloth.[4][6] Any remaining residue can be removed by washing with an aromatic hydrocarbon solvent like toluene (B28343) or xylene.[4][6][12] For a more environmentally friendly option, limonene (B3431351) can be used.[4][6] Apiezon L grease is not soluble in alcohols (like ethanol (B145695) or IPA) or ketones (like acetone).[4][6][12]

Q5: What is the vapor pressure of Apiezon L grease?

A5: Apiezon L grease has a very low vapor pressure, making it suitable for ultra-high vacuum applications.[1][2][4] At 20°C, its vapor pressure is approximately 7 x 10⁻¹¹ Torr.[1][9]

Quantitative Data Summary

The tables below summarize the key quantitative properties of Apiezon L and Apiezon N greases for easy comparison.

Table 1: Properties of Apiezon L Grease

Property	Value	Notes
Thermal Conductivity	0.194 W/m°C	At 20°C[10]
Recommended Temperature Range	10 to 30°C	Ambient temperature use[1][9]
Vapor Pressure	7 x 10⁻¹¹ Torr	At 20°C[1][3][9]
Relative Density	0.896	At 20°C
Melting Point	42 to 52°C	Dropping point[10]

Table 2: Properties of Apiezon N Grease (for Cryogenic Applications)

Property	Value	Notes
Thermal Conductivity	0.26 W/(m·K) at 300 K; 0.11 W/(m·K) at 100 K; 0.064 W/(m·K) at 4.2 K; 0.005 W/(m·K) at 1 K	Varies significantly with temperature[13]
Recommended Temperature Range	-269 to 30°C	Suitable for cryogenic use[9][11]
Vapor Pressure	6 x 10⁻¹⁰ Torr	At 20°C[9]
Special Feature	Tenacious, rubbery consistency	Resists cracking at cryogenic temperatures[4][14]

Experimental Protocols

Methodology for Applying Apiezon Grease for Optimal Thermal Contact

This protocol outlines the steps to ensure a good thermal connection between a sample and a substrate (e.g., a cold finger in a cryostat).

• Surface Preparation:

  • Ensure both the sample and substrate surfaces are as flat and smooth as possible.

  • Thoroughly clean both surfaces to remove any oils, dust, or other contaminants. Use a suitable solvent (e.g., isopropanol (B130326) followed by acetone, if compatible with your materials) and a lint-free cloth. Ensure the surfaces are completely dry before proceeding.

• Grease Application:

  • Apply a very small amount of Apiezon grease to the center of the substrate's contact area. A common mistake is to use too much grease.

  • Use a clean, non-shedding applicator (e.g., a small spatula or a clean razor blade) to spread the grease into a thin, uniform, and translucent layer. The goal is to fill the microscopic gaps between the surfaces, not to create a thick layer.

• Mating the Surfaces:

  • Carefully place the sample onto the greased area of the substrate.

  • Gently press the sample down and apply a slight twisting or sliding motion. This helps to squeeze out any excess grease and eliminate air bubbles, ensuring a void-free interface.

  • Wipe away any excess grease that is squeezed out from the sides of the sample.

• Securing the Sample:

  • If your experimental setup allows, securely clamp the sample to the substrate. A consistent, gentle pressure can improve thermal conductance, especially at cryogenic temperatures.[15]

• Verification:

  • Pump down the vacuum chamber and begin the cooling process.

  • Monitor the temperature of both the sample and the substrate. A minimal temperature difference between the two is indicative of good thermal contact.

Visualizations

Caption: Troubleshooting workflow for thermal contact issues.

Caption: Key factors influencing thermal conductance at a greased interface.

References

• 1. apiezon.com [apiezon.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. ajvs.com [ajvs.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. Ideal Vacuum | Apiezon N Cryogenic High Vacuum Grease are packaged in a 25 gram tube and are for use with vacuum O-rings and joints used in cryogenic vacuum applications [idealvac.com]
• 6. apiezon.com [apiezon.com]
• 7. apiezon.com [apiezon.com]
• 8. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 9. thomassci.com [thomassci.com]
• 10. proscitech.com.au [proscitech.com.au]
• 11. Kurt J. Lesker Company | Hydrocarbon (Apiezon) | Enabling Technology for a Better World [lesker.com]
• 12. ajvs.com [ajvs.com]
• 13. isis.stfc.ac.uk [isis.stfc.ac.uk]
• 14. Apiezon® Greases [sisweb.com]
• 15. madison-tech.com [madison-tech.com]

Reference Data & Comparative Studies

Apiezon L vs. Silicone-Based High Vacuum Grease: A Comparative Guide for Researchers

For scientists and professionals in research and drug development, selecting the appropriate high vacuum grease is a critical decision that can impact experimental integrity and equipment longevity. The two most common choices for sealing and lubricating high vacuum systems are hydrocarbon-based Apiezon L grease and various silicone-based formulations. This guide provides an objective, data-driven comparison of these two types of greases to aid in making an informed selection for your specific application.

Key Performance Characteristics at a Glance

Apiezon L, a hydrocarbon-based grease, is renowned for its extremely low vapor pressure and its silicone-free nature, which prevents the common issue of silicone "creep" and contamination. Silicone-based greases, such as the widely used Dow Corning™ High-Vacuum Grease, offer a broader operating temperature range and excellent resistance to many chemicals. The selection between the two often depends on the specific requirements of the vacuum application, including the desired vacuum level, operating temperature, and sensitivity of the experiment to contamination.

Quantitative Performance Data

The following tables summarize the key quantitative performance metrics for Apiezon L and a representative silicone-based high vacuum grease (Dow Corning™/Molykote® High-Vacuum Grease).

Table 1: Vapor Pressure and Temperature Range

Property	Apiezon L	Silicone-Based (Dow Corning™/Molykote®)
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1][2]	~1 x 10⁻⁶[1][3][4]
Recommended Operating Temperature Range (°C)	10 to 30[2]	-40 to 204[4][5]
Melting Point (°C)	42 to 52 (Dropping Point)[2]	None (non-melting)[6]

Table 2: Outgassing and Chemical Properties

Property	Apiezon L	Silicone-Based (Dow Corning™/Molykote®)
Outgassing (ASTM E595)	<1% TML, <0.1% CVCM[2]	Data not typically provided on standard datasheets
Composition	Hydrocarbon	Silicone oil and inorganic thickener[6][7]
Silicone Content	Silicone-free[1][8]	Yes
Halogen Content	Halogen-free[1][8]	Not specified
Radiation Resistance	Good[9]	Decomposes at lower radiation levels than Apiezon L[9]

Experimental Protocols

Outgassing Measurement (ASTM E595)

Outgassing characteristics are crucial for high vacuum applications to prevent contamination of sensitive surfaces. The standard test method for measuring outgassing is ASTM E595.

Experimental Workflow for ASTM E595:

Caption: ASTM E595 Outgassing Test Workflow.

The sample is conditioned, weighed, and then placed in a vacuum chamber.[10][11] It is heated to 125°C under a high vacuum for 24 hours.[11][12] Volatiles that condense on a cooled collector plate are measured as Collected Volatile Condensable Material (CVCM), and the total mass lost by the sample is the Total Mass Loss (TML).[10][12]

Vapor Pressure Measurement

The vapor pressure of a grease at a given temperature is a critical indicator of its suitability for a particular vacuum level.[13] A common method for determining the low vapor pressures of these materials is the Knudsen effusion method, often in conjunction with a quartz crystal microbalance or a thermogravimetric analyzer (TGA).[14][15] In this method, the rate of mass loss of a substance effusing through a small orifice into a vacuum is measured, and from this, the vapor pressure can be calculated.

Chemical Resistance Testing

Chemical resistance is often evaluated using spot tests or immersion tests as described in standards like ASTM D543 and ASTM D1308.[16] In a spot test, a drop of the chemical is placed on the surface of the grease for a specified duration, after which the grease is examined for any changes. For immersion testing, a sample of the grease is submerged in the chemical for a set period, and changes in its properties are then measured.

Logical Decision-Making for Grease Selection

The choice between Apiezon L and a silicone-based high vacuum grease depends on a careful evaluation of the experimental requirements. The following decision tree can guide researchers in selecting the most appropriate grease.

Caption: Decision tree for vacuum grease selection.

Detailed Comparison

Apiezon L Grease

Apiezon L is a hydrocarbon-based grease that is essentially free of silicones and halogens.[1][8] Its primary advantages are its extremely low vapor pressure, making it suitable for ultra-high vacuum applications, and its resistance to "creep" or "carry over," a phenomenon where silicone molecules migrate from the application site and contaminate other surfaces.[1][9][17] This lack of creep is particularly beneficial in applications such as mass spectrometry, surface science studies, and in processes like industrial painting or metal deposition where silicone contamination can lead to poor adhesion.[17] Apiezon L also exhibits good radiation resistance, maintaining its lubricating properties at higher radiation levels than silicone greases.[9] However, its recommended operating temperature is limited to a narrow ambient range of 10 to 30°C.[2]

Silicone-Based High Vacuum Grease

Silicone-based greases, such as Dow Corning™ High-Vacuum Grease, are composed of silicone oil with an inorganic thickener.[6][7] Their main advantage is a wide operating temperature range, typically from -40°C to 204°C, making them suitable for applications with significant temperature fluctuations.[4][5] They also offer good resistance to a wide range of chemicals, including most mineral and vegetable oils, many organic compounds, and most common gases.[6][18] The primary drawback of silicone greases is their tendency to "creep," which can lead to contamination of sensitive components within the vacuum system.[17][19] While their vapor pressure is low, it is generally higher than that of Apiezon L, making them more suitable for high vacuum rather than ultra-high vacuum applications.[1][3][4]

Conclusion

The choice between Apiezon L and silicone-based high vacuum grease is not a matter of one being universally superior to the other, but rather a decision based on the specific demands of the application.

• Choose Apiezon L for ultra-high vacuum systems, applications highly sensitive to silicone contamination, and environments with significant radiation exposure, provided the operating temperature remains within the ambient range.

• Choose a silicone-based high vacuum grease for applications requiring a wide operating temperature range, good chemical resistance, and where the potential for silicone creep is not a critical concern.

For researchers and drug development professionals, a careful consideration of these factors will ensure the selection of a vacuum grease that maintains the integrity of their experiments and the performance of their equipment.

References

• 1. DuPont MOLYKOTE High Vacuum Grease | Z05054 | SPI Supplies [2spi.com]
• 2. proscitech.com.au [proscitech.com.au]
• 3. ksfe.com.my [ksfe.com.my]
• 4. highvacdepot.com [highvacdepot.com]
• 5. Molykote® High Vacuum Grease | Esco Products [escopro.com]
• 6. paisleyproducts.com [paisleyproducts.com]
• 7. MOLYKOTE HIGH VACUUM GREASE [ulbrich-group.com]
• 8. apiezon.com [apiezon.com]
• 9. intech-group.ru [intech-group.ru]
• 10. ASTM E595 Outgassing Services | ORS Labs [orslabs.com]
• 11. blog.caplinq.com [blog.caplinq.com]
• 12. konarksilicones.com [konarksilicones.com]
• 13. apiezon.com [apiezon.com]
• 14. ntrs.nasa.gov [ntrs.nasa.gov]
• 15. pubs.aip.org [pubs.aip.org]
• 16. atslab.com [atslab.com]
• 17. 2spi.com [2spi.com]
• 18. dupont.com [dupont.com]
• 19. apiezon.com [apiezon.com]

A Comparative Guide to Apiezon L and Dow Corning High Vacuum Grease for Researchers

For scientists and researchers working in vacuum environments, the selection of a high vacuum grease is a critical decision that can significantly impact experimental integrity and equipment performance. Two of the most established and widely used options are Apiezon L, a hydrocarbon-based grease, and Dow Corning High Vacuum Grease (now marketed as DuPont Molykote High Vacuum Grease), a silicone-based grease. This guide provides an objective comparison of their performance, supported by available data, to aid in the selection process for your specific application.

Performance Data at a Glance

The selection of an appropriate high vacuum grease hinges on its key performance characteristics under specific experimental conditions. Below is a summary of the critical performance data for Apiezon L and Dow Corning High Vacuum Grease.

Property	Apiezon L Grease	Dow Corning High Vacuum Grease
Base Oil Type	Hydrocarbon	Silicone
Vapor Pressure @ 20°C	7 x 10⁻¹¹ Torr[1][2][3]	1 x 10⁻⁵ to 1 x 10⁻⁶ mm Hg (approximately 1.3 x 10⁻⁵ to 1.3 x 10⁻⁶ Torr)[4]
Recommended Operating Temperature Range	10°C to 30°C[1][2]	-40°C to 204°C[4]
Composition	Silicone and halogen-free hydrocarbon[1][2][3]	Silicone oil with an inorganic thickener[5][6]
Chemical Resistance	Good resistance to aqueous solutions. Incompatible with EPDM, EPR, Butyl rubber, and PVC seals.[1]	Resistant to most vegetable and mineral oils, common gases, aqueous solutions of inorganic salts, and dilute acids and alkalis.[4][6]
Solubility	Soluble in hydrocarbon solvents such as toluene (B28343) and xylene.[1]	Insoluble in water, methanol, ethanol, acetone, glycol, and glycerine. Can be dispersed in kerosene, benzene, and toluene.[5][6][7]
Radiation Resistance	Maintains good lubrication properties up to 1 MGy of radiation.[2][3][8][9]	Silicone-based greases generally decompose at lower radiation levels (around 0.1 MGy).[3][9]
"Creep" Phenomenon	Highly resistant to "creep" or "carry over".[1][8]	As a silicone-based product, it may be prone to "creep," potentially contaminating adjacent surfaces.[8][10]

Experimental Protocols

To ensure the reliability and comparability of performance data for high vacuum greases, standardized experimental protocols are employed. The following are summaries of key methodologies used to evaluate the properties listed in the comparison table.

Vapor Pressure Measurement (Knudsen Effusion Method)

The vapor pressure of low-volatility materials like vacuum greases is often determined using the Knudsen effusion method.

Methodology:

• A sample of the grease is placed in a temperature-controlled effusion cell with a small orifice of known area.

• The cell is placed in a high-vacuum chamber.

• As the sample is heated, molecules effuse through the orifice.

• The rate of mass loss from the cell is measured using a highly sensitive microbalance.

• The vapor pressure is then calculated from the rate of mass loss, the area of the orifice, the temperature, and the molecular weight of the effusing vapor.

Outgassing and Thermal Stability (ASTM E595)

The ASTM E595 standard test method is a widely accepted procedure for determining the outgassing properties of materials in a vacuum environment.

Methodology:

• A sample of the grease is preconditioned at 50% relative humidity and 23°C for 24 hours.

• The initial mass of the sample is recorded.

• The sample is placed in a heated vacuum chamber at 125°C and a pressure of at least 5 x 10⁻⁵ torr for 24 hours.

• During this period, any outgassed volatile materials are collected on a cooled (25°C) collector plate.

• After the 24-hour period, the sample and the collector plate are reweighed.

• The Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM) are calculated as percentages of the initial sample mass.

Thermal Stability Assessment (Thermogravimetric Analysis - TGA)

Thermogravimetric Analysis (TGA) is used to determine the thermal stability of a material by measuring its change in mass as a function of temperature in a controlled atmosphere.[11][12][13]

Methodology:

• A small, precisely weighed sample of the grease is placed in a TGA sample pan.

• The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate.

• The weight of the sample is continuously monitored as the temperature increases.

• The temperature at which a significant weight loss occurs is identified as the onset of thermal decomposition.[11][12][13]

Grease Selection Workflow

The selection of a high vacuum grease is a multi-faceted process that requires careful consideration of the specific experimental or application requirements. The following diagram illustrates a logical workflow to guide researchers in choosing the most suitable grease.

Caption: A decision-making workflow for selecting a high vacuum grease based on key experimental parameters.

Conclusion

Both Apiezon L and Dow Corning High Vacuum Grease offer excellent performance for a wide range of vacuum applications. The choice between them is primarily dictated by the specific requirements of the experiment or system.

Apiezon L is the superior choice for ultra-high vacuum (UHV) applications at ambient temperatures due to its extremely low vapor pressure.[1][2][3] Its resistance to radiation also makes it suitable for applications in radiation environments.[2][3][8][9] The silicone-free nature of Apiezon L is a significant advantage in applications where silicone contamination and "creep" must be avoided, such as in surface science, mass spectrometry, and semiconductor manufacturing.[1][8]

Dow Corning High Vacuum Grease is a more versatile option for applications with a wide operating temperature range , particularly at elevated temperatures.[4] Its broad chemical resistance makes it a robust choice for general-purpose high vacuum use where exposure to various chemicals is a concern.[4][6] However, its higher vapor pressure compared to Apiezon L makes it less suitable for UHV applications.[4]

Ultimately, a careful review of the performance data and a thorough understanding of the application's specific needs are paramount for making an informed decision that will ensure the success and reliability of your work.

References

• 1. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 2. apiezon.com [apiezon.com]
• 3. agarscientific.com [agarscientific.com]
• 4. ksfe.com.my [ksfe.com.my]
• 5. usalab.com [usalab.com]
• 6. tedpella.com [tedpella.com]
• 7. reliance.ie [reliance.ie]
• 8. tedpella.com [tedpella.com]
• 9. static.mimaterials.com [static.mimaterials.com]
• 10. apiezon.com [apiezon.com]
• 11. support.newgatesimms.com [support.newgatesimms.com]
• 12. researchgate.net [researchgate.net]
• 13. tainstruments.com [tainstruments.com]

Apiezon L Grease: A Comparative Guide to Validating its Low Vapor Pressure for Ultra-High Vacuum (UHV) Applications

For researchers, scientists, and drug development professionals, maintaining a pristine ultra-high vacuum (UHV) environment is paramount. The introduction of even minute quantities of volatile substances can lead to sample contamination and compromise experimental results. Apiezon L grease has long been a popular choice for sealing and lubricating components in UHV systems, primarily due to its characteristically low vapor pressure. This guide provides an objective comparison of Apiezon L with other UHV-compatible greases, supported by experimental data, and details the methodologies used to validate its performance.

The Critical Role of Low Vapor Pressure in UHV

In UHV systems, which operate at pressures below 10-9 Torr, the mean free path of gas molecules is exceptionally long. Any outgassing—the release of volatile compounds from materials within the vacuum chamber—can lead to the contamination of sensitive surfaces such as optics, sensors, and experimental samples. The vapor pressure of a material is a direct measure of its propensity to transition into a gaseous state. Therefore, materials with extremely low vapor pressures are essential for minimizing outgassing and maintaining the integrity of the UHV environment.

Comparative Analysis of UHV-Compatible Greases

The selection of an appropriate vacuum grease depends on several factors, including vapor pressure, operating temperature, and chemical composition. The following table provides a comparative overview of Apiezon L and several common alternatives.

Grease	Vapor Pressure (Torr @ 20°C)	Outgassing (ASTM E595)	Temperature Range (°C)
Apiezon L	7 x 10-11[1][2][3]	TML <1.0%, CVCM <0.1%[2][3][4][5]	10 to 30[1][4][6]
Apiezon M	1.7 x 10-9[4][7]	-	10 to 30[4][7]
Apiezon H	1.7 x 10-9[7]	-	-10 to 240[7]
Krytox LVP	~2 x 10-9 (unbaked)	Low outgassing characteristics	Varies by grade
Santovac 5	4 x 10-10 (at 25°C)	Extremely low outgassing	up to 260
Braycote 803	~10-8 (at 20°C)	Low outgassing characteristics	-80 to 204

Experimental Validation Protocols

To ensure the suitability of a grease for UHV applications, its vapor pressure and outgassing characteristics must be rigorously tested. The following are standard experimental protocols for these measurements.

Vapor Pressure Measurement via the Knudsen Effusion Method

The Knudsen effusion method is a well-established technique for determining the vapor pressure of materials with low volatility.

Experimental Methodology:

• Sample Preparation: A small, precisely weighed sample of the grease is placed in a Knudsen cell, a container with a small, well-defined orifice.

• High Vacuum Environment: The cell is placed within a high-vacuum chamber.

• Isothermal Heating: The cell is heated to a constant, known temperature.

• Mass Loss Measurement: The rate at which the sample's mass decreases due to molecules effusing through the orifice is measured using a microbalance.

• Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss using the Hertz-Knudsen equation.

Outgassing Characterization via ASTM E595

The ASTM E595 standard test method is the industry benchmark for quantifying the outgassing properties of materials intended for use in vacuum environments.[8][9][10]

Experimental Methodology:

• Sample Preparation: A sample of the grease is prepared and its initial mass is accurately recorded.[8][9]

• Test Apparatus: The sample is placed in a heated compartment inside a vacuum chamber, with a cooled collector plate positioned nearby.[8][9]

• Test Conditions: The chamber is evacuated to a pressure of at least 5 x 10-5 torr. The sample is then heated to 125°C for 24 hours, while the collector plate is maintained at 25°C.[9]

• Data Analysis:

  • Total Mass Loss (TML): The sample is weighed after the test to determine the total percentage of mass lost during the heating period.[8][9]

  • Collected Volatile Condensable Material (CVCM): The change in mass of the cooled collector plate is measured to determine the percentage of outgassed material that condensed on it.[8][9]

For a material to be considered UHV-compatible, it is generally expected to have a TML of less than 1.0% and a CVCM of less than 0.1%.[8]

Logical Workflow for Grease Validation in UHV

The following diagram outlines the logical steps involved in validating a grease for use in UHV applications, from initial selection to final qualification.

Caption: UHV grease validation workflow.

References

• 1. apiezon.com [apiezon.com]
• 2. emsdiasum.com [emsdiasum.com]
• 3. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 4. static.mimaterials.com [static.mimaterials.com]
• 5. apiezon.com [apiezon.com]
• 6. digivac.com [digivac.com]
• 7. Apiezon® Greases [sisweb.com]
• 8. konarksilicones.com [konarksilicones.com]
• 9. infinitalab.com [infinitalab.com]
• 10. matestlabs.com [matestlabs.com]

A Comparative Guide to Apiezon L and M Greases for General Laboratory Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate laboratory consumables is paramount to ensure the integrity and success of experiments. High-vacuum greases are critical components in a multitude of laboratory setups, from vacuum systems to desiccators and ground-glass joints. Among the leading choices are Apiezon L and Apiezon M greases. This guide provides an objective comparison of these two products, supported by quantitative data and standardized experimental protocols, to aid in making an informed decision for your specific laboratory needs.

Executive Summary

Apiezon L and M are hydrocarbon-based, silicone-free high-vacuum greases renowned for their quality and reliability. The primary distinction lies in their vapor pressure, with Apiezon L exhibiting a significantly lower vapor pressure, making it suitable for ultra-high vacuum (UHV) applications.[1][2][3] Apiezon M, while still a high-vacuum grease, is positioned as a more general-purpose and cost-effective option for applications where the extreme low vapor pressure of L grease is not essential.[4][5] Both greases offer excellent lubrication, are resistant to creep, and demonstrate good radiation resistance.[1][2][6]

Quantitative Data Comparison

The following table summarizes the key physical and electrical properties of Apiezon L and M greases, compiled from manufacturer data sheets and technical specifications.

Property	Apiezon L	Apiezon M	Test Method
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[3][7]	1.7 x 10⁻⁹[5][8]	Manufacturer Data
Working Temperature Range (°C)	10 to 30[3]	10 to 30[9]	Manufacturer Data
Melting Point (°C)	42 to 52[7][10]	40 to 60[8][11]	ASTM D566
Relative Density @ 20°C	0.896[3][7]	0.894[5][8]	Manufacturer Data
Lubricity (4-Ball Test, kg)	150[5][12]	140[5]	ASTM D2596
Thermal Conductivity (W/m°C)	0.194[12]	0.194[5]	ASTM D5470 / C177
Volume Resistivity (Ω cm)	1.2 x 10¹⁶[5][12]	2.6 x 10¹⁶[5]	ASTM D257
Permittivity	2.3[5][12]	2.1[5]	ASTM D150
Loss Tangent	<0.0001[5][12]	<0.0001[5]	ASTM D150
Surface Breakdown Voltage (kV)	24[5][12]	28[5]	Manufacturer Data
Electrical Strength (V/mil)	730[5][12]	850[5]	ASTM D149
Radiation Resistance	Yes[1][2][6]	Yes[1][2][6]	Manufacturer Data
Outgassing (TML % / CVCM %)	<1.0 / <0.1[12]	-	ASTM E595

Experimental Protocols

To ensure consistency and comparability of the data presented, the following are detailed methodologies for the key experiments cited.

ASTM D566: Dropping Point of Lubricating Grease

This test determines the temperature at which a grease passes from a semi-solid to a liquid state.[3][12]

• Apparatus: A grease cup with a small orifice at the bottom, a test tube, two thermometers, a container (beaker), a stirrer, and a heater are required.[3]

• Procedure:

  • The inside of the grease cup is coated with the grease sample.

  • A thermometer is inserted into the cup, ensuring it does not touch the grease. This assembly is placed inside the test tube.

  • The test tube is then placed in the container filled with a heating medium (oil or an aluminum block). A second thermometer monitors the bath temperature.

  • The bath is heated at a controlled rate.

  • The dropping point is the temperature at which the first drop of molten grease falls from the orifice of the grease cup.[3]

ASTM E595: Total Mass Loss (TML) and Collected Volatile Condensable Materials (CVCM) from Outgassing in a Vacuum Environment

This standard screening technique measures the volatile content of materials in a vacuum.[10]

• Apparatus: A vacuum chamber, a heated sample holder, and a cooled collector plate are the main components.

• Procedure:

  • The material sample is pre-conditioned at 23°C and 50% relative humidity for 24 hours and then weighed.

  • The sample is placed in the holder within the vacuum chamber and heated to 125°C under a vacuum of less than 5 x 10⁻⁵ torr for 24 hours.[2]

  • Volatiles that outgas from the sample condense on a collector plate maintained at 25°C.[2]

  • After 24 hours, the sample and the collector plate are reweighed.

  • TML is the percentage of the initial sample mass that was lost.[4]

  • CVCM is the percentage of the initial sample mass that condensed on the collector plate.[4]

ASTM D2596: Measurement of Extreme-Pressure Properties of Lubricating Grease (Four-Ball Method)

This test evaluates the load-carrying capacity of a lubricating grease.[7][11]

• Apparatus: A Four-Ball EP Tester, which consists of one rotating steel ball pressed against three stationary steel balls held in a cup.[11]

• Procedure:

  • The three stationary balls are locked in the cup, and the cup is filled with the grease sample.

  • The fourth ball is placed in the chuck of the motor-driven spindle.

  • A series of 10-second runs are conducted at increasing loads. The rotating speed is typically 1770 rpm.[11]

  • The load at which the rotating ball seizes and welds to the stationary balls is the Weld Point .[11]

  • The Load-Wear Index (LWI) is calculated from the wear scars produced on the stationary balls at loads below the weld point.[13]

Visualizing the Selection Process and Property Relationships

To further aid in the selection process, the following diagrams illustrate the decision-making workflow and the interplay of key properties.

Caption: A flowchart to guide the selection between Apiezon L and M grease.

Caption: Key properties of Apiezon L and M and their corresponding applications.

Conclusion

The choice between Apiezon L and M grease should be guided by the specific requirements of the laboratory application.

• Apiezon L is the superior choice for ultra-high vacuum systems where minimizing outgassing is critical to prevent contamination and maintain the integrity of the vacuum environment. Its exceptional low vapor pressure makes it ideal for sensitive analytical techniques such as mass spectrometry and electron microscopy.[1][2][3]

• Apiezon M serves as an excellent general-purpose high-vacuum grease for a wide range of laboratory applications.[4][9] It provides reliable sealing and lubrication for ground-glass joints, stopcocks, and desiccators. For laboratories where ultra-high vacuum is not a necessity, Apiezon M offers a cost-effective solution without compromising on quality for its intended applications.[4][5]

Both greases are silicone-free, which prevents the issue of "creep" and potential contamination of samples and surfaces, a common problem with silicone-based lubricants.[1][2] Ultimately, a careful consideration of the required vacuum level, the sensitivity of the experiment to outgassing, and budgetary constraints will lead to the optimal selection between these two high-quality laboratory greases.

References

• 1. blog.caplinq.com [blog.caplinq.com]
• 2. silicone-polymers.co.uk [silicone-polymers.co.uk]
• 3. Dropping point - Wikipedia [en.wikipedia.org]
• 4. infinitalab.com [infinitalab.com]
• 5. infinitalab.com [infinitalab.com]
• 6. ASTM D2596 - Measurement of Extreme Pressure Properties of Lubricating Grease - Rtec Instruments [rtec-instruments.com]
• 7. ASTM D2596 - Standard Test Method for Measurement of Extreme-Pressure Properties of Lubricating Grease (Four-Ball Method) - Savant Labs [savantlab.com]
• 8. konarksilicones.com [konarksilicones.com]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]
• 10. ASTM E595 Standard Test Method | Materials Characterization Services [mat-cs.com]
• 11. shxf17.com [shxf17.com]
• 12. store.astm.org [store.astm.org]
• 13. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]

A Comparative Analysis of Outgassing Rates in Common High-Vacuum Greases

For researchers, scientists, and drug development professionals operating in vacuum environments, the selection of appropriate vacuum grease is critical to maintaining system integrity and preventing contamination. Outgassing, the release of volatile compounds from a material under vacuum, can significantly impact the ultimate pressure achievable and interfere with sensitive experiments. This guide provides a comparative study of the outgassing properties of three widely used vacuum greases: Apiezon L, Dow Corning High Vacuum Grease, and Krytox LVP.

This comparison summarizes available quantitative data on the outgassing characteristics of these greases, supported by detailed experimental methodologies for context and reproducibility.

Quantitative Comparison of Outgassing Properties

The selection of a vacuum grease is often a trade-off between vapor pressure, thermal stability, and chemical inertness. The following table summarizes key outgassing-related properties for Apiezon L, Dow Corning High Vacuum Grease, and Krytox LVP. It is important to note that a direct comparison of outgassing rates in Torr-L/s/cm² is challenging due to the lack of publicly available data measured under identical conditions for all three products. The data presented is compiled from various technical data sheets and experimental reports.

Property	Apiezon L	Dow Corning High Vacuum Grease	Krytox LVP
Grease Type	Hydrocarbon	Silicone	Perfluoropolyether (PFPE)
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1][2][3][4][5]	~1 x 10⁻⁶ (Usable vacuum range)[6]	< 1 x 10⁻¹³[7][8][9][10]
ASTM E595 Total Mass Loss (TML)	< 1.0%[1][2]	Data not readily available	Data not readily available
ASTM E595 Collected Volatile Condensable Material (CVCM)	< 0.1%[1][2]	Data not readily available	Data not readily available
Specific Outgassing Rate	Data not readily available	Qualitatively higher at room temperature[6]	2.8 x 10⁻⁸ Torr-L/s/cm² (after 1 hour at 12°C)¹
Temperature Range (°C)	10 to 30[1]	-40 to 204[11]	-15 to 300[7][8][9][10]

¹ This value was converted from the reported 2.8x10⁻⁴ mbar·l/s for a 100 cm² surface area.[12]

Discussion of Outgassing Characteristics

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure, making it suitable for ultra-high vacuum (UHV) applications at room temperature.[3][4][5] Its ASTM E595 results indicate low total mass loss and minimal condensable volatiles, which is crucial for applications sensitive to contamination.[1][2] However, its narrow operating temperature range limits its use in systems with significant thermal cycling.

Dow Corning High Vacuum Grease is a silicone-based product widely used in general high-vacuum applications. While specific outgassing rate data is not readily published, it is generally considered to have a higher outgassing rate at room temperature compared to hydrocarbon and PFPE greases.[6] It is suitable for vacuum levels down to the 1x10⁻⁶ Torr range.[6] Its primary advantages are its wide operating temperature range and chemical resistance.

Krytox LVP (Low Vapor Pressure) is a perfluoropolyether (PFPE)-based grease offering the lowest vapor pressure of the three.[7][8][9][10] This, combined with its chemical inertness and high thermal stability, makes it an excellent choice for demanding applications, including those involving reactive gases or extreme temperatures.[13][14] The available specific outgassing rate data, even after a short pump-down period, suggests a low outgassing profile.

Experimental Protocols for Measuring Outgassing Rates

The outgassing data presented in this guide is typically determined using standardized test methods. The following are detailed overviews of the most relevant experimental protocols.

ASTM E595: Standard Test Method for Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment

This is a standard screening method to determine the volatile content of materials in a vacuum.[15]

Methodology:

• Sample Preparation: A pre-weighed sample of the material is placed in a temperature-controlled effusion cell.

• Vacuum Exposure: The cell is placed in a vacuum chamber and heated to 125°C under a vacuum of at least 5 x 10⁻⁵ Torr for 24 hours.[15]

• Collection of Volatiles: Outgassed products that leave the sample impinge on a collector plate maintained at 25°C.[15]

• Measurement:

  • Total Mass Loss (TML): The sample is weighed again after the test to determine the percentage of mass lost.

  • Collected Volatile Condensable Material (CVCM): The collector plate is weighed to determine the mass of the condensed volatile materials.

A low TML and CVCM are desirable, particularly for applications in space or with sensitive optical components.

Throughput Method for Specific Outgassing Rate Measurement

This method is used to determine the rate at which gas is evolved from a material's surface over time. The data for Krytox LVP was likely obtained using a similar methodology.

Methodology:

• Test Chamber Setup: The material sample is placed in a vacuum chamber with a known surface area. This chamber is connected to a high-vacuum pump through an orifice or conductance-limiting element of known conductance (C).

• Pressure Measurement: Pressure gauges are placed on both sides of the conductance, measuring the pressure in the sample chamber (P₁) and the pumping chamber (P₂).

• Outgassing Rate Calculation: The total outgassing flow (Q) is calculated using the pressure difference across the conductance: Q = (P₁ - P₂) x C .

• Blank Measurement: To determine the net outgassing of the sample, the measurement is repeated on the empty chamber. The difference between the two measurements provides the outgassing rate of the sample material.

• Specific Outgassing Rate: The outgassing rate (Q) is then normalized by the sample's surface area (A) to obtain the specific outgassing rate in units of Torr-L/s/cm².

Workflow for determining vacuum grease outgassing rates.

ASTM E1559: Standard Test Method for Contamination Outgassing Characteristics of Spacecraft Materials

This method provides a more detailed characterization of outgassing kinetics over time and at different temperatures.[15][16][17][18][19]

Methodology:

• Effusion Cell and QCM: A sample is heated in a temperature-controlled effusion cell within a vacuum chamber. The outgassed flux impinges on several Quartz Crystal Microbalances (QCMs) held at various temperatures.

• Isothermal Mass Loss: The mass collected on a liquid nitrogen-cooled QCM is used to determine the total mass loss as a function of time.

• Condensable Material: Other QCMs held at higher temperatures measure the amount of volatile condensable material at those specific temperatures.

• Thermogravimetric Analysis: At the end of the isothermal test, the QCMs are heated to measure the mass loss from the collected deposits as a function of temperature, providing information on the volatility of the condensed species.

This method is particularly useful for generating data for contaminant prediction models in sensitive systems like spacecraft.[17][19]

References

• 1. proscitech.com.au [proscitech.com.au]
• 2. emsdiasum.com [emsdiasum.com]
• 3. tedpella.com [tedpella.com]
• 4. ajvs.com [ajvs.com]
• 5. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 6. sfr.ca [sfr.ca]
• 7. krytox.com [krytox.com]
• 8. tmcindustries.com [tmcindustries.com]
• 9. Krytox LVP grease [miller-stephenson.com]
• 10. ajvs.com [ajvs.com]
• 11. ksfe.com.my [ksfe.com.my]
• 12. dcc.ligo.org [dcc.ligo.org]
• 13. Perfluoropolyether - Wikipedia [en.wikipedia.org]
• 14. Development of a Space Grease Lubricant with Long-Term-Storage Properties [mdpi.com]
• 15. osilab.com [osilab.com]
• 16. store.astm.org [store.astm.org]
• 17. ntrs.nasa.gov [ntrs.nasa.gov]
• 18. matestlabs.com [matestlabs.com]
• 19. store.astm.org [store.astm.org]

A Comparative Analysis of Radiation Resistance in High-Vacuum Lubricants: Apiezon L Grease vs. Alternatives

For researchers and scientists working in environments susceptible to radiation, such as in particle accelerators, space applications, or certain drug development processes, the selection of robust components is critical. High-vacuum greases, essential for lubricating moving parts and sealing vacuum systems, are particularly vulnerable to radiation-induced degradation. This guide provides a detailed comparison of the radiation resistance of Apiezon L, a hydrocarbon-based grease, against other common lubricant types, supported by available experimental data.

Performance Under Irradiation: A Tabular Comparison

The primary effect of radiation on lubricating greases is the alteration of their physical properties, leading to changes in viscosity, consistency, and outgassing rates. These changes can compromise lubrication, affect vacuum integrity, and ultimately lead to equipment failure. The following table summarizes the performance of Apiezon L and other lubricant families under irradiation, based on data from various studies.

Lubricant Type	Base Oil	Radiation Type	Total Dose (Mrad)	Observed Effects
Apiezon L	Hydrocarbon	4 MeV Electrons	100	Small increase in viscosity (approx. 30%). Maintains good lubrication.[1]
4 MeV Electrons	100 (1 MGy)	Small increase in stiffness; lubrication properties remain satisfactory.[2][3]
Gamma & Neutrons	>100 (>1 MGy)	Stable behavior observed in some studies.[4]
Silicone Greases	Silicone	Gamma	< 10 (< 0.1 MGy)	Prone to decomposition.[1] Viscosity can increase significantly with dose.
Gamma	20 - 40	Viscosity rises slowly up to 20 Mrad, with a more rapid increase beyond that.
Ester-Based Lubricants	Ester	Gamma	< 10 (< 0.1 MGy)	Subject to decomposition at relatively low doses.[1]
Gamma	100 (1 MGy)	In air, a 35% increase in viscosity and a significant increase in total acid number can occur.[5]
Halogenated Greases (e.g., PFPE)	Perfluoropolyether	Gamma	< 10 (< 0.1 MGy)	Tend to decompose.[1] Some formulations show softening with progressive gamma irradiation.[4]
Polyurea-Thickened Greases	Mineral or Synthetic	Not specified	Not specified	Generally have higher radiation resistance compared to soap-thickened greases.[6]

Note: 1 Mrad = 0.01 MGy. Data is compiled from multiple sources and experimental conditions may vary.

Experimental Protocol for Evaluating Radiation Resistance

A standardized methodology is crucial for the accurate comparison of lubricant performance under irradiation. The following protocol outlines a typical experimental workflow based on procedures employed in research institutions like CERN.[1][7]

1. Sample Preparation:

• A predetermined quantity of the lubricant is placed in a suitable container (e.g., glass vial).

• The container is typically left open to the irradiation environment or sealed under a specific atmosphere (e.g., vacuum, air, inert gas) to study the effects of oxygen.[5][8]

2. Irradiation:

• Samples are exposed to a controlled source of radiation. Common sources include:

  • Gamma sources: Cobalt-60 facilities are frequently used.[1][8]

  • Electron beams: High-energy electron accelerators are also utilized.[2]

  • Nuclear reactors: These provide a mixed field of neutrons and gamma rays, simulating harsh environments like those in particle accelerators.[4]

• The total absorbed dose and dose rate are carefully monitored. Dosimetry calculations are particularly important in mixed fields, as the absorbed dose is highly dependent on the material's composition, especially its hydrogen content.[9]

3. Post-Irradiation Analysis:

• Visual Inspection: Changes in color and consistency are qualitatively noted. Darkening of the grease is a common observation after irradiation.

• Consistency Measurement (for Greases): The primary method for quantifying changes in grease stiffness is the worked penetration test, often following standards like ASTM D217. A penetrometer measures the depth a standard cone sinks into the grease under a specific load. A significant change in penetration value indicates softening or hardening.

• Viscosity Measurement (for Base Oils): The kinematic viscosity of the grease's base oil is measured using a viscometer. This helps in understanding the degradation mechanism, whether it's chain scission (leading to lower viscosity) or cross-linking (leading to higher viscosity).

• Outgassing Analysis: In a vacuum environment, the irradiated lubricant is heated, and the evolved gases are analyzed using a residual gas analyzer (RGA) or mass spectrometer. This is critical for high-vacuum applications where contamination must be minimized. At high radiation doses, Apiezon L has been observed to evolve small quantities of methane (B114726) and ethylene.[2]

• Spectroscopic Analysis: Techniques like Fourier-transform infrared (FTIR) spectroscopy can be used to identify changes in the chemical structure of the lubricant.

Experimental Workflow Diagram

Caption: A generalized workflow for testing the radiation resistance of lubricating greases.

Discussion of Results

The available data consistently indicates that Apiezon L grease, being a hydrocarbon-based, halogen-free product, exhibits superior radiation resistance compared to many other types of high-vacuum lubricants.[1] Silicone, ester, and halogenated greases often begin to decompose at radiation doses of 10 Mrad (0.1 MGy) or less.[1] In contrast, Apiezon L and M greases show only a modest increase in viscosity and maintain their lubricating properties at doses up to 100 Mrad (1 MGy).[1][2]

The degradation mechanism in lubricants is complex. For greases, radiation can affect both the base oil and the thickener. Damage to the thickener can lead to softening of the grease, while cross-linking of the base oil can cause it to harden.[9] The superior performance of Apiezon greases is attributed to their unique feedstock, which contains a high proportion of branched and unsaturated hydrocarbon structures that are inherently more resistant to radiation-induced changes.[1]

For applications in high-radiation environments, particularly under vacuum, the choice of lubricant is a critical design consideration. While Apiezon L demonstrates robust performance, it is essential for researchers and engineers to consider the specific radiation type, total dose, and environmental conditions of their application. When possible, testing under conditions that closely mimic the intended operational environment is highly recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Data on radiation resistance of lubricating oil [inis.iaea.org]
• 3. Effects of Radiation Dose on Lubricants: A Review of Experimental Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental study of consistency degradation of different greases in mixed neutron and gamma radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of Radiation Dose on Lubricants: A Review of Experimental Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Radiation effect of commercial lubricating oils. [Gamma radiation] (Journal Article) | ETDEWEB [osti.gov]
• 9. indico.cern.ch [indico.cern.ch]

A Comprehensive Guide to Apiezon L Grease Alternatives for Scientific Applications

For researchers and professionals in drug development and other scientific fields, selecting the appropriate vacuum grease is critical for maintaining the integrity of experimental conditions. Apiezon L, a hydrocarbon-based grease, is a long-standing choice for ultra-high vacuum applications due to its extremely low vapor pressure. However, a range of alternatives exists, each with properties suited to specific needs, from cryogenic temperatures to high-temperature applications. This guide provides a detailed comparison of Apiezon L and its common alternatives, supported by experimental data and protocols.

Performance Comparison of High-Vacuum Greases

The selection of a vacuum grease is dictated by the specific requirements of the application, including the necessary vacuum level, operating temperature, and the chemical environment. The following table summarizes the key performance indicators for Apiezon L and its alternatives.

Property	Apiezon L	Apiezon H	Apiezon N	Molykote High Vacuum Grease	Krytox LVP Grease
Material Type	Hydrocarbon	Hydrocarbon	Hydrocarbon	Silicone	Perfluoropolyether (PFPE)
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1][2]	1.7 x 10⁻⁹[3][4]	6 x 10⁻¹⁰[5][6]	Low, suitable for 10⁻⁶ Torr[7]	<1.0 x 10⁻¹³[8]
Vapor Pressure @ Elevated Temp.	-	0.8 x 10⁻² Torr @ 200°C[9]	-	7 x 10⁻⁴ Torr @ 200°C[10]	<1.0 x 10⁻⁵ Torr @ 200°C[8]
Operating Temperature Range (°C)	10 to 30[1][2]	-10 to 240[3][11]	-269 to 30[5][6]	-40 to 204[7][12]	-15 to 300[9]
Outgassing (ASTM E595)	<1% TML, <0.1% CVCM	Not Specified	<1% TML, <0.1% CVCM	Low Volatility[10][12]	Low Outgassing
Thermal Conductivity (W/m·K @ 20°C)	0.194	0.216	0.194	~0.19	Not Specified
Chemical Compatibility	Good with many solvents	Good with many solvents	Good with many solvents	Resistant to many chemicals[7]	Chemically inert
Radiation Resistance	Yes[2]	Not Specified	Not Recommended	Not Specified	Not Specified

In-Depth Look at Apiezon L Alternatives

Apiezon H: This hydrocarbon grease is formulated for high-temperature applications, offering a wide operating range up to 240°C.[3][11] Its vapor pressure is higher than that of Apiezon L at room temperature, but it maintains good vacuum properties at elevated temperatures.[11] It also possesses good thermal conductivity.

Apiezon N: Specifically designed for cryogenic use, Apiezon N is the go-to choice for applications at extremely low temperatures, down to -269°C.[5][6] It provides excellent thermal contact at these temperatures and is known for its ability to prevent the crazing of joints during thermal cycling.[5]

Molykote High Vacuum Grease: A silicone-based alternative, this grease offers a broad operating temperature range and good resistance to a variety of chemicals.[7][12] Its low volatility makes it suitable for high vacuum applications.[10][12] However, users should be cautious of "creep," a phenomenon where silicone-based greases can migrate from the application area and potentially contaminate sensitive surfaces.

Krytox LVP (Low Vapor Pressure) Grease: This perfluoropolyether (PFPE)-based grease boasts an exceptionally low vapor pressure and a very wide operating temperature range.[8][9] Its key advantage is its chemical inertness, making it suitable for use in reactive environments where hydrocarbon or silicone greases would degrade.

Experimental Protocols

To ensure the reliability and comparability of performance data, standardized experimental protocols are essential. Below are detailed methodologies for key performance tests for vacuum greases.

Outgassing Analysis (ASTM E595)

The ASTM E595 standard is a widely accepted method for determining the outgassing characteristics of materials in a vacuum environment.

Objective: To measure the Total Mass Loss (TML) and Collected Volatile Condensable Material (CVCM) of a grease sample under vacuum and elevated temperature.

Apparatus:

• Vacuum chamber capable of reaching a pressure of at least 5 x 10⁻⁵ torr.

• Heated sample holder capable of maintaining 125°C.

• Collector plate maintained at 25°C.

• Precision microbalance.

Procedure:

• Sample Preparation: A pre-weighed sample of the grease is placed in a sample holder.

• Conditioning: The sample is conditioned at 23°C and 50% relative humidity for 24 hours.

• Testing: The sample holder is placed in the vacuum chamber, and the chamber is evacuated to ≤ 5 x 10⁻⁵ torr. The sample is then heated to 125°C for 24 hours, during which any outgassed materials can condense on the 25°C collector plate.

• Measurement: After 24 hours, the system is brought back to atmospheric pressure. The sample and the collector plate are re-weighed.

• Calculation:

  • TML (%) = [(Initial Sample Mass - Final Sample Mass) / Initial Sample Mass] x 100

  • CVCM (%) = [(Final Collector Mass - Initial Collector Mass) / Initial Sample Mass] x 100

Acceptance Criteria: For many aerospace and high-vacuum applications, a TML of less than 1% and a CVCM of less than 0.1% are required.

Thermal Conductivity Measurement (Transient Plane Source Method)

The Transient Plane Source (TPS) method is a versatile technique for measuring the thermal conductivity of solids and pastes.

Objective: To determine the thermal conductivity of the grease.

Apparatus:

• TPS instrument with a sensor (often a Kapton-insulated nickel spiral).

• Sample holder.

Procedure:

• Sample Preparation: The grease is placed in a sample holder, ensuring good contact with the TPS sensor.

• Measurement: The sensor is placed in the grease. A current is passed through the sensor, causing a temperature increase. The instrument records the temperature rise as a function of time.

• Calculation: The thermal conductivity is calculated from the temperature versus time data, based on the heating power and the sensor's characteristics.

Vapor Pressure Measurement for Low-Volatility Substances

Measuring the very low vapor pressures of high-vacuum greases requires specialized techniques, such as the Knudsen effusion method or thermogravimetric analysis (TGA).

Objective: To determine the vapor pressure of the grease at various temperatures.

Apparatus:

• A Knudsen effusion cell or a TGA instrument.

• High-vacuum system.

• Precision microbalance.

Procedure (Knudsen Effusion Method):

• A sample of the grease is placed in the Knudsen cell, which has a small orifice.

• The cell is placed in a high-vacuum chamber and heated to a specific temperature.

• The rate of mass loss through the orifice is measured using a microbalance.

• The vapor pressure is calculated from the rate of mass loss, the area of the orifice, the temperature, and the molar mass of the effusing vapor.

Visualizing Workflows and Relationships

To aid in the selection and characterization of high-vacuum greases, the following diagrams illustrate key workflows and decision-making processes.

Caption: Workflow for selecting a high-vacuum grease.

Caption: Workflow for vacuum grease characterization.

References

• 1. Krytox LVP High-Vacuum Grease 11 lb / 5 kg Pail | Krytox Fluorinated Oil. [thermalfluidshub.com]
• 2. tmcindustries.com [tmcindustries.com]
• 3. emsdiasum.com [emsdiasum.com]
• 4. DuPont MOLYKOTE High Vacuum Grease | Z05054 | SPI Supplies [2spi.com]
• 5. krytox.com [krytox.com]
• 6. Krytox LVP grease [miller-stephenson.com]
• 7. Kurt J. Lesker Company | DuPont MOLYKOTE® High-Vacuum Grease | Enabling Technology for a Better World [lesker.com]
• 8. chempoint.com [chempoint.com]
• 9. mobochiunhiet.vn [mobochiunhiet.vn]
• 10. lubricantspecialty.com [lubricantspecialty.com]
• 11. lubricantspecialty.com [lubricantspecialty.com]
• 12. dupont.com [dupont.com]

Apiezon L Grease: A Cost-Effectiveness Analysis for Long-Term Scientific Experiments

For researchers and scientists engaged in long-term experiments, particularly within the realms of drug development and sensitive analytical procedures, the selection of laboratory consumables can significantly impact both the integrity of the data and the overall cost of the research. High-vacuum grease, a seemingly minor component, plays a critical role in maintaining the necessary experimental conditions. This guide provides a comprehensive evaluation of Apiezon L grease, comparing its performance and cost-effectiveness against common alternatives to aid in informed decision-making for long-duration applications.

Performance Characteristics of High-Vacuum Greases

The suitability of a vacuum grease for long-term experiments is primarily determined by its physical and chemical properties under vacuum conditions over extended periods. Key parameters include vapor pressure, thermal stability, material compatibility, and resistance to chemical degradation.

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure and excellent lubricating properties at ambient temperatures.[1][2] It is silicone- and halogen-free, which is a critical attribute for applications sensitive to contamination, such as mass spectrometry and electron microscopy.[3] The absence of silicones prevents the phenomenon of "creep," where the grease migrates from its point of application and contaminates surrounding surfaces.[2]

In contrast, silicone-based greases, such as Dow Corning High Vacuum Grease, are also widely used and offer a broad temperature operating range. However, their tendency to creep and the potential for silicone contamination can be a significant drawback in sensitive analytical setups.[4] Fluorocarbon-based greases, like Krytox LVP, offer exceptional chemical inertness and thermal stability but typically come at a higher initial cost.[4]

For long-term experiments, the stability of the grease is paramount. Apiezon L exhibits good resistance to oxidation and is stable for long-term use, provided it is stored correctly to prevent the absorption of volatile substances.[5] Studies on lubricants for space applications, which involve long-term exposure to vacuum, have highlighted the importance of low outgassing and material stability, characteristics where hydrocarbon greases like Apiezon L perform well.

Experimental Data Summary

To provide a clear comparison, the following tables summarize the key performance indicators and cost of Apiezon L and its common alternatives. The data is compiled from manufacturer specifications and available safety data sheets.

Table 1: Physical and Chemical Properties of High-Vacuum Greases

Property	Apiezon L	Dow Corning High Vacuum Grease	Krytox LVP Grease
Base Oil	Hydrocarbon	Silicone	Perfluoropolyether (PFPE)
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1]	~10⁻⁶	<10⁻¹³
Temperature Range (°C)	10 to 30[1]	-40 to 200	-15 to 300[6]
Silicone-Free	Yes[3]	No	Yes
Halogen-Free	Yes[7]	Yes	No
Chemical Inertness	Good	Good	Excellent
Radiation Resistance	Yes[3]	Moderate	Good

Table 2: Cost Comparison of High-Vacuum Greases

Product	Supplier Example	Unit Size (grams)	Approximate Price (USD)	Price per Gram (USD)
Apiezon L	AJVS	50	$250.00[1]	$5.00
Apiezon L	Accu-Glass Products	28.35 (1 oz)	$262.00[8]	$9.24
Apiezon L	eBay	25	$130.00[9]	$5.20
Dow Corning High Vacuum Grease	eBay	150	$25.00 - $45.00[9]	$0.17 - $0.30
DuPont MOLYKOTE High Vacuum Grease	Accu-Glass Products	150	$73.00[8]	$0.49
Krytox LVP Grease	VacOil	56.7 (2 oz)	Not specified	-

Note: Prices are subject to change and may vary between suppliers.

Experimental Protocols: The Role of Vacuum Grease

The choice of vacuum grease is critical in techniques that rely on high-vacuum conditions to minimize background noise and contamination.

Mass Spectrometry Workflow

In mass spectrometry, maintaining a high vacuum is essential for ion flight and detection. Any outgassing from materials within the vacuum chamber, including grease, can lead to contaminant peaks and interfere with the analysis. The silicone-free nature of Apiezon L makes it a preferred choice for sealing vacuum connections and O-rings in mass spectrometer systems to prevent such contamination.[3]

Mass Spectrometry Workflow with High-Vacuum System.

Cryo-Scanning Electron Microscopy (Cryo-SEM) Sample Preparation

In Cryo-SEM, samples are rapidly frozen and observed in a hydrated state at cryogenic temperatures. Maintaining a high vacuum is crucial to prevent ice crystal formation and contamination on the cold sample surface. Apiezon N, a related hydrocarbon grease, is often used in cryogenic applications for mounting samples due to its ability to remain effective at low temperatures. The principles of avoiding contamination are equally critical in this application.

Cryo-SEM Sample Preparation and Imaging Workflow.

Logical Framework for Grease Selection in Long-Term Experiments

The decision-making process for selecting a high-vacuum grease for long-term experiments involves a trade-off between performance, cost, and the specific requirements of the application.

Decision-making framework for selecting high-vacuum grease.

Conclusion

The cost-effectiveness of Apiezon L grease for long-term experiments is a multifaceted consideration. While its initial purchase price per gram is higher than that of standard silicone greases, its long-term value becomes apparent in applications where sample purity and data integrity are paramount. The avoidance of contamination from silicone "creep" can prevent costly experimental failures and the need for time-consuming cleaning of sensitive equipment.

For ultra-high vacuum applications and experiments sensitive to organic contaminants, such as mass spectrometry and certain surface science techniques, the extremely low vapor pressure and hydrocarbon nature of Apiezon L make it a superior choice, justifying its higher initial cost. However, for general high-vacuum applications with less stringent purity requirements or those operating at elevated temperatures, a high-quality silicone grease may offer a more economical solution. Ultimately, the most cost-effective choice depends on a thorough evaluation of the specific experimental requirements and a risk assessment of potential contamination.

References

• 1. ajvs.com [ajvs.com]
• 2. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 3. agarscientific.com [agarscientific.com]
• 4. Whats the best vacuum grease on the market? - CannaBusiness - Future4200 [future4200.com]
• 5. researchgate.net [researchgate.net]
• 6. neyco.fr [neyco.fr]
• 7. Apiezon L Ultra High Vacuum Grease, Silicone & Halogen Free, CAS #8009-03-8 | Z05039 | SPI Supplies [2spi.com]
• 8. High Vacuum Grease and Vacuum Lubricant [accuglassproducts.com]
• 9. High Vacuum Grease | eBay [ebay.com]

Apiezon T vs. L Grease: A Comparative Guide for Moderate Temperature Vacuum Sealing

For researchers, scientists, and drug development professionals, selecting the appropriate vacuum grease is critical for maintaining the integrity of experimental conditions. This guide provides a detailed comparison of Apiezon T and Apiezon L greases for moderate temperature vacuum sealing applications, supported by manufacturer-provided data and established experimental protocols.

When choosing between Apiezon T and Apiezon L grease, the primary considerations are the intended operating temperature and the required vacuum level. Apiezon T is formulated for medium temperature applications, while Apiezon L is designed for ambient temperature, ultra-high vacuum conditions.

Performance Data at a Glance

The following table summarizes the key performance characteristics of Apiezon T and L greases, based on data provided by the manufacturer.

Property	Apiezon T Grease	Apiezon L Grease
Recommended Temperature Range	10°C to 120°C[1][2][3]	10°C to 30°C[4][5]
Vapor Pressure at 20°C	4.6 x 10⁻⁹ Torr[2]	7 x 10⁻¹¹ Torr[4]
Melting Point	125°C[6]	47°C[6]
Primary Application	Medium temperature, low to medium vacuum sealing and lubrication[2][7]	Ambient temperature, ultra-high vacuum sealing and lubrication[5][8]
Outgassing (ASTM E595)	Not Recommended for low outgassing applications	Total Mass Loss (TML): <1.0% Collected Volatile Condensable Material (CVCM): <0.1%[4]
Lubricity (4-Ball Test)	Data not available	150 kg[4]
Radiation Resistance	Not Recommended	Yes[4][5]

Vapor Pressure and Temperature Relationship

A critical factor in maintaining a vacuum seal is the vapor pressure of the grease, which increases with temperature. Lower vapor pressure is essential for achieving and holding high vacuum. The following diagram illustrates the relationship between temperature, vapor pressure, and the suitability of each grease for vacuum applications.

Caption: Relationship between temperature, vapor pressure, and application for Apiezon T and L greases.

As the temperature of a vacuum system rises, the vapor pressure of the grease used for sealing also increases. This can lead to outgassing, where the grease releases volatile components that can contaminate the vacuum environment and degrade the vacuum level. Therefore, selecting a grease with a low vapor pressure at the intended operating temperature is crucial.

Experimental Protocols

To ensure the selection of the most appropriate grease, researchers can perform comparative experimental evaluations. Below are detailed methodologies for key experiments.

Experimental Workflow for Grease Selection

The following diagram outlines a logical workflow for selecting and validating a vacuum grease for a specific application.

References

• 1. tedpella.com [tedpella.com]
• 2. apiezon.com [apiezon.com]
• 3. avactec.es [avactec.es]
• 4. emsdiasum.com [emsdiasum.com]
• 5. intech-group.ru [intech-group.ru]
• 6. Apiezon® Greases [sisweb.com]
• 7. inlandvacuum.com [inlandvacuum.com]
• 8. ajvs.com [ajvs.com]

assessing the lubricity of Apiezon L grease compared to other hydrocarbon greases

For researchers, scientists, and drug development professionals working in environments that demand precise lubrication, particularly under vacuum conditions, the selection of an appropriate grease is critical. Apiezon L, a hydrocarbon-based grease, is a well-established option renowned for its low vapor pressure and excellent lubricating properties. This guide provides an objective comparison of the lubricity of Apiezon L grease against other hydrocarbon-based and alternative vacuum greases, supported by experimental data to inform selection for specific applications.

Executive Summary

Apiezon L grease demonstrates robust lubricating capabilities, as evidenced by standardized testing. While it is a pure hydrocarbon grease with no additives, its performance is comparable to and, in some respects, surpassed by other specialized greases, particularly those formulated with additives or synthetic base oils for enhanced lubricity under extreme pressure. This guide will delve into the quantitative data, experimental methodologies, and a logical framework for assessing grease lubricity to provide a comprehensive overview for informed decision-making.

Quantitative Lubricity Data

The following table summarizes the key lubricity and physical property data for Apiezon L and a selection of other hydrocarbon and alternative vacuum greases. The primary metric for comparison is the Four-Ball Weld Load test (ASTM D2596), which indicates the maximum load a grease can withstand before the lubricating film breaks and welding of the test balls occurs. A higher value signifies superior extreme pressure lubricity.

Grease Type	Base Oil	Thickener	Four-Ball Weld Load (kgf)	Four-Ball Wear Scar (mm)	NLGI Grade
Apiezon L	Hydrocarbon	Hydrocarbon	150[1]	Not specified	Not specified
Apiezon H	Hydrocarbon	Hydrocarbon	250[1]	Not specified	Not specified
Apiezon M	Hydrocarbon	Hydrocarbon	140[1]	Not specified	Not specified
Apiezon N	Hydrocarbon	Hydrocarbon	150[1]	Not specified	Not specified
Apiezon AP100	Hydrocarbon	PTFE	450[1]	Not specified	Not specified
Apiezon AP101	Hydrocarbon	Not specified	450[1]	Not specified	Not specified
Braycote Micronic 803	Perfluoropolyether	PTFE	500[2]	0.70[2]	2[2][3]

Experimental Protocols

To ensure a clear understanding of the data presented, the methodologies for the key experiments cited are detailed below.

Four-Ball Extreme Pressure (EP) Test (ASTM D2596)

This test is a standard method for determining the extreme pressure properties of lubricating greases.

Objective: To determine the load-carrying capacity of a grease, specifically its Weld Point and Load-Wear Index.

Apparatus: A Four-Ball EP Tester, which consists of a rotating steel ball that is pressed against three identical stationary steel balls held in a cup filled with the test grease.

Procedure:

• The four steel balls are thoroughly cleaned and placed in the test cup, which is then filled with the grease sample.

• A series of 10-second runs are conducted with increasing loads applied to the rotating ball.

• After each run, the stationary balls are examined for wear scars.

• The test continues until the rotating ball welds to the stationary balls, indicating a catastrophic failure of the lubricating film.

• The Weld Point is the lowest applied load at which welding occurs.

• The Load-Wear Index (LWI) is calculated from the wear scar diameters measured at loads below the weld point.

Four-Ball Wear Test (ASTM D2266)

This test evaluates the wear-preventive characteristics of a lubricating grease under specified conditions.

Objective: To determine the average wear scar diameter on the stationary balls.

Apparatus: A Four-Ball Wear Tester, similar in principle to the EP tester.

Procedure:

• The test is conducted with a constant load (e.g., 40 kgf), speed (e.g., 1200 rpm), and temperature (e.g., 75°C) for a fixed duration (e.g., 60 minutes).

• After the test, the three stationary balls are cleaned, and the diameter of the wear scar on each ball is measured using a microscope.

• The average of these three wear scar diameters is reported. A smaller wear scar indicates better wear protection.[2]

Lubricity Assessment Workflow

The following diagram illustrates the logical workflow for assessing the lubricity of a grease, from initial selection to performance evaluation.

Caption: A logical workflow for the assessment and selection of lubricating grease.

Conclusion

Apiezon L is a reliable hydrocarbon grease with good lubricity, suitable for many vacuum and laboratory applications. The provided data indicates that for applications requiring higher extreme pressure resistance, other members of the Apiezon family, such as Apiezon H, AP100, and AP101, offer enhanced performance. For the most demanding high-load applications, non-hydrocarbon alternatives like the perfluoropolyether-based Braycote Micronic 803 may be more suitable, exhibiting a significantly higher weld load. The selection of the optimal grease will ultimately depend on a thorough evaluation of the specific operational conditions and performance requirements of the application.

References

• 1. portallubes.com.br [portallubes.com.br]
• 2. laddresearch.com [laddresearch.com]
• 3. msdspds.castrol.com [msdspds.castrol.com]

validation of Apiezon L grease's compatibility with sensitive analytical instruments

For researchers, scientists, and professionals in drug development, maintaining the integrity of sensitive analytical instruments is paramount. The choice of something as seemingly minor as a vacuum grease can have significant implications for instrument performance and data quality. This guide provides an in-depth comparison of Apiezon L grease with viable alternatives, supported by experimental data and detailed methodologies, to aid in the selection of the most appropriate product for your high-vacuum applications.

Performance Comparison of High-Vacuum Greases

Apiezon L is a hydrocarbon-based grease renowned for its extremely low vapor pressure, making it a common choice for high-vacuum systems. However, its performance characteristics, particularly concerning temperature limitations, necessitate a careful comparison with other available options. The following table summarizes the key quantitative data for Apiezon L and a selection of alternative high-vacuum greases.

Property	Apiezon L	Apiezon H	Apiezon M	Apiezon N	Krytox LVP	Santovac 5 (fluid)
Base Type	Hydrocarbon	Hydrocarbon	Hydrocarbon	Hydrocarbon	Perfluoropolyether (PFPE)	Polyphenyl Ether
Vapor Pressure @ 20-25°C (Torr)	7 x 10⁻¹¹	1.7 x 10⁻⁹	1.7 x 10⁻⁹	6 x 10⁻¹⁰	1 x 10⁻¹³	4 x 10⁻¹⁰
Working Temperature Range (°C)	10 to 30	-10 to 240	10 to 30	-269 to 30	-15 to 300	Up to 250 (as a fluid)
Outgassing (ASTM E595)	<1.0% TML, <0.1% CVCM	Data Not Available	Data Not Available	Data Not Available	Low outgassing	Low backstreaming
Chemical Inertness	Good	Good	Good	Good	Excellent	Excellent
Silicone-Free	Yes	Yes	Yes	Yes	Yes	Yes
Radiation Resistance	Yes	Yes	Yes	No	Yes	Yes

Key Experimental Protocols

The data presented above is derived from standardized testing methodologies. Understanding these protocols is crucial for interpreting the performance of each grease.

ASTM E595: Standard Test Method for Total Mass Loss and Collected Volatile Condensable Materials from Outgassing in a Vacuum Environment

This is a critical test for materials used in high-vacuum environments, particularly in sensitive applications where outgassing can lead to contamination of optical components, detectors, or samples.

Methodology:

• Sample Conditioning: The material is first conditioned at 23°C and 50% relative humidity for 24 hours.

• Initial Mass Measurement: The sample is weighed precisely.

• Vacuum Exposure: The material is placed in a vacuum chamber at a pressure below 5 x 10⁻⁵ torr and heated to 125°C for 24 hours.

• Condensable Collection: Any volatile materials that outgas from the sample are collected on a collector plate maintained at 25°C.

• Final Mass Measurements: After the 24-hour period, the sample and the collector plate are re-weighed.

• Calculations:

  • Total Mass Loss (TML): The percentage of the initial sample mass that was lost during the test.

  • Collected Volatile Condensable Material (CVCM): The percentage of the initial sample mass that condensed on the collector plate.

A lower TML and CVCM indicate better performance and a lower risk of contamination. For spacecraft materials, NASA has historically used screening levels of 1.00% TML and 0.10% CVCM for rejection.

Visualizing Key Processes

To further aid in the decision-making process, the following diagrams illustrate important workflows and concepts related to the use of vacuum grease in sensitive analytical instruments.

Caption: Workflow for selecting a compatible vacuum grease.

Caption: Potential impact of grease outgassing on analytical instruments.

A Researcher's Guide to High-Vacuum Grease Removal: A Comparative Analysis of Apiezon L and Alternatives

In the meticulous environments of research, scientific exploration, and drug development, the choice of high-vacuum grease is critical. While performance under vacuum is a primary consideration, the subsequent ease of removal is of equal importance to prevent contamination and ensure the integrity of experimental apparatus. This guide provides a comparative analysis of the removability of Apiezon L, a hydrocarbon-based grease, with other common vacuum greases, supported by a detailed experimental protocol for quantitative comparison.

Qualitative Comparison of High-Vacuum Grease Solubility

The ease of removal of a vacuum grease is fundamentally dictated by its solubility in common laboratory solvents. Apiezon L, being hydrocarbon-based, exhibits distinct solubility characteristics compared to silicone-based and fluorinated greases. The following table summarizes the known solvent compatibility of Apiezon L, Dow Corning High Vacuum Grease (silicone-based), and Krytox (fluorocarbon-based).

Grease Brand	Grease Type	Soluble In	Dispersible In	Insoluble In
Apiezon L	Hydrocarbon	Aromatic hydrocarbon solvents (Toluene, Xylene), Limonene, Hexane[1][2]	-	Alcohols (Ethanol, IPA), Ketones (Acetone, MEK), Water[3][4]
Dow Corning High Vacuum Grease	Silicone	-	Kerosene, Stoddard solvent, Benzene, Toluene, Ethyl ether, Petroleum ether[5][6]	Water, Methanol, Ethanol, Acetone, Glycol, Glycerine[5][6]
Krytox	Fluorocarbon (PFPE)	Fluorinated solvents	-	Most common organic solvents (e.g., alcohols, ketones, hydrocarbons)[7]

Experimental Protocol: Quantitative Comparison of Grease Removal Efficacy

To provide a framework for quantitative analysis, the following experimental protocol is proposed. This method is designed to be adaptable to a variety of laboratory settings and will yield empirical data on the ease of removal for different vacuum greases.

Objective: To quantitatively assess the removal efficiency of Apiezon L grease compared to other brands using a standardized cleaning procedure.

Materials:

• Grease samples: Apiezon L, Dow Corning High Vacuum Grease, Krytox, etc.

• Substrates: Standardized glass microscope slides or stainless steel coupons.

• Solvents: Toluene, Isopropanol (B130326) (IPA), Acetone, and a specialized fluorinated solvent for Krytox.

• Analytical balance (readable to 0.0001 g).

• Ultrasonic bath.

• Beakers and graduated cylinders.

• Pipettes.

• Lint-free wipes.

• Nitrogen gas line for drying.

• Fume hood.

Methodology:

• Substrate Preparation:

  • Clean all substrates (glass slides or steel coupons) by sonicating in a sequence of Alconox solution, deionized water, and finally isopropanol for 15 minutes each.

  • Dry the substrates under a stream of nitrogen gas.

  • Weigh each substrate and record the initial mass (M_initial).

• Grease Application:

  • Apply a small, consistent amount (approximately 0.1 g) of a single type of grease to the center of a prepared substrate.

  • Spread the grease evenly over a defined area (e.g., 1 cm²) using a clean spatula.

  • Weigh the substrate with the applied grease and record the mass (M_greased). The mass of the applied grease is M_grease = M_greased - M_initial.

• Cleaning Procedure:

  • Prepare beakers with 50 mL of each test solvent (Toluene, IPA, Acetone, fluorinated solvent).

  • Submerge a greased substrate into a beaker containing one of the solvents.

  • Sonicate for a fixed duration (e.g., 5 minutes).

  • After sonication, gently remove the substrate and rinse with a small stream of the same fresh solvent.

  • Dry the substrate under a stream of nitrogen gas.

• Quantification of Residue:

  • Once completely dry, weigh the cleaned substrate and record the final mass (M_final).

  • The mass of the remaining residue is M_residue = M_final - M_initial.

  • Calculate the removal efficiency as a percentage: Removal Efficiency (%) = [(M_grease - M_residue) / M_grease] * 100

• Data Analysis:

  • Repeat the procedure for each grease and solvent combination at least three times to ensure reproducibility.

  • Tabulate the average removal efficiency and standard deviation for each grease-solvent pair.

Quantitative Data Presentation (Template)

The following table is a template for presenting the data that would be generated from the experimental protocol described above. This allows for a direct and objective comparison of the ease of removal.

Grease Brand	Grease Type	Solvent	Average Removal Efficiency (%)	Standard Deviation
Apiezon L	Hydrocarbon	Toluene	[Insert experimental data]	[Insert experimental data]
Apiezon L	Hydrocarbon	Isopropanol	[Insert experimental data]	[Insert experimental data]
Apiezon L	Hydrocarbon	Acetone	[Insert experimental data]	[Insert experimental data]
Dow Corning HVG	Silicone	Toluene	[Insert experimental data]	[Insert experimental data]
Dow Corning HVG	Silicone	Isopropanol	[Insert experimental data]	[Insert experimental data]
Dow Corning HVG	Silicone	Acetone	[Insert experimental data]	[Insert experimental data]
Krytox	Fluorocarbon	Fluorinated Solvent	[Insert experimental data]	[Insert experimental data]
Krytox	Fluorocarbon	Toluene	[Insert experimental data]	[Insert experimental data]

Visualizing the Process: Experimental Workflow and Decision Pathway

To further clarify the experimental and decision-making processes, the following diagrams have been generated using Graphviz.

Figure 1. Experimental workflow for quantitative grease removal analysis.

Figure 2. Decision pathway for vacuum grease selection based on removal constraints.

Conclusion

The ease of removal of Apiezon L grease is a significant advantage in applications where the use of hydrocarbon solvents is permissible. Its insolubility in alcohols and ketones provides a clear cleaning protocol. In contrast, silicone-based greases like Dow Corning High Vacuum Grease offer a different solubility profile and are generally considered more challenging to remove completely. For applications requiring extreme chemical inertness, fluorinated greases such as Krytox are necessary, but their removal requires specialized and often more expensive fluorinated solvents.

By providing a detailed experimental protocol and a framework for data presentation, this guide empowers researchers, scientists, and drug development professionals to make informed decisions based on empirical evidence. The selection of a high-vacuum grease should not only be based on its performance under vacuum but also on the practicalities of its removal to ensure the longevity and cleanliness of critical experimental setups.

References

• 1. ASTM D1742 - Standard Test Method for Oil Separation from Lubricating Grease During Storage - Savant Labs [savantlab.com]
• 2. sisweb.com [sisweb.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. apiezon.com [apiezon.com]
• 5. inlandvacuum.com [inlandvacuum.com]
• 6. tedpella.com [tedpella.com]
• 7. reddit.com [reddit.com]

A Comparative Guide to Apiezon L and Other High-Vacuum Greases for Scientific Applications

For researchers, scientists, and drug development professionals working in vacuum environments, the selection of an appropriate vacuum grease is critical to maintaining the integrity of experimental conditions. Apiezon L, a hydrocarbon-based grease, has long been a staple in scientific laboratories. This guide provides a detailed comparison of Apiezon L's performance against common alternatives, namely silicone-based greases like Dow Corning High Vacuum Grease and perfluoropolyether (PFPE)-based greases such as Krytox LVP. The following sections present quantitative data, experimental methodologies, and visual guides to aid in the selection of the most suitable grease for your specific research needs.

Performance Comparison of High-Vacuum Greases

The selection of a vacuum grease is primarily dictated by its physical and chemical properties under vacuum and at various operating temperatures. Key performance indicators include vapor pressure, outgassing characteristics, temperature range, and chemical inertness. The following table summarizes the key performance data for Apiezon L, Dow Corning High Vacuum Grease, and Krytox LVP.

Property	Apiezon L	Dow Corning High Vacuum Grease	Krytox LVP High Vacuum Grease
Base Oil Chemistry	Hydrocarbon	Silicone	Perfluoropolyether (PFPE)
Vapor Pressure @ 20°C (Torr)	7 x 10⁻¹¹[1]	~10⁻⁶	<10⁻¹³
Operating Temperature Range (°C)	10 to 30[1]	-40 to 204	-15 to 300
Outgassing (ASTM E595)
Total Mass Loss (TML, %)	<1.0	Not specified	Not specified
Collected Volatile Condensable Materials (CVCM, %)	<0.1	Not specified	Not specified
Lubricity (4-Ball Wear Test, ASTM D2266)	Good	Good	Excellent
Chemical Inertness	Good (attacked by halogenated solvents)	Good	Excellent (resistant to most chemicals)
Silicone "Creep"	No	Yes	No
Radiation Resistance	Good[1][2][3]	Fair	Fair

Key Performance Characteristics: A Deeper Dive

Vapor Pressure: A low vapor pressure is paramount for a high-vacuum grease to prevent it from volatilizing and contaminating the vacuum system. Apiezon L exhibits an impressively low vapor pressure, making it suitable for ultra-high vacuum applications.[1] Krytox LVP, a PFPE-based grease, boasts an even lower vapor pressure, rendering it ideal for the most demanding vacuum conditions. Silicone-based greases, like Dow Corning High Vacuum Grease, generally have higher vapor pressures compared to Apiezon L and Krytox LVP.

Outgassing: Outgassing is the release of trapped gases and volatile compounds from a material under vacuum, which can be a significant source of contamination. The ASTM E595 standard is a widely accepted test to quantify outgassing behavior. Apiezon L demonstrates low outgassing characteristics. While specific ASTM E595 data for Dow Corning and Krytox greases can be harder to find in public literature, their chemical nature suggests that PFPE greases like Krytox generally have very low outgassing, while silicone greases can be more prone to outgassing of low molecular weight siloxanes. A NASA study on materials used in the Long Duration Exposure Facility (LDEF) provides some outgassing data for Apiezon L, showing its suitability for space applications.[4]

Operating Temperature Range: The effective temperature range of a grease is crucial for applications involving heating or cooling. Apiezon L is designed for use at near-ambient temperatures.[1] For higher temperature applications, other Apiezon products like Apiezon H are recommended. In contrast, both Dow Corning High Vacuum Grease and Krytox LVP offer significantly wider operating temperature ranges, making them more versatile for experiments with temperature cycling.

Chemical Inertness and Contamination: Apiezon L, being a hydrocarbon, is susceptible to attack by halogenated solvents. Silicone greases are generally more chemically resistant but are notorious for "creep," a phenomenon where the grease migrates from the application site and contaminates surrounding surfaces.[3] This can be a major issue in sensitive analytical techniques. PFPE-based greases like Krytox are exceptionally inert and do not exhibit creep, making them the preferred choice for applications where chemical inertness and non-migration are critical.

Experimental Protocols

To ensure the reliability and reproducibility of performance data, standardized experimental protocols are employed. Below are detailed methodologies for key performance tests for vacuum greases.

Vapor Pressure Measurement (Thermogravimetric Analysis - TGA)

This method, adapted from studies on Apiezon-C and Krytox AB, provides a robust way to determine the vapor pressure of low-volatility substances.[5]

Apparatus:

• Thermogravimetric Analyzer (TGA) modified for vacuum operation.

• Electronic microbalance.

• Vacuum pump capable of reaching <10⁻⁵ torr.

Procedure:

• A small sample of the grease (1-10 mg) is placed in the TGA sample pan.

• The TGA chamber is evacuated to the target vacuum level.

• The sample is heated to and held at a series of isothermal temperatures.

• The mass loss of the sample over time is recorded by the microbalance.

• The rate of mass loss ( dm/dt ) is used to calculate the vapor pressure (P) using the Knudsen-Langmuir equation: P = ( dm/dt ) * (2πRT/M)^(1/2) / A where R is the ideal gas constant, T is the absolute temperature, M is the molar mass of the evaporating species, and A is the surface area of the sample.

Outgassing Measurement (ASTM E595)

The ASTM E595 standard is the primary method for determining the outgassing characteristics of materials for space applications.

Apparatus:

• Vacuum chamber capable of reaching <5 x 10⁻⁵ torr.

• Heated specimen holder (125°C).

• Cooled collector plate (25°C).

• Microbalance for mass measurements.

Procedure:

• A pre-weighed sample of the grease is placed in the specimen holder.

• The chamber is evacuated and the specimen is heated to 125°C for 24 hours.

• Volatiles from the sample condense on the cooled collector plate.

• After 24 hours, the system is brought back to ambient conditions.

• The sample and the collector plate are re-weighed.

• Total Mass Loss (TML) and Collected Volatile Condensable Materials (CVCM) are calculated as percentages of the initial sample mass.

Lubricity Testing (ASTM D2266 - Four-Ball Wear Test)

This test evaluates the wear-preventing characteristics of a lubricating grease.

Apparatus:

• Four-Ball Wear Test Machine.

• Three stationary steel balls held in a cup.

• One rotating steel ball.

Procedure:

• The test grease is applied to the three stationary balls.

• The fourth ball is brought into contact with the other three and rotated at a specified speed and under a defined load for a set duration and temperature.

• After the test, the wear scars on the three stationary balls are measured under a microscope.

• The average wear scar diameter is reported as a measure of the grease's lubricity.

Visualizing Experimental Workflows and Decision Making

The following diagrams, created using the DOT language, illustrate the workflow for selecting a vacuum grease and the experimental setup for outgassing measurements.

Caption: A decision-making workflow for selecting the appropriate vacuum grease based on key experimental parameters.

References

• 1. apiezon.com [apiezon.com]
• 2. tedpella.com [tedpella.com]
• 3. static.mimaterials.com [static.mimaterials.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]

Safety & Regulatory Compliance

Proper Disposal of Apiezon Grease L: A Guide for Laboratory Professionals

Apiezon Grease L, a hydrocarbon-based grease for ultra-high vacuum applications, is not classified as a hazardous substance, simplifying its disposal process.[1] However, adherence to proper disposal protocols is essential to ensure environmental responsibility and laboratory safety. This guide provides detailed, step-by-step procedures for the safe and compliant disposal of Apiezon Grease L.

Immediate Safety and Handling Considerations

While Apiezon Grease L presents no known significant immediate hazards, it is crucial to handle it with standard laboratory precautions.[2] Spilled grease can create a slip hazard and should be addressed promptly.[1][3]

Personal Protective Equipment (PPE):

• Hand Protection: Wear impervious gloves to avoid prolonged skin contact.[4]

• Eye Protection: Safety glasses are recommended.[4]

• Respiratory Protection: Not typically required under normal conditions of use due to low volatility.[1][4]

Step-by-Step Disposal Procedure

The primary method for disposing of Apiezon Grease L is to treat it as non-hazardous waste, while complying with all applicable local, regional, and national regulations.

• Minimize Waste: The generation of waste should be avoided or minimized whenever possible.[2]

• Containment of Unused Grease: Collect any unused or unwanted Apiezon Grease L in a designated, sealable container.

• Spill Management:

  • In the event of a spill, wipe up the excess grease with a soft, clean, lint-free cloth.[5][6]

  • Place the collected grease and any contaminated cleaning materials into a suitable container for disposal.[3]

  • Clean any remaining residue with warm soapy water or an aromatic hydrocarbon solvent such as toluene (B28343) or xylene. For a more environmentally friendly option, limonene (B3431351) can be used.[5][6]

  • Note: Do not use alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone, MEK) for cleaning as Apiezon greases are not soluble in them.[5][6]

• Disposal of Contained Waste:

  • Dispose of the contained Apiezon Grease L and any contaminated materials through a licensed waste disposal contractor.[2]

  • While incineration is a possible disposal method, this should only be considered when recycling is not feasible and must be carried out by an approved waste handling site.[4][7]

• Container Disposal: Contaminated tubes or containers should also be taken to an approved waste handling site for recycling or disposal.[7]

• Avoid Sewer Disposal: Do not dispose of Apiezon Grease L into drains or sewers.[2][7]

Quantitative Data Summary

Property	Value	Source
Oral LD50 (Rat)	>2 g/kg	[3][4]
Dermal LD50 (Rabbit)	>2 g/kg	[3][4]
Flash Point	>200°C (>392°F)	[1][3][4]
Vapour Pressure	<1 x 10⁻¹⁰ mbar @ 20°C	[4]
Auto-ignition Temperature	>250°C (>482°F)	[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Apiezon Grease L.

Caption: Disposal workflow for Apiezon Grease L.

References

• 1. sisweb.com [sisweb.com]
• 2. agilent.com [agilent.com]
• 3. uwaterloo.ca [uwaterloo.ca]
• 4. idealvac.com [idealvac.com]
• 5. Kurt J. Lesker Company | Apiezon L Hydrocarbon Greases | Enabling Technology for a Better World [lesker.com]
• 6. apiezon.com [apiezon.com]
• 7. apiezon.com [apiezon.com]

Essential Safety and Logistical Information for Handling Apiezon® Grease L

This document provides immediate, essential guidance for researchers, scientists, and drug development professionals on the safe handling and disposal of Apiezon® Grease L. The following procedural information is designed to ensure safe laboratory practices and proper logistical management of this product.

Apiezon® Grease L is a hydrocarbon-based grease intended for sealing and lubricating in ultra-high vacuum applications.[1][2] It is not classified as a hazardous substance.[1][2][3]

Personal Protective Equipment (PPE)

While Apiezon® Grease L is not classified as hazardous, adherence to good laboratory practice necessitates the use of appropriate PPE. The level of control depends on the specific application and the quantities being used.[1]

PPE Category	Requirement	Notes
Hand Protection	Gloves are recommended for prolonged or repeated skin contact.[1][2][4]	Wash hands after use.[1][2][4]
Eye Protection	Generally not required.[1][2]	Safety eyewear is recommended if a risk assessment indicates a potential for splashing.[3] Emergency eyewash stations should be available.[1][4]
Respiratory Protection	Not required under normal conditions of use due to low vapor pressure.[1][4][5]	Inhalation is not an expected route of exposure.[1]
Skin Protection	Not required for normal use.[4]	Repeated or prolonged contact may cause dry skin or irritation.[1][4]

Operational and Disposal Plans

Handling and Storage:

• Handling: No special precautions are required for handling.[1][2]

• Storage: Store in a sealed container at ambient temperature.[4] No special storage precautions are necessary.[2]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2]

Spill Management:

In the event of a spill, be aware that the product constitutes a slip hazard.[1][4]

• Wipe up the spilled grease.

• Clean the remaining residue with soap and water or a suitable hydrocarbon solvent.[1][4]

• Place the recovered grease and cleaning materials in a container for proper disposal.[5]

Disposal Plan:

Product and packaging must be disposed of in accordance with local and national regulations.[1][2][5] The product may be incinerated.[1][2][5] Unused product may be returned for reclamation.[1]

Experimental Protocols: First Aid

• Eye Contact: Irrigate with copious amounts of water.[1][2][4] If irritation develops, seek medical attention.[4]

• Skin Contact: Wash the affected area with soap and water.[1][2][4]

• Ingestion: Do not induce vomiting.[1][2][4] Obtain medical attention.[1][2][4]

• Inhalation: Due to the low vapor pressure of the substance, inhalation is not considered a likely route of exposure.[1][4]

Below is a workflow diagram illustrating the standard operating procedure for handling Apiezon® Grease L.

Caption: Workflow for Handling Apiezon® Grease L.

References

• 1. sisweb.com [sisweb.com]
• 2. idealvac.com [idealvac.com]
• 3. agilent.com [agilent.com]
• 4. apiezon.com [apiezon.com]
• 5. idealvac.com [idealvac.com]